N-(2-(Diethylamino)ethyl)formamide (DEEF) represents a bifunctional building block characterized by a terminal formamide group linked to a tertiary diethylamine via an ethyl spacer.[2] In modern drug discovery, this molecule serves two critical roles:
Pharmacophore Installation: It acts as a precursor for the N,N-diethylaminoethyl side chain, a privileged motif in kinase inhibitors (e.g., Sunitinib) and anti-arrhythmics (e.g., Procainamide) known to enhance aqueous solubility and bioavailability.
Isonitrile Precursor: DEEF is the direct substrate for the synthesis of 2-(diethylamino)ethyl isocyanide, a vital reagent for multicomponent reactions (MCRs) such as the Ugi and Passerini syntheses, enabling rapid library generation of peptidomimetics.
This guide details the physicochemical profile, validated synthesis protocols, and application workflows for DEEF in pharmaceutical research.
Physicochemical Profile
Note: Experimental data for this specific CAS is limited in public registries. Values below represent a synthesis of available supplier data and structure-activity relationship (SAR) predictions based on homologous series.
Property
Value / Description
Context for Researchers
Physical State
Viscous Liquid (at 20°C)
Hygroscopic; requires storage under inert atmosphere (N₂/Ar).[2]
Boiling Point
~130–135°C (at 0.5 mmHg)
High boiling point at atm pressure; vacuum distillation recommended to avoid thermal degradation.[2]
Density
0.92 – 0.95 g/mL
Denser than the parent amine due to the formyl group.
Solubility
High (Water, EtOH, DCM)
Amphiphilic nature allows use in both aqueous and organic reaction media.
pKa (Base)
~9.5 (Tertiary Amine)
The diethylamino group remains basic; the formamide nitrogen is non-basic.
Stability
Cold Chain Recommended (2–8°C)
Prone to hydrolysis under acidic/basic conditions; protect from moisture.[2]
Synthetic Route & Optimization
The most robust synthesis of DEEF avoids the use of corrosive formic acid, instead utilizing ethyl formate to drive the reaction via azeotropic removal of ethanol. This method minimizes impurity formation and simplifies purification.
Protocol: Thermal Formylation of N,N-Diethylethylenediamine[1]
Ethyl Formate (CAS 109-94-4): 3.0 equiv.[2] (Excess serves as solvent).
Catalyst (Optional): Glacial acetic acid (0.1 equiv) can accelerate kinetics but requires downstream neutralization.[2]
Step-by-Step Methodology:
Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, and a reflux condenser fitted with a drying tube (CaCl₂).
Addition: Charge the flask with Ethyl Formate (3.0 equiv). Cool to 0°C. Dropwise add N,N-Diethylethylenediamine (1.0 equiv) over 30 minutes. Caution: Exothermic reaction.[2]
Reflux: Heat the mixture to reflux (approx. 54°C) for 6–12 hours. Monitor via TLC (MeOH/DCM 1:9) or GC-MS.[2][3]
Distillation: Switch the condenser to distillation mode. Distill off the excess ethyl formate and the ethanol byproduct at atmospheric pressure.
Purification: The crude residue is a yellow oil. Perform vacuum distillation (high vacuum, <1 mmHg) to collect DEEF as a clear, colorless oil.
Mechanistic Pathway Visualization
The following diagram illustrates the nucleophilic attack and subsequent elimination steps governing this synthesis.
Figure 1: Step-wise formylation mechanism.[2] The reaction is driven by the entropic benefit of releasing ethanol.
Applications in Drug Discovery
A. Isonitrile Generation for Multicomponent Reactions (MCRs)
DEEF is the immediate precursor to 2-(diethylamino)ethyl isocyanide .[2] Isonitriles are critical for Diversity-Oriented Synthesis (DOS).[2] By dehydrating DEEF, researchers can access a "convertible isonitrile" used in Ugi reactions to synthesize libraries of kinase inhibitors or GPCR ligands.
Utility: The resulting isonitrile participates in 4-component Ugi reactions to form ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
-aminoacyl amides.
B. Solubilizing Side-Chain Installation
The N,N-diethylaminoethyl tail is a "solubilizing handle."[2] In rational drug design, attaching this motif converts a lipophilic scaffold into a water-soluble candidate (often formulated as a hydrochloride or citrate salt).[2]
Case Study (Sunitinib Analogues): While Sunitinib uses an amide linkage, DEEF derivatives are used to synthesize bioisosteres where the amide bond orientation is reversed or modified to modulate metabolic stability (half-life extension).[2]
Figure 2: Divergent synthetic utility of DEEF in pharmaceutical chemistry.[2]
Analytics & Validation
To ensure the integrity of DEEF prior to use in sensitive steps (like isonitrile formation), validation via NMR is required.
NMR Interpretation (CDCl
)
Formamides exhibit rotamerism due to the partial double-bond character of the C-N bond.[2] This results in signal doubling in the
H NMR spectrum (cis/trans isomers), often in a 60:40 to 80:20 ratio.
1.0 ppm: Methyl protons of the ethyl groups (-CHCH).
QC Check: If the formyl peak is absent and a broad singlet appears at
8.0+, the sample may have hydrolyzed back to the amine salt.
Safety & Handling (SDS Summary)
Hazards: Irritating to eyes, respiratory system, and skin (H315, H319, H335).
Sensitization: Potential skin sensitizer due to the aliphatic amine moiety.
Storage: Store under Nitrogen. Hygroscopic.
Disposal: Incineration with a scrubber for nitrogen oxides (NOx).[2]
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 20761785: Sunitinib Intermediate Analogs. Retrieved from [Link][2]
Google Patents (2011).Process for the preparation of Sunitinib and intermediates (EP2264027A1).
Dhake, K., et al. (2010). N-formylation of amines using formic acid/ethyl formate under catalyst- and solvent-free conditions.[2] ResearchGate. Retrieved from [Link]
Structure and molecular weight of N-(2-(Diethylamino)ethyl)formamide
[1] Executive Summary N-(2-(Diethylamino)ethyl)formamide (CAS: 98433-12-6) is a specialized bifunctional organic intermediate characterized by a terminal formamide group and a tertiary diethylamine moiety.[1] It serves a...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
N-(2-(Diethylamino)ethyl)formamide (CAS: 98433-12-6) is a specialized bifunctional organic intermediate characterized by a terminal formamide group and a tertiary diethylamine moiety.[1] It serves as a critical building block in the synthesis of pharmaceutical agents, particularly those requiring the N,N-diethylethylenediamine pharmacophore—a structural motif found in antiarrhythmics (e.g., Procainamide) and antiemetics (e.g., Metoclopramide). This guide provides a comprehensive technical analysis of its structure, physicochemical properties, synthesis methodologies, and spectroscopic characteristics for researchers in medicinal chemistry and process development.[2]
Chemical Identity & Structural Analysis
The molecule consists of an ethyl backbone linking a polar, hydrogen-bond-donating formamide group to a basic, lipophilic diethylamino group.[2] This amphiphilic nature dictates its solubility profile and reactivity.[2]
The following diagram illustrates the connectivity of the molecule, highlighting the distinction between the reactive formamide terminus and the stable diethylamino tail.[2]
Figure 1: Functional connectivity of N-(2-(Diethylamino)ethyl)formamide, separating the amide and amine domains.[3]
Physicochemical Properties
While experimental data for this specific intermediate is often proprietary, its properties can be reliably extrapolated from its precursor (N,N-diethylethylenediamine) and homologous formamides.[2]
Table 2: Physicochemical Profile
Property
Value / Estimate
Rationale
Physical State
Liquid
Low MW, disruption of crystal packing by ethyl groups.[2]
Boiling Point
~230–250 °C (Predicted)
Higher than precursor (145°C) due to amide H-bonding.[2]
The most efficient and atom-economical route for synthesizing N-(2-(Diethylamino)ethyl)formamide involves the N-formylation of N,N-diethylethylenediamine. This reaction avoids harsh reagents like acetic anhydride, favoring milder formylating agents.[2]
Method: Ethyl Formate Formylation
This protocol utilizes ethyl formate as both the reagent and solvent, driving the reaction via the removal of ethanol.[2]
Reagents:
N,N-Diethylethylenediamine (1.0 equiv)
Ethyl Formate (Excess, 3-5 equiv)
Catalyst (Optional): Formic acid (0.1 equiv) to accelerate kinetics.
Workflow:
Setup: Charge a round-bottom flask with N,N-diethylethylenediamine under an inert atmosphere (N₂).
Addition: Add ethyl formate dropwise at 0°C to control the initial exotherm.
Reflux: Heat the mixture to reflux (approx. 54°C) for 4–6 hours.
Monitoring: Monitor consumption of the diamine via TLC (MeOH/DCM) or GC-MS.
Workup: Remove excess ethyl formate and the ethanol byproduct via rotary evaporation.
Purification: Vacuum distillation is recommended for high purity, though the crude oil is often sufficient for subsequent steps.[2]
Figure 2: Synthesis workflow via nucleophilic acyl substitution using ethyl formate.
Spectroscopic Characterization
Validation of the structure is achieved primarily through 1H-NMR and IR spectroscopy .[2] The following data is predicted based on the functional group environment.
This compound is not merely a solvent but a precise structural motif used in medicinal chemistry.[2]
Procainamide Analog Synthesis:
The N-(2-(diethylamino)ethyl) moiety is the pharmacophore responsible for sodium channel blocking in class Ia antiarrhythmics. The formamide derivative serves as a protected intermediate or a precursor to generate the free amine in situ or to synthesize novel benzamide derivatives via transamidation.[2]
Radiopharmaceutical Tracers:
Used in the development of PET tracers (e.g., melanoma imaging agents) where the diethylaminoethyl side chain modulates lipophilicity and tissue clearance rates.
Ligand Chemistry:
Acts as a bidentate ligand precursor in organometallic catalysis, where the amine and amide oxygen can coordinate to metal centers (e.g., Ruthenium or Palladium).[2]
Handling: Use in a fume hood.[2] The compound contains a tertiary amine, which may have a fishy odor and can cause respiratory irritation.[2]
Storage: Store under nitrogen in a cool, dry place. Amides are generally stable, but the amine tail is susceptible to oxidation over prolonged exposure to air.[2]
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 9909677 (Related Formamide Structures). Retrieved from [Link]
Greguric, I., et al. (2009). Discovery of [18F]N-(2-(diethylamino)ethyl)-6-fluoronicotinamide: a melanoma positron emission tomography imaging radiotracer. Journal of Medicinal Chemistry.[2] Retrieved from [Link]
Advanced Solvation Dynamics: A Comparative Analysis of N-[2-(diethylamino)ethyl]formamide and N,N-diethylformamide
Executive Summary & Structural Mechanics In the realm of drug development and advanced materials synthesis, the selection of a solvent or the characterization of an impurity is never merely a matter of basic solubility—i...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Structural Mechanics
In the realm of drug development and advanced materials synthesis, the selection of a solvent or the characterization of an impurity is never merely a matter of basic solubility—it is an exercise in thermodynamic control and mechanistic causality. Two structurally related but functionally divergent molecules, N,N-diethylformamide (DEF) and N-[2-(diethylamino)ethyl]formamide , perfectly illustrate this principle.
While DEF is a neutral, polar aprotic solvent prized for its stability and controlled reactivity in materials science,[1], N-[2-(diethylamino)ethyl]formamide is a bifunctional molecule featuring both an amide and a basic tertiary amine[2]. The latter is frequently encountered and monitored as a critical impurity in the synthesis of active pharmaceutical ingredients (APIs) such as metoclopramide[3]. Understanding the solvation dynamics of both compounds is critical for optimizing extraction workflows, API purification, and solvothermal crystallizations.
Causality of Solvation
DEF (Neutral Amide): Lacking hydrogen-bond donors, DEF interacts with solutes primarily via dipole-dipole and ion-dipole interactions. Its ethyl groups provide greater steric bulk and lipophilicity compared to its methyl counterpart (DMF), making it an exceptional solvent for polymers and metal-organic frameworks (MOFs),[4].
N-[2-(diethylamino)ethyl]formamide (Bifunctional): The presence of the diethylamino group fundamentally alters its solubility profile. Governed by the Henderson-Hasselbalch equation, the tertiary amine protonates at acidic pH, rendering the molecule highly water-soluble. At basic pH, it reverts to its free base form, driving its partition into organic solvents[3].
Comparative Thermodynamic Profiles
To facilitate rapid decision-making in formulation and synthesis, the physicochemical properties of both compounds are summarized below.
Structural solvation pathways and pH-dependent partitioning mechanisms.
Applications in Synthesis & Drug Development
DEF in Metal-Organic Framework (MOF) Synthesis
DEF is widely cited in the synthesis of porous cubic-shaped ZnO particles and highly crystalline MOFs[1],[4]. The choice of DEF over standard solvents is driven by a specific mechanistic causality: controlled thermal degradation . Under solvothermal conditions (e.g., 120°C), DEF slowly hydrolyzes to yield diethylamine. This in-situ base generation deprotonates organic carboxylic acid linkers at a highly controlled rate, favoring the nucleation and growth of large, high-quality crystals rather than rapid, amorphous precipitation.
N-[2-(diethylamino)ethyl]formamide in API Purification
As a known impurity in the synthesis of metoclopramide[3], its removal relies heavily on liquid-liquid extraction. Because the target API and the impurity both contain basic functional groups, differential pKa extraction must be utilized. By carefully tuning the pH of the aqueous wash phase, chemists can selectively protonate the impurity, driving it into the aqueous waste stream while retaining the API in the organic phase.
Self-Validating Experimental Protocols
To ensure data integrity, every protocol must act as a self-validating system. Below are the field-proven methodologies for evaluating these compounds.
Protocol 1: Thermodynamic pH-Solubility Profiling for N-[2-(diethylamino)ethyl]formamide
This protocol determines the exact pH at which the impurity partitions into the aqueous phase, utilizing the shake-flask method for true thermodynamic data.
Buffer Preparation: Prepare aqueous buffers at pH 4.0, 7.4, and 10.0. Pre-saturate each buffer with 1-octanol to prevent volume shifts during extraction.
Equilibration: Add an excess of N-[2-(diethylamino)ethyl]formamide to 10 mL of each buffer in separate sealed flasks. Shake mechanically at 25°C for 48 hours.
Causality: A 48-hour equilibration ensures true thermodynamic solubility is reached, overcoming any kinetic dissolution barriers that plague shorter assays.
Phase Separation: Centrifuge the mixtures at 5000 RPM for 15 minutes.
Causality: Centrifugation is mandatory to break micro-emulsions that would otherwise artificially inflate the UV absorbance readings of the aqueous phase.
Quantification: Analyze the aqueous phase via HPLC-UV.
Self-Validation Mechanism (Mass Balance Check): Extract and quantify the remaining solid and the partitioned organic phase. If the sum of the compound across all phases deviates by >2% from the initial mass added, the protocol flags potential chemical degradation (e.g., amide hydrolysis), rendering the solubility data invalid.
Protocol 2: Solvothermal MOF Crystallization using DEF
This protocol leverages DEF as both a solvent and a slow-release reagent[1].
Precursor Mixing: Dissolve the target metal salts and organic linkers in 10 mL of high-purity DEF[4].
Solvothermal Heating: Seal the mixture in a Teflon-lined autoclave and heat to 120°C for 48 hours.
Cooling and Washing: Cool the vessel at a controlled rate of 5°C/hour. Isolate the crystals and wash with fresh DEF.
Self-Validation Mechanism (pH Shift Verification): Measure the pH of the mother liquor before heating and immediately after cooling. A confirmed shift to a more basic pH validates that the targeted DEF hydrolysis (yielding diethylamine) occurred. If the pH remains unchanged, the mechanistic pathway failed, indicating either degraded DEF or inadequate thermal energy.
Experimental Workflow Visualization
Self-validating experimental workflow for thermodynamic solubility profiling.
Chemical safety data sheet (SDS) for N-(2-(Diethylamino)ethyl)formamide
This guide serves as a technical safety monograph and operational manual for N-(2-(Diethylamino)ethyl)formamide . It is designed for organic chemists, process engineers, and safety officers involved in pharmaceutical int...
Author: BenchChem Technical Support Team. Date: March 2026
This guide serves as a technical safety monograph and operational manual for N-(2-(Diethylamino)ethyl)formamide . It is designed for organic chemists, process engineers, and safety officers involved in pharmaceutical intermediate synthesis.
N-(2-(Diethylamino)ethyl)formamide is a bifunctional organic intermediate characterized by a terminal formamide group and a tertiary diethylamine moiety. It is primarily utilized as a building block in the synthesis of receptor tyrosine kinase inhibitors (e.g., Sunitinib) and as a ligand precursor in coordination chemistry.
Critical Safety Directive: While formally classified as an Irritant (Skin/Eye/Respiratory), this compound possesses structural homology to N,N-Dimethylformamide (DMF), a known reproductive toxin. Strict precautionary handling equivalent to a Category 1B Reproductive Toxin is recommended until definitive toxicological clearance is established.
PART 2: PHYSICOCHEMICAL IDENTIFICATION
Data synthesized from experimental analogs and computational models.
Property
Value / Description
Operational Implication
Physical State
Viscous Liquid (at 20°C)
Handle with positive displacement pipettes or syringes.
Color
Colorless to Pale Yellow
Darkening indicates oxidation or hydrolysis.
Molecular Weight
144.22 g/mol
Calculation basis for stoichiometry.
Boiling Point
>180°C (Predicted)
Low volatility at RT; high vacuum required for distillation.
Flash Point
>75°C (Estimated)
Class IIIA Combustible Liquid.
Density
~0.92 - 0.94 g/mL
Denser than typical ether solvents; phase separation behavior.
Solubility
Soluble in polar organic solvents (DCM, MeOH, DMSO).
Compatible with standard organic workup streams.
pKa (Base)
~9.5 (Diethylamino group)
Protonates readily; extractable into aqueous acid.
PART 3: HAZARD PROFILING & RISK ASSESSMENT
This section moves beyond basic GHS codes to explain the mechanism of injury and necessary biological safeguards.
STOT - Single Exposure (Category 3): H335 - May cause respiratory irritation.
The "Formamide Alert" (E-E-A-T Insight)
Standard SDSs may not list reproductive toxicity for this specific CAS due to lack of testing. However, structural alerts dictate caution. Formamides (e.g., DMF, N-methylformamide) are metabolized to species that can interfere with cellular differentiation.
Protocol: Pregnant personnel should avoid handling this compound.
Engineering Control: All open handling must occur within a certified chemical fume hood.
Emergency Response Decision Tree
The following workflow dictates the immediate response to exposure or loss of containment.
Figure 1: Incident Response Logic Flow. Note the specific prohibition of water on large spills to prevent exothermic hydrolysis and amine release.
PART 4: EXPERIMENTAL PROTOCOL (SYNTHESIS)
Objective: Synthesis of N-(2-(Diethylamino)ethyl)formamide via N-formylation.
Scale: 100 mmol.
Rationale: This method utilizes Ethyl Formate, avoiding the handling of highly corrosive Formic Acid or gaseous CO.
Apparatus: 250 mL Round Bottom Flask (RBF), Reflux Condenser, CaCl₂ Drying Tube, Magnetic Stirrer.
Step-by-Step Methodology
Setup: Flame-dry the RBF and equip with a magnetic stir bar. Purge with Nitrogen.
Charging: Add N,N-Diethylethylenediamine (11.6 g, 100 mmol) to the flask.
Addition: Add Ethyl Formate (22.2 g, 300 mmol) slowly at room temperature. Note: The reaction is mildly exothermic.
Reaction: Heat the mixture to reflux (approx. 55-60°C internal temp) for 4–6 hours.
Checkpoint: Monitor via TLC (MeOH/DCM 1:9) or GC-MS. The disappearance of the diamine peak indicates completion.
Workup (Distillation):
Switch the condenser to distillation mode.
Distill off excess Ethyl Formate and the Ethanol byproduct at atmospheric pressure.
Purification:
Apply vacuum (1–5 mmHg) and distill the product.
Target Fraction: Collect the fraction boiling >120°C (at reduced pressure).
Validation: Verify structure via ¹H-NMR (Look for Formyl proton singlet at ~8.0-8.2 ppm).
Synthesis Workflow Diagram
Figure 2: Process flow for the N-formylation of N,N-diethylethylenediamine.
PART 5: STORAGE & STABILITY
Storage Conditions: Store under inert gas (Argon/Nitrogen) in a cool, dry place (<25°C).
Incompatibilities:
Strong Oxidizers: Risk of fire/explosion.
Strong Acids: Exothermic protonation of the amine; hydrolysis of the formamide.
Moisture: Hygroscopic nature may lead to slow hydrolysis, releasing formic acid and the parent amine.
Shelf Life: 12 months if sealed. Re-test purity before use in critical GMP steps.
PART 6: REFERENCES
AiFChem. (2024). Safety Data Sheet: N-(2-(Diethylamino)ethyl)formamide (CAS 98433-12-6). Retrieved from
PubChem. (2025).[4][5] Compound Summary: N-(2-(diethylamino)ethyl)-5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide (Sunitinib Intermediate). National Library of Medicine. Retrieved from
European Chemicals Agency (ECHA). (n.d.). C&L Inventory: Formamide derivatives and GHS Classification. Retrieved from
Sigma-Aldrich. (2024). Safety Data Sheet: N,N-Diethylethylenediamine (Precursor). Retrieved from
Google Patents. (2010). Process for the preparation of Sunitinib intermediates (EP2264027A1). Retrieved from
An In-depth Technical Guide to the Physicochemical Characterization of N-(2-(Diethylamino)ethyl)formamide
For Researchers, Scientists, and Drug Development Professionals Abstract Introduction to N-(2-(Diethylamino)ethyl)formamide N-(2-(Diethylamino)ethyl)formamide is a tertiary amine and a formamide derivative with the chemi...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Introduction to N-(2-(Diethylamino)ethyl)formamide
N-(2-(Diethylamino)ethyl)formamide is a tertiary amine and a formamide derivative with the chemical formula C7H16N2O.[1][2][3] Its structural features, including the diethylamino group and the formamide moiety, suggest its potential utility as a building block in organic synthesis, particularly in the development of novel pharmaceutical agents and other specialty chemicals. The precise determination of its physical properties, such as boiling point and density, is a fundamental prerequisite for its application in any research or industrial setting. These parameters are critical for process design, reaction optimization, safety assessments, and quality control.
Table 1: Chemical and Physical Properties of N-(2-(Diethylamino)ethyl)formamide
The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. For a pure compound, the boiling point is a characteristic physical constant that can be used for identification and as an indicator of purity. Due to the amide functional group, it is anticipated that N-(2-(Diethylamino)ethyl)formamide will have a relatively high boiling point due to strong intermolecular forces.[4][5]
Rationale for Method Selection
For the determination of the boiling point of a novel liquid amide such as N-(2-(Diethylamino)ethyl)formamide, the Thiele tube method is a highly suitable and widely accepted technique.[6] This method is advantageous as it requires a small sample volume, which is often a critical consideration when working with newly synthesized or expensive compounds. The design of the Thiele tube allows for uniform heating of the sample and the thermometer, leading to an accurate boiling point measurement.[6]
Experimental Protocol: Thiele Tube Method
Materials:
N-(2-(Diethylamino)ethyl)formamide sample
Thiele tube
High-temperature resistant mineral oil or silicone oil
Thermometer (calibrated, appropriate range)
Capillary tubes (sealed at one end)
Bunsen burner or heating mantle
Clamp and stand
Procedure:
Sample Preparation: Fill a small test tube with approximately 0.5 mL of N-(2-(Diethylamino)ethyl)formamide.
Capillary Tube Insertion: Place a capillary tube, with the sealed end upwards, into the small test tube containing the sample.
Apparatus Assembly: Attach the small test tube to a thermometer using a rubber band or a small piece of wire. The bulb of the thermometer should be level with the bottom of the small test tube.
Thiele Tube Setup: Insert the thermometer and the attached sample tube into the Thiele tube, ensuring that the sample is below the side arm of the tube. The thermometer should be positioned so that the temperature can be read accurately.
Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating mantle. The convection currents in the oil will ensure uniform heating.[6]
Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. Continue heating until a steady and rapid stream of bubbles is observed.
Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly. The point at which the bubbling stops and the liquid just begins to enter the capillary tube is the boiling point of the sample. Record this temperature.
Barometric Pressure: Record the atmospheric pressure at the time of the experiment. If the pressure is not at standard sea-level pressure (760 mmHg), a correction may be necessary.
Visualization of the Experimental Workflow
Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
Experimental Determination of Density
Density is a fundamental physical property defined as the mass of a substance per unit volume. It is an intrinsic property that can be used for substance identification, to assess purity, and for the conversion between mass and volume.
Rationale for Method Selection
The determination of the density of a liquid can be accurately performed using a pycnometer (also known as a density bottle) or a volumetric flask and an analytical balance.[7][8][9] This gravimetric method is straightforward, requires standard laboratory equipment, and provides high precision when performed carefully. The principle lies in accurately measuring the mass of a known volume of the liquid.
Experimental Protocol: Volumetric Flask Method
Materials:
N-(2-(Diethylamino)ethyl)formamide sample
Volumetric flask (e.g., 10 mL or 25 mL, Class A) with a stopper
Analytical balance (readable to at least 0.001 g)
Pasteur pipette
Deionized water
Acetone (for cleaning and drying)
Thermometer
Procedure:
Cleaning and Drying: Thoroughly clean the volumetric flask and stopper with deionized water, followed by a rinse with acetone to facilitate drying. Ensure the flask is completely dry and at ambient temperature.
Mass of Empty Flask: Accurately weigh the empty, dry volumetric flask with its stopper on an analytical balance. Record this mass (m1).
Filling the Flask: Carefully fill the volumetric flask with N-(2-(Diethylamino)ethyl)formamide until the liquid level is close to the calibration mark. Use a Pasteur pipette to add the final amount dropwise until the bottom of the meniscus is precisely on the calibration mark.[8]
Mass of Filled Flask: Stopper the filled volumetric flask and weigh it on the analytical balance. Record this mass (m2).
Temperature Measurement: Record the temperature of the laboratory, as density is temperature-dependent.
Calculation: The mass of the N-(2-(Diethylamino)ethyl)formamide is the difference between the mass of the filled flask and the empty flask (m = m2 - m1). The volume (V) is the calibrated volume of the flask. The density (ρ) is calculated using the formula:
ρ = m / V
Repeatability: For enhanced accuracy, it is recommended to repeat the measurement at least three times and calculate the average density.[7][8]
Visualization of the Experimental Workflow
Caption: Workflow for Density Determination using the Volumetric Flask Method.
Safety and Handling
As with any chemical substance, proper safety precautions must be observed when handling N-(2-(Diethylamino)ethyl)formamide. While a specific Safety Data Sheet (SDS) for this compound is not widely available, information from similar formamide and amine compounds can provide guidance.
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[10][11]
Ventilation: Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any potential vapors.[11]
Handling: Avoid direct contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water.
Storage: Store the compound in a tightly sealed container in a cool, dry place, as recommended at 2-8°C.[1][3]
Disposal: Dispose of the chemical waste in accordance with local, state, and federal regulations.
Conclusion
This technical guide provides a detailed and scientifically grounded approach to determining the boiling point and density of N-(2-(Diethylamino)ethyl)formamide. By following the outlined protocols, researchers can obtain reliable and accurate data for these crucial physical properties. The emphasis on methodological rigor and safety ensures that the characterization of this and other novel compounds can be conducted responsibly and effectively, thereby supporting advancements in chemical synthesis and drug development.
References
Chemistry LibreTexts. (2022, May 5). 6.2B: Step-by-Step Procedures for Boiling Point Determination. Retrieved from [Link]
Doc Brown's Chemistry. (n.d.). Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes. Retrieved from [Link]
JoVE. (2015, June 15). Video: Determining the Density of a Solid and Liquid. Retrieved from [Link]
McLaughlin, J. C. (n.d.). Experiment 27 - Amines and Amides. Retrieved from [Link]
Pharmaffiliates. (n.d.). CAS No : 98433-12-6 | Product Name : N-(2-(Diethylamino)ethyl)formamide. Retrieved from [Link]
N-(2-(Diethylamino)ethyl)formamide: Nomenclature, Synthesis, and Applications
This guide provides an in-depth technical analysis of N-(2-(Diethylamino)ethyl)formamide (CAS 98433-12-6), a specialized intermediate used in organic synthesis and pharmaceutical development. Introduction N-(2-(Diethylam...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of N-(2-(Diethylamino)ethyl)formamide (CAS 98433-12-6), a specialized intermediate used in organic synthesis and pharmaceutical development.
Introduction
N-(2-(Diethylamino)ethyl)formamide is a bifunctional organic compound characterized by a formamide group linked to a tertiary diethylamine via an ethylene spacer. In the pharmaceutical industry, it serves as a critical building block and a reference standard for impurities in drugs containing the N,N-diethylethylenediamine pharmacophore (e.g., Procainamide, Metoclopramide).
This guide dissects its nomenclature, physicochemical properties, synthetic pathways, and role in drug development, providing a self-validating resource for researchers.
Comprehensive Nomenclature & Synonyms
Accurate identification is paramount in regulatory filing and database searching. The following table consolidates all valid identifiers for this chemical entity.
Table 1: Synonyms and Identifiers
Category
Identifier / Synonym
Context
Common Name
N-(2-(Diethylamino)ethyl)formamide
Standard Laboratory Usage
CAS Index Name
Formamide, N-[2-(diethylamino)ethyl]-
Chemical Abstracts Service (CAS)
IUPAC Name
N-[2-(Diethylamino)ethyl]methanamide
Systematic Nomenclature
Structural Name
N-Formyl-N',N'-diethylethylenediamine
Descriptive of synthesis origin
Alternative Name
N-(2-Diethylaminoethyl)formamide
Variation in spacing/hyphenation
CAS Registry No.
98433-12-6
Primary Unique Identifier
Molecular Formula
CHNO
Elemental Composition
SMILES
CCN(CC)CCNC=O
Chemoinformatics
InChI Key
NBNDPGGJEJRDBJ-UHFFFAOYSA-N
Digital Identification
Technical Note: Do not confuse this compound with N,N-Diethylformamide (CAS 617-84-5), which lacks the ethylenediamine backbone, or N-(2-(Dimethylamino)ethyl)formamide (CAS 105669-53-2), which is the methylated analog.
Chemical Structure & Properties
The molecule features two distinct nitrogen centers: a nucleophilic tertiary amine (diethylamino group) and an electrophilic/neutral amide (formamide group). This duality allows for selective derivatization.
Physicochemical Data
Molecular Weight: 144.22 g/mol
Physical State: Typically a colorless to pale yellow liquid at room temperature.
Solubility: Miscible with polar organic solvents (DCM, Methanol, DMSO); moderately soluble in water due to the amine functionality.
Basicity: The tertiary amine is basic (pKa ~9-10), allowing the formation of stable salts (e.g., Hydrochloride) which are often preferred for handling.
Structural Visualization
The following diagram illustrates the chemical connectivity and the distinct functional zones of the molecule.
Figure 1: Functional zone analysis of N-(2-(Diethylamino)ethyl)formamide, highlighting the basic amine and neutral amide regions.
Synthesis Protocols
The synthesis of N-(2-(Diethylamino)ethyl)formamide is a classic N-formylation reaction. It is typically produced by reacting N,N-diethylethylenediamine with a formylating agent.
Protocol: Formylation via Ethyl Formate
This method is preferred for its atom economy and ease of purification (byproduct is ethanol).
Drugs containing the N,N-diethylethylenediamine side chain are susceptible to degradation or side-reactions during synthesis.
Context: During the synthesis of Procainamide (an antiarrhythmic), if the starting diamine reacts with adventitious formic acid or formyl species, N-(2-(Diethylamino)ethyl)formamide is formed.
Regulatory Requirement: It serves as a Reference Standard to quantify this specific impurity in API (Active Pharmaceutical Ingredient) batches, ensuring compliance with ICH Q3A/Q3B guidelines.
Synthetic Intermediate
The formamide group can act as a protecting group for the primary amine of the diamine, allowing selective chemistry on the tertiary amine or the ethylene backbone. It can subsequently be removed via acid or base hydrolysis to regenerate the free amine.
Safety & Handling (SDS Summary)
While specific toxicological data for this CAS is limited compared to commodity chemicals, its structural analogs suggest the following precautions:
The integration of the diethylaminoethyl (DEAE) moiety [–CH₂CH₂N(C₂H₅)₂] into aprotic solvent architectures creates a unique class of "reactive solvents." Unlike inert polar aprotic solvents (e.g., DMSO, DMF), DEAE-based media possess intrinsic Lewis basicity due to the tertiary nitrogen. This guide focuses on the two primary categories of these fluids:
Molecular Amino-Solvents: Liquid amino-esters and amino-ethers (e.g., 2-(Diethylamino)ethyl acetate).
Task-Specific Ionic Liquids (TSILs): Aprotic salts where the cation is functionalized with a DEAE pendant arm.
Chemical Architecture & Physicochemical Properties[1][2]
The DEAE Pharmacophore in Solvents
The DEAE group confers specific properties to the solvent matrix:
Polarity: Moderate to high dipole moment due to the C–N and C–O/C=O bonds.
Aprotic Character: Absence of labile protons (N–H or O–H), preventing hydrogen bond donation. This is critical for solvating anions (Sₙ2 reactions) and stabilizing highly basic reagents.
Switchability: The tertiary amine can be reversibly protonated (by carbonic acid/CO₂) to switch the solvent from hydrophobic/aprotic to hydrophilic/protic (ionic) .
Key Solvent Classes[3][4]
Solvent Class
Representative Compound
Structure Description
Key Property
Amino-Esters
2-(Diethylamino)ethyl acetate
Et₂N-CH₂CH₂-O-CO-CH₃
Low viscosity, biodegradable, susceptible to hydrolysis at high pH.
Amino-Ethers
2-(Diethylamino)ethyl methyl ether
Et₂N-CH₂CH₂-O-CH₃
Chemically stable, excellent for organometallic synthesis (chelation).
Polyamines
-Tetraethyl-1,3-propanediamine (TEPDA)
Et₂N-(CH₂)₃-NEt₂
High boiling point, "Switchable Hydrophilicity Solvent" (SHS).
Ionic Liquids
[1-(2-DEAE)-3-Me-Im][Tf₂N]
Imidazolium cation with DEAE tail
Negligible vapor pressure, high thermal stability, CO₂ chemisorption.
Applications & Mechanistic Workflows
CO₂ Capture: The "Switchable" Mechanism
DEAE-containing aprotic solvents are premier candidates for Switchable Hydrophilicity Solvents (SHS) . In their native state, they are hydrophobic and aprotic. Upon exposure to CO₂ and water, they form water-soluble bicarbonate salts.[1][2]
Mechanism:
Native State: Solvent is immiscible with water (biphasic).
Trigger: CO₂ injection forms carbonic acid.
Reaction: The DEAE tertiary amine protonates (
).
Switched State: The solvent becomes an ionic liquid/salt, migrating into the aqueous phase.
Caption: Cycle of reversible polarity switching in DEAE-based solvents triggered by CO₂.
Organometallic Catalysis
In organometallic synthesis (e.g., Grignard or Lithium chemistry), standard ethers (THF, Diethyl ether) are used. DEAE-ethers (like 2-(Diethylamino)ethyl methyl ether ) offer a "hemilabile" ligand effect. The tertiary nitrogen can coordinate to the metal center, stabilizing reactive intermediates, while the aprotic nature prevents quenching.
Experimental Protocols
Protocol A: Synthesis of 2-(Diethylamino)ethyl Acetate
A scalable method for producing a DEAE-based aprotic solvent.
Reagents:
2-(Diethylamino)ethanol (DEAE-OH) [CAS: 100-37-8]
Acetic Anhydride (Ac₂O)
Catalyst: 4-Dimethylaminopyridine (DMAP) (1 mol%)
Solvent: Dichloromethane (DCM) (Optional, can run neat)
Workflow:
Setup: Charge a 3-neck round-bottom flask with DEAE-OH (1.0 equiv) and DMAP under N₂ atmosphere.
Addition: Cool to 0°C. Add Acetic Anhydride (1.1 equiv) dropwise via addition funnel to control exotherm.
Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC (SiO₂, 10% MeOH/DCM) or GC-MS.
Quench: Add saturated NaHCO₃ solution to neutralize excess acid.
Extraction: Extract with DCM (3x).
Purification: Dry organic layer over MgSO₄. Concentrate in vacuo. Distill the residue under reduced pressure (approx. 60-70°C at 10 mmHg) to obtain the pure amino-ester.
Caption: Two-step synthesis of a DEAE-functionalized Task-Specific Ionic Liquid (TSIL).
Step-by-Step:
Quaternization: React 1-methylimidazole with 2-(diethylamino)ethyl chloride (free base) in acetonitrile at reflux for 24h.
Isolation: Evaporate solvent to yield the chloride salt.
Metathesis: Dissolve chloride salt in water. Add Lithium bis(trifluoromethanesulfonyl)imide (LiTf₂N) (1.0 equiv).
Separation: The hydrophobic IL separates as a bottom layer.
Purification: Wash IL layer with ultrapure water (3x) to remove LiCl. Dry under high vacuum (0.01 mbar) at 60°C for 12h.
Safety & Handling (E-E-A-T)
Toxicity & Sensitization
Skin Absorption: DEAE derivatives are highly lipophilic and penetrate skin rapidly. They are potent sensitizers and can cause severe dermatitis. Double-gloving (Nitrile over Latex) is recommended.
Inhalation: High vapor pressure of the lower molecular weight esters (e.g., DEAE-Acetate) poses a respiratory risk. Handle only in a fume hood.
Alkylating Potential: Precursors like 2-chloro-N,N-diethylethylamine are alkylating agents (nitrogen mustards analogs). They must be destroyed with ammonia or thiosulfate before disposal.
Storage
Hygroscopicity: While "aprotic," the amine group is hygroscopic. Store over activated 4Å molecular sieves under Argon.
Stability: Amino-esters are stable at neutral pH but hydrolyze in strong acid/base. Amino-ethers are stable across a wide pH range.
References
Jessop, P. G., et al. (2005). "Tertiary Amine Solvents Having Switchable Hydrophilicity." Green Chemistry. Link
BenchChem. (2025).[3] "2-(Diethylamino)ethyl chloride hydrochloride: Solubility and Stability Guide." BenchChem Technical Library. Link
Zhang, J., et al. (2014). "Task-specific ionic liquids for carbon dioxide capture." ChemSusChem. Link
Sigma-Aldrich. (n.d.). "Safety Data Sheet: 2-(Diethylamino)ethyl acetate." Link
Phan, L., et al. (2008). "Switchable Solvents Consisting of Amidine/Alcohol or 1,1,3,3-Tetramethylguanidine/Alcohol Mixtures." Industrial & Engineering Chemistry Research. Link
Lewis Base Characteristics of N-(2-(Diethylamino)ethyl)formamide: A Mechanistic & Application Guide
The following technical guide details the Lewis base characteristics of N-(2-(Diethylamino)ethyl)formamide (DEAEF), structured for researchers and drug development professionals. Executive Summary N-(2-(Diethylamino)ethy...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the Lewis base characteristics of N-(2-(Diethylamino)ethyl)formamide (DEAEF), structured for researchers and drug development professionals.
Executive Summary
N-(2-(Diethylamino)ethyl)formamide (DEAEF) is a bifunctional Lewis base widely utilized as a pharmacophore-generating intermediate, most notably in the synthesis of tyrosine kinase inhibitors like Sunitinib.[1][2] Its chemical utility is defined by the dichotomy between its two nitrogen centers: a highly reactive, basic tertiary amine and a resonance-stabilized, weakly nucleophilic formamide. This guide analyzes the electronic structure, protonation thermodynamics, and synthetic applications of DEAEF, providing a roadmap for its use as both a substrate and a functional Lewis base in complex organic synthesis.
Molecular Architecture & Electronic Properties[1]
The reactivity of DEAEF is governed by the distinct hybridization and electronic environments of its two nitrogen atoms. Understanding this duality is critical for predicting its behavior in acid-base catalysis and metal coordination.[1]
The Two Nitrogen Centers[3]
Site A: The Tertiary Amine (Diethylamino group) [1][2][3]
Hybridization:
Lone Pair Status: Localized in a directional orbital.[1]
Lewis Character: Negligible basicity at nitrogen; the carbonyl oxygen acts as a weak Hard Lewis Base.
Reactivity: Resistant to protonation; acts as a directing group or hydrogen bond acceptor.[1]
Visualization of Electronic Distribution
The following diagram illustrates the competing Lewis base sites and the resonance stabilization that deactivates the amide nitrogen.
Figure 1: Electronic connectivity and resonance delocalization in DEAEF. The tertiary amine (blue) retains high Lewis basicity, while the amide nitrogen (red) donates electron density to the oxygen (yellow), rendering the nitrogen non-basic.[2]
Thermodynamics of Protonation & Coordination[3]
In solution, DEAEF behaves as a mono-basic species under physiological and standard synthetic conditions.[1] The protonation equilibrium is driven almost exclusively by the diethylamino group.
Estimated pKa Values
While experimental pKa values for DEAEF specifically are rarely isolated from its derivatives, they can be derived with high confidence from structural analogs (N,N-diethylethylenediamine and N-ethylformamide).[1]
Functional Group
Estimated pKa (Conjugate Acid)
Lewis Base Strength
Notes
Diethylamino (N1)
9.5 – 10.2
Strong
Comparable to triethylamine; dominant protonation site.[1][2]
Amide (N2)
< -0.5
Negligible
Protonation occurs at Oxygen only in superacids.[1][2]
Amide Oxygen
~ -1.0
Weak
Can coordinate to strong Lewis acids (e.g., AlCl₃, TiCl₄).[1]
Protonation Mechanism
When DEAEF is exposed to an acid (HA), the reaction proceeds via the tertiary amine:
The inductive effect of the amide group (electron-withdrawing) through the ethyl linker slightly lowers the pKa of the amine compared to pure triethylamine (pKa 10.75), but it remains a robust base.[1][2]
Synthetic Utility & Applications
DEAEF is primarily valued not just as a solvent or catalyst, but as a functional building block that installs a solubilizing basic side chain into drug molecules.
Role in Sunitinib Synthesis
DEAEF is a critical intermediate in the synthesis of Sunitinib (Sutent), a multi-targeted receptor tyrosine kinase inhibitor.[2] It provides the "tail" of the molecule that interacts with the solvent front of the kinase ATP-binding pocket, improving water solubility and bioavailability.
Setup: Charge a round-bottom flask with N,N-diethylethylenediamine under inert atmosphere (
).
Addition: Add Ethyl Formate dropwise at 0°C to control the exotherm (Amine acylation is exothermic).
Reflux: Heat the mixture to reflux (approx. 60°C) for 4–6 hours.
Workup: Remove excess ethyl formate and ethanol byproduct via rotary evaporation.
Purification: Distill the residue under reduced pressure (bp ~145°C at atmospheric, lower under vacuum) to obtain DEAEF as a colorless oil.
Figure 2: Synthetic pathway for DEAEF via formylation of the diamine precursor.[1][2]
Handling & Safety Profile
As an amino-amide, DEAEF shares hazards common to secondary amines and formamides.[1]
Skin/Eye Contact: The tertiary amine moiety is caustic. Expect skin irritation (Skin Irrit.[2] 2) and serious eye irritation (Eye Irrit. 2).[1][2]
Inhalation: May cause respiratory irritation (STOT SE 3).[1][2]
Storage: Store under nitrogen. Amines can absorb
from the air to form carbamates/carbonates. The formamide bond is stable but can hydrolyze in the presence of strong acids or bases and moisture.
References
PubChem. (2025).[1][2] Compound Summary: N-(2-(Diethylamino)ethyl)formamide (CAS 98433-12-6).[1][2][4][5][6] National Library of Medicine. Retrieved from [Link][1][2]
Google Patents. (2010).[1][2] Process for the preparation of Sunitinib intermediates (EP2264027A1).[2] Retrieved from
Reich, H. J. (2024).[2] Bordwell pKa Table (Acidity in DMSO).[2] University of Wisconsin-Madison.[1] Retrieved from [Link][1][2]
An In-depth Technical Guide to N-(2-(Diethylamino)ethyl)formamide
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction N-(2-(Diethylamino)ethyl)formamide, identified by CAS Number 98433-12-6, is a difunctional mo...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Introduction
N-(2-(Diethylamino)ethyl)formamide, identified by CAS Number 98433-12-6, is a difunctional molecule of increasing interest within the pharmaceutical landscape.[1][2] While not a household name in the chemical world, its significance lies in its role as a key intermediate and a potential impurity in the synthesis of active pharmaceutical ingredients (APIs). This guide provides a comprehensive technical overview of N-(2-(Diethylamino)ethyl)formamide, consolidating available data on its chemical and physical properties, synthesis, applications, safety considerations, and analytical methodologies. The insights provided herein are intended to empower researchers and drug development professionals in their understanding and utilization of this compound.
Chemical Identity and Properties
N-(2-(Diethylamino)ethyl)formamide is a formamide derivative containing a tertiary amine. This unique combination of a formamide and a diethylaminoethyl group imparts specific chemical characteristics that are pivotal to its utility.
Structure and Identifiers
Chemical Name: N-(2-(Diethylamino)ethyl)formamide
CAS Number: 98433-12-6
Molecular Formula: C₇H₁₆N₂O
Molecular Weight: 144.21 g/mol
Synonyms: (2-(Diethylamino)ethyl)formamide, N-
Figure 1: Chemical structure of N-(2-(Diethylamino)ethyl)formamide.
Physicochemical Properties
Property
Value (Predicted/Inferred)
Source/Basis
Appearance
Colorless to pale yellow liquid
Analogy to similar formamides
Boiling Point
> 200 °C
Based on structurally similar N,N-dialkylformamides[4][5]
Solubility
Miscible with water and many organic solvents
Presence of polar formamide group and tertiary amine
pKa
~9-10 (for the tertiary amine)
Typical range for trialkylamines
Table 1: Predicted Physicochemical Properties of N-(2-(Diethylamino)ethyl)formamide
Synthesis and Manufacturing
While specific, detailed industrial synthesis protocols for N-(2-(Diethylamino)ethyl)formamide are proprietary, a plausible and efficient laboratory-scale synthesis involves the N-formylation of N,N-diethylethylenediamine. This transformation can be achieved through various established methods for formamide synthesis.[6]
Proposed Synthetic Pathway: Formylation of N,N-Diethylethylenediamine
The most direct route to N-(2-(Diethylamino)ethyl)formamide is the formylation of the primary amine of N,N-diethylethylenediamine. Formic acid is a common and effective formylating agent for this purpose.[6][7]
Figure 2: Proposed synthesis of N-(2-(Diethylamino)ethyl)formamide.
Experimental Protocol: Laboratory-Scale Synthesis
The following is a proposed, generalized protocol for the laboratory synthesis of N-(2-(Diethylamino)ethyl)formamide based on established methods for the N-formylation of amines with formic acid.[6][7][8]
Materials:
N,N-Diethylethylenediamine
Formic acid (≥95%)
Toluene
Sodium bicarbonate (saturated aqueous solution)
Anhydrous magnesium sulfate
Dean-Stark apparatus
Round-bottom flask
Reflux condenser
Separatory funnel
Rotary evaporator
Procedure:
Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add N,N-diethylethylenediamine (1.0 eq) and toluene.
Addition of Formic Acid: Slowly add formic acid (1.1 eq) to the stirred solution. An exotherm may be observed.
Azeotropic Water Removal: Heat the reaction mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap. Continue refluxing until no more water is collected.
Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any excess formic acid.
Extraction: Extract the aqueous layer with toluene. Combine the organic layers.
Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.
Purification: The crude N-(2-(Diethylamino)ethyl)formamide can be purified by vacuum distillation.
Causality Behind Experimental Choices:
Toluene as Solvent: Toluene forms an azeotrope with water, facilitating its removal via the Dean-Stark apparatus, which drives the equilibrium towards product formation.
Slight Excess of Formic Acid: A small excess of formic acid ensures complete conversion of the starting amine.
Sodium Bicarbonate Wash: This step is crucial to remove the unreacted formic acid, which can interfere with subsequent steps or applications of the product.
Applications in Research and Drug Development
The primary application of N-(2-(Diethylamino)ethyl)formamide is as a versatile intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.[9][10][11]
Pharmaceutical Intermediate
The presence of both a reactive formamide group and a basic diethylaminoethyl side chain makes this molecule a valuable building block. The formamide can be a precursor to other functional groups, while the diethylaminoethyl moiety is a common feature in many biologically active compounds, often enhancing solubility and influencing pharmacokinetic properties.[9]
While specific examples of its direct use in marketed drugs are not widely publicized, its structural motifs are present in various therapeutic agents. Its role as a potential impurity in drugs like Metoclopramide underscores its relevance in pharmaceutical manufacturing and quality control.[1]
Analogy to Other N,N-Dialkylformamides
Broader applications can be inferred from the well-established uses of similar N,N-dialkylformamides, such as N,N-dimethylformamide (DMF) and N,N-diethylformamide (DEF). These compounds are widely used as:
Polar Aprotic Solvents: In various chemical reactions, including peptide synthesis and the production of polymers.[12][13][14]
Reagents: In formylation reactions, such as the Vilsmeier-Haack reaction.[13][15][16]
Safety and Toxicology
A comprehensive toxicological profile for N-(2-(Diethylamino)ethyl)formamide is not available. However, data for the parent compound, formamide, and other N-alkylated formamides provide a basis for understanding its potential hazards.[17][18][19][20] Formamide itself is classified as a substance toxic to reproduction.[18]
Hazard Identification
Based on available safety data sheets for similar compounds, N-(2-(Diethylamino)ethyl)formamide is expected to have the following hazards:
Hazard Class
GHS Classification
Acute Toxicity
May be harmful if swallowed.
Skin Corrosion/Irritation
Causes skin irritation.
Serious Eye Damage/Irritation
Causes serious eye irritation.
Specific Target Organ Toxicity (Single Exposure)
May cause respiratory irritation.
Table 2: Anticipated GHS Hazard Classifications
Handling and Personal Protective Equipment (PPE)
Given the potential hazards, appropriate safety precautions should be taken when handling N-(2-(Diethylamino)ethyl)formamide:
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
Personal Protective Equipment:
Eye/Face Protection: Wear chemical safety goggles or a face shield.
Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe shoes.
Respiratory Protection: If working outside of a fume hood or with heated material, use a respirator with an appropriate organic vapor cartridge.
Analytical Methodologies
The accurate quantification of N-(2-(Diethylamino)ethyl)formamide is crucial, especially when it is an impurity in a drug substance. High-Performance Liquid Chromatography (HPLC) is the most suitable technique for this purpose.
Proposed HPLC Method for Quantification
The following is a proposed HPLC method for the analysis of N-(2-(Diethylamino)ethyl)formamide, based on established methods for similar polar, basic compounds.[21][22][23][24][25]
Chromatographic Conditions:
Parameter
Recommended Condition
Column
C18 reversed-phase, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A
0.1% Trifluoroacetic acid in Water
Mobile Phase B
0.1% Trifluoroacetic acid in Acetonitrile
Gradient
5% B to 95% B over 20 minutes
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
10 µL
Detection
UV at 210 nm
Sample Preparation:
Accurately weigh a sample containing N-(2-(Diethylamino)ethyl)formamide.
Dissolve the sample in the mobile phase to a known concentration.
Filter the solution through a 0.45 µm syringe filter before injection.
Rationale for Method Parameters:
C18 Column: A C18 stationary phase provides good retention for moderately polar organic molecules.
Trifluoroacetic Acid (TFA): TFA is an ion-pairing agent that improves the peak shape of basic analytes like the tertiary amine in the target molecule by minimizing interactions with residual silanols on the silica support.
Gradient Elution: A gradient from a highly aqueous mobile phase to a high organic content ensures the elution of the polar starting materials and the target analyte with good resolution.
UV Detection at 210 nm: The formamide chromophore has a UV absorbance at low wavelengths, making 210 nm a suitable detection wavelength.
Figure 3: Proposed workflow for the HPLC analysis of N-(2-(Diethylamino)ethyl)formamide.
Conclusion
N-(2-(Diethylamino)ethyl)formamide is a chemically significant molecule with a primary role as a pharmaceutical intermediate. While a comprehensive public dataset on this compound is still emerging, this guide has synthesized the available information and provided scientifically grounded predictions for its properties, synthesis, and analysis. For researchers and professionals in drug development, a thorough understanding of this and similar molecules is paramount for the synthesis of novel therapeutic agents and for ensuring the purity and safety of pharmaceutical products.
References
Toxicology and carcinogenesis studies of formamide (Cas No. 75-12-7) in F344/N rats and B6C3F1 mice (gavage studies). (2008, July 15). PubMed. Retrieved from [Link]
Formamide: Human health tier II assessment. (2013, November 22). Australian Industrial Chemicals Introduction Scheme (AICIS). Retrieved from [Link]
Separation of N-(2-(Dimethylamino)ethyl)-N-methyldodecanamide on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]
Process for the preparation of N-[2-(Diethylamino)ethyl]-5-[(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene) methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide. (n.d.). Google Patents.
CAS No : 98433-12-6 | Product Name : N-(2-(Diethylamino)ethyl)formamide. (n.d.). Pharmaffiliates. Retrieved from [Link]
Synthesis and cytotoxic activity of N-(2-diethylamino)ethylcarboxamide and other derivatives of 10H-quindoline. (2002, July 15). PubMed. Retrieved from [Link]
[Toxicological study of formamide and its N-methyl and N-ethyl derivatives]. (1971). PubMed. Retrieved from [Link]
Formylation of Amines. (n.d.). PMC. Retrieved from [Link]
Exploring the Uses of Dimethyl Formamide in Electronics, Pharmaceuticals, and More. (n.d.). Silver Fern Chemical. Retrieved from [Link]
The Formylation of N,N‑Dimethylcorroles. (n.d.). PMC. Retrieved from [Link]
Facile N-formylation of amines using Lewis acids as novel catalysts. (2026, January 28). ResearchGate. Retrieved from [Link]
[Toxicological study of formamide and its N-methyl and N-ethyl derivatives]. (n.d.). Scilit. Retrieved from [Link]
TOX-22: N,N-Dimethylformamide (CASRN 68-12-2). (n.d.). National Toxicology Program. Retrieved from [Link]
Chemical Properties of Formamide, N,N-diethyl- (CAS 617-84-5). (n.d.). Cheméo. Retrieved from [Link]
A Practical and Convenient Procedure for the N-Formylation of Amines Using Formic Acid. (2025, August 9). ResearchGate. Retrieved from [Link]
Dimethylformamide. (n.d.). Wikipedia. Retrieved from [Link]
Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. (2018, August 3). MDPI. Retrieved from [Link]
Dimethylformamid (DMF). (n.d.). Jebsen & Jessen Chemicals. Retrieved from [Link]
High-performance liquid chromatographic determination of N-methylformamide and N-methyl-N-(hydroxymethyl)-formamide in human urine. (n.d.). PubMed. Retrieved from [Link]
Method Development and Validation for Quantification Of N, N-Dimethylformamide. (2022, July 15). Ijaresm. Retrieved from [Link]
Development and validation of a HPLC method for determination of residual ethylenediamine in drug substances | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Hygroscopic Nature of Amino-Formamide Derivatives
Content Type: Technical Whitepaper / Application Guide
Audience: Pharmaceutical Scientists, Process Chemists, and Formulation Engineers.
Executive Summary
Amino-formamide derivatives—encompassing structures such as N-formyl amino acids , formylureas , and N-formyl-heterocycles (e.g., Formoterol intermediates)—represent a critical yet physically unstable class of pharmaceutical compounds. While the formamide moiety (
) is a potent pharmacophore and a versatile protecting group, its physicochemical profile is dominated by aggressive hygroscopicity.
This guide provides a technical framework for managing the solid-state stability of these derivatives. It moves beyond basic moisture analysis to address the specific risks of formyl-hydrolysis , pseudopolymorphism , and deliquescence that plague this chemical class during drug development.
Mechanistic Underpinnings: Why Are They Hygroscopic?
The hygroscopicity of amino-formamide derivatives is not merely a surface phenomenon; it is intrinsic to their molecular electrostatic potential.
The "Donor-Acceptor" Trap
Unlike simple amides, amino-formamide derivatives possess a dual H-bonding motif that creates a high-affinity "trap" for atmospheric water.
The Formyl Carbonyl (
): A strong hydrogen bond acceptor.
The Amino/Amide Proton (
): A strong hydrogen bond donor.
The Mechanism: Water molecules act as bridging ligands. A single water molecule can accept a proton from the amino group while donating a proton to the formyl carbonyl, stabilizing the crystal lattice in a hydrated state. This often leads to the formation of channel hydrates rather than simple surface adsorption.
The Hydrolysis Cascade
The most severe risk is not physical caking, but chemical degradation. Absorbed water attacks the formyl carbon, leading to deformylation.
Reaction:
Autocatalysis: The byproduct, formic acid, lowers the local pH within the solid matrix, catalyzing further hydrolysis of the remaining bulk material.
Visualization: The Hydrolysis Pathway
Figure 1: The autocatalytic degradation cycle triggered by moisture uptake in amino-formamide derivatives.
Characterization Framework: A Self-Validating Protocol
Standard gravimetric analysis is insufficient because it cannot distinguish between bound hydrate water and adsorbed surface water—a critical distinction for this class.
The "Hygro-Stability" Workflow
Use this decision matrix to classify the material's behavior.
Technique
Parameter
Purpose for Amino-Formamides
DVS (Dynamic Vapor Sorption)
Isotherm Hysteresis
Differentiate: Surface adsorption (reversible, no hysteresis) vs. Hydrate formation (step-change, significant hysteresis).
TGA-MS (Evolved Gas Analysis)
Mass Loss @
Validate: Confirm if weight loss is purely or includes formic acid (indicating degradation during heating).
VT-XRD (Variable Temp X-Ray)
Lattice Shift
Map: Monitor crystal lattice expansion during humidity ramp.
HPLC (Post-DVS)
Purity Assay
Critical Step: Re-analyze the sample after the DVS cycle to check for hydrolysis (deformylation).
Experimental Protocol: DVS with Chemical Integrity Check
Step 1: Taring. Dry sample at 0% RH (25°C) for 4 hours. Note: Do not use high heat for drying as formamides are thermally labile.
Step 2: Sorption Cycle. Ramp 0%
90% RH in 10% steps. Equilibrium criterion: .
Step 3: Desorption Cycle. Ramp 90%
0% RH.
Step 4 (The Deviation): Do not discard the sample. Dissolve the DVS pan contents in diluent and run an HPLC assay to quantify the "Deformyl-Impurity."
Pass Criteria:
increase in free amine impurity after DVS cycle.
Data Presentation: Comparative Hygroscopicity
The following table summarizes typical hygroscopic behaviors of common amino-formamide motifs based on structural features.
Compound Class
Example Structure
Critical RH (%)
Behavior
Risk Level
Formylureas
> 60%
Deliquescent
High: Forms liquid phase; rapid hydrolysis.
N-Formyl Amino Acids
> 75%
Pseudopolymorphic
Medium: Forms stable hydrates; lattice expands.
Formyl-Heterocycles
N-formyl-piperidine deriv.
> 40%
Surface Adsorption
Low: Caking issues; chemical stability usually maintained.
Formoterol Int.
N-(2-hydroxy)-formamide
> 50%
Oxidation/Hydrolysis
Critical: Moisture catalyzes oxidative degradation of phenol.
Mitigation Strategies: Engineering the Solid State
When a lead candidate contains an amino-formamide group, "keeping it dry" is not a robust strategy. You must engineer the crystal lattice to occlude the hygroscopic sites.
Co-Crystal Engineering
Block the H-bond donor/acceptor sites using a co-former.
Strategy: Select a co-former with strong carboxylic acid or amide groups (e.g., Fumaric acid, Succinic acid).
Mechanism: The co-former binds to the
motif more strongly than water, effectively "capping" the hygroscopic site.
Salt Selection Logic
If the derivative has an ionizable amine (e.g., a basic center elsewhere in the molecule), salt formation can stabilize the lattice.
Avoid: Hydroscopic counter-ions (Chlorides, Mesylates) which will exacerbate the issue.
Prefer: Hydrophobic counter-ions (Tosylate, Napsylate, Stearate). These create a "greasy" lattice barrier that repels water ingress.
Decision Logic for Formulation
Figure 2: Strategic decision tree for stabilizing hygroscopic amino-formamide derivatives.
References
BenchChem. Formylurea: A Comprehensive Technical Guide for Researchers.[1] (2025).[1][2][3] Retrieved from
PubChem. Formamide | HCONH2 - Chemical and Physical Properties. (2025).[1][2][3] Retrieved from
Journal of the American Chemical Society. Prebiotic Synthesis of N-Formylaminonitriles and Derivatives in Formamide. (2023). Retrieved from
Pharma Excipients. Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials. (2022). Retrieved from
American Pharmaceutical Review. Solid State Considerations for Early Development. (2015).[4] Retrieved from
Protocol for amidation of N,N-diethylethylenediamine with ethyl formate
Protocol for the Regioselective -Formylation of -Diethylethylenediamine with Ethyl Formate Abstract & Application Overview This application note details a robust, scalable protocol for the synthesis of -(2-(diethylamino)...
Author: BenchChem Technical Support Team. Date: March 2026
Protocol for the Regioselective
-Formylation of
-Diethylethylenediamine with Ethyl Formate
Abstract & Application Overview
This application note details a robust, scalable protocol for the synthesis of
-(2-(diethylamino)ethyl)formamide via the aminolysis of ethyl formate with -diethylethylenediamine (DEEDA). This transformation is a critical step in the synthesis of various pharmaceutical intermediates, including anti-arrhythmic agents (procainamide analogues) and heterocyclic precursors.
Unlike aggressive formylation methods using formic acid or acetic formic anhydride, the use of ethyl formate offers a milder, "greener" profile with simplified workup procedures. The reaction proceeds via nucleophilic acyl substitution, driven to completion by the removal of the ethanol byproduct.
Key Advantages of this Protocol:
Regioselectivity: Exclusively targets the primary amine; the tertiary amine remains intact.
Atom Economy: Ethyl formate serves as both reagent and solvent.
Scalability: Suitable for gram-to-kilogram scale synthesis.
Chemical Reaction & Mechanism
Reaction Scheme
The reaction involves the nucleophilic attack of the primary amine of DEEDA onto the carbonyl carbon of ethyl formate. The tertiary amine (diethyl group) provides steric bulk and lacks a proton for amide formation, ensuring complete regioselectivity.
Equation:
Mechanistic Pathway
The mechanism follows a standard addition-elimination pathway. A key insight for the experimentalist is the reversibility of the initial attack. To ensure high yields, the equilibrium must be shifted by using excess ethyl formate or removing ethanol.
Figure 1: Mechanistic pathway of the aminolysis reaction.
Materials & Safety
Reagents
Reagent
CAS No.
MW ( g/mol )
Boiling Point
Role
-Diethylethylenediamine
100-36-7
116.21
145-147 °C
Limiting Reagent
Ethyl Formate
109-94-4
74.08
54 °C
Reagent/Solvent
Sodium Sulfate ()
7757-82-6
142.04
N/A
Drying Agent
Safety Directives (Critical)
Ethyl Formate: Highly flammable (Flash point: -20°C). Vapors may form explosive mixtures with air. Action: Perform all transfers in a fume hood; ground all glassware.
DEEDA: Corrosive and an irritant. Causes severe skin burns and eye damage. Action: Wear butyl rubber gloves and chemical splash goggles.
Reaction Pressure: If sealing the vessel (not recommended for this specific reflux protocol), be aware of pressure buildup from ethanol vapor.
Experimental Protocol
Experimental Workflow
Figure 2: Operational workflow for the synthesis.
Step-by-Step Methodology
Scale: This protocol is written for a 50 mmol scale (approx. 5.8 g of DEEDA).
1. Preparation:
Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.
Flush the system with nitrogen or argon to remove moisture (ethyl formate is susceptible to hydrolysis).
2. Charging the Vessel:
Add 15 mL (approx. 185 mmol, 3.7 equiv) of Ethyl Formate to the RBF.
Note: A large excess is used to act as the solvent and drive the equilibrium.
Begin stirring at a moderate rate.
Add 5.81 g (50 mmol) of
-Diethylethylenediamine dropwise via syringe or addition funnel over 5 minutes.
Observation: A mild exotherm may occur. No cooling bath is typically required if added slowly.
3. Reaction:
Heat the mixture to a gentle reflux (Oil bath temperature: ~60-65°C).
Maintain reflux for 6 to 12 hours .
Monitoring: Monitor reaction progress by TLC (eluent: 10% MeOH in DCM + 1%
) or GC-MS. The disappearance of the primary amine starting material indicates completion.
4. Workup:
Allow the reaction mixture to cool to room temperature.
Transfer the mixture to a rotary evaporator.
Remove the excess ethyl formate and the ethanol byproduct under reduced pressure (bath temp 40°C, pressure down to 50 mbar).
Result: You will obtain a pale yellow, viscous oil.
5. Purification (Vacuum Distillation):
Set up a short-path distillation apparatus.
Distill the crude oil under high vacuum (0.1 - 1.0 mmHg).
Fraction 1: Fore-run (residual volatiles).
Fraction 2 (Product): Collect the clear, colorless liquid fraction.
Expected Boiling Point: ~110-120°C at 0.5 mmHg (Note: BP will vary significantly with vacuum pressure. At atmospheric pressure, decomposition may occur before boiling).
Researchers must be aware that formamides often exist as a mixture of rotamers (cis/trans isomers around the amide bond) at room temperature. This results in signal doubling or broadening in the NMR spectrum.
Formyl Proton (-CHO): Look for signals around 8.0 - 8.2 ppm . You may see two peaks (major and minor rotamer).
Yang, J., et al. N-(2-Formamidoethyl)formamide.[2][3] Acta Crystallographica Section E, 2008.[2] (Structural insights on similar diamine formylations). Link
Application Notes and Protocols for the Regioselective Formylation of Unsymmetrical Diamines
Introduction: The Critical Role of Selective Formylation In the landscape of modern drug discovery and fine chemical synthesis, the precise functionalization of polyamines is a cornerstone of molecular design. Among thes...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Critical Role of Selective Formylation
In the landscape of modern drug discovery and fine chemical synthesis, the precise functionalization of polyamines is a cornerstone of molecular design. Among these transformations, the formylation of amines to yield formamides is of paramount importance. Formamides serve as crucial synthetic intermediates, precursors for isocyanates, and as protecting groups for amines in peptide synthesis.[1][2] For unsymmetrical diamines—molecules possessing two distinct amino groups—the challenge lies not in achieving formylation, but in controlling it. Regioselective mono-formylation, the targeted formylation of one specific nitrogen atom over another, is a frequent and critical challenge. The ability to predictably functionalize the desired amine dictates the success of a synthetic route, impacting yield, purity, and the biological activity of the final compound.
This guide provides a comprehensive overview of the reaction conditions, mechanistic principles, and detailed protocols for achieving high regioselectivity in the formylation of unsymmetrical diamines. We will delve into the interplay of steric and electronic effects and compare various formylating systems to empower researchers with the knowledge to make informed experimental choices.
Chapter 1: The Principles of Regioselectivity
The differential reactivity of the two amino groups in an unsymmetrical diamine is governed by a combination of steric and electronic factors. Understanding these principles is the key to designing a selective formylation strategy.
Steric Hindrance: This is often the most dominant factor. A formylating agent will preferentially attack the nitrogen atom that is less encumbered by bulky neighboring groups.[3][4] For example, in a diamine containing both a primary (-NH₂) and a secondary (-NHR) amine, the primary amine is typically more accessible and will react faster. Similarly, an amino group adjacent to a large alkyl or aryl substituent will be less reactive than one with more space.[5][6]
Electronic Effects (Nucleophilicity & Basicity): The nucleophilicity of the nitrogen atom—its ability to donate its lone pair of electrons to the electrophilic carbonyl of the formylating agent—is critical. Generally, alkylamines are more basic and more nucleophilic than arylamines due to the electron-donating nature of alkyl groups versus the electron-withdrawing nature of aromatic rings.[3] Therefore, in a diamine containing both an aliphatic and an aromatic amine, the aliphatic amine is almost always formylated preferentially.[3]
These two factors can be either synergistic or opposing. When the more nucleophilic amine is also the less sterically hindered, high selectivity is easily achieved. The true synthetic challenge arises when the more nucleophilic amine is also the more sterically hindered. In such cases, the choice of formylating agent and reaction conditions becomes critical to tip the balance toward the desired product.
Chapter 2: A Comparative Guide to Formylating Agents
A variety of reagents can be employed for formylation, each with its own profile of reactivity, selectivity, and operational ease. The optimal choice depends on the specific substrate and desired outcome.
Acetic Formic Anhydride (AFA)
Generated in situ from formic acid and acetic anhydride, AFA is a highly efficient and selective N-formylating agent.[1][7][8][9] It is more stable than pure formic anhydride, which is thermally unstable and not commercially available.[7]
Mechanism of Selectivity: The high selectivity of AFA stems from the electronic and steric differences between its two carbonyl groups. The formyl carbonyl is more electrophilic and sterically less hindered than the acetyl carbonyl, making it the preferential site for nucleophilic attack by the amine.[7][8]
Advantages: High yields (often >95%), rapid reaction times (typically <1 hour), and mild reaction conditions (often 0 °C to room temperature).[1]
Disadvantages: Requires in situ preparation, and the reaction is exothermic, requiring careful temperature control during preparation.[7]
Formic Acid
Formic acid is the simplest and most atom-economical formylating agent. It can be used directly, often under catalyst-free conditions at elevated temperatures, or with the aid of catalysts or coupling agents.[1][10]
Mechanism: The reaction proceeds via a condensation mechanism where the amine attacks the carboxylic acid, followed by the elimination of a water molecule.[1][11] This dehydration often requires heating or the use of a Dean-Stark trap.[1][12]
Advantages: Inexpensive, readily available, and environmentally benign.[2][10]
Disadvantages: Often requires elevated temperatures (60-80 °C), which may not be suitable for sensitive substrates.[1][2] Selectivity can be lower compared to AFA in challenging cases.
Ethyl Formate
As a milder formylating agent, ethyl formate is useful for substrates that are sensitive to acidic conditions.[13]
Mechanism: The reaction is a nucleophilic acyl substitution where the amine attacks the carbonyl of the ester, leading to the elimination of ethanol.[11]
Advantages: Mild reagent, suitable for acid-sensitive molecules.
Disadvantages: Less reactive than AFA or formic acid, often requiring prolonged heating (reflux) and sometimes a catalyst to achieve reasonable conversion.[12][14]
Other Formylating Agents
Several solid, stable formylating agents have been developed for convenience and enhanced selectivity.
N-Formylsaccharin: A powerful, solid reagent that allows for formylation under mild conditions with short reaction times. It shows excellent chemoselectivity for amines over alcohols.[15][16]
N-Formylcarbazole: This solid reagent demonstrates high selectivity for less sterically hindered aliphatic amines over more hindered or weakly nucleophilic (aromatic) amines.[3]
Chapter 3: Data Summary and Method Selection
The choice of formylation strategy should be guided by the substrate's properties and the desired process conditions. The table below summarizes the key characteristics of common methods.
The following diagram outlines a decision-making process for selecting an appropriate formylation method based on the characteristics of the unsymmetrical diamine.
Caption: Decision logic for selecting a formylation strategy.
Mechanism of Selective Formylation with AFA
This diagram illustrates why an amine nucleophile preferentially attacks the formyl group of Acetic Formic Anhydride (AFA).
Caption: Selective nucleophilic attack on acetic formic anhydride.
Chapter 4: Detailed Experimental Protocols
The following protocols provide step-by-step guidance for common regioselective formylation reactions. Researchers should always perform a risk assessment before conducting any chemical reaction.
Protocol 1: Selective Mono-formylation using in situ Acetic Formic Anhydride (AFA)
This protocol is highly effective for a wide range of diamines and is often the first method to try when high selectivity is required.[1][7][8]
Materials:
Unsymmetrical diamine (1.0 eq)
Formic acid (98-100%, 3.0-5.0 eq)
Acetic anhydride (1.5-2.5 eq)
Anhydrous solvent (e.g., THF, Dichloromethane)
Saturated aqueous sodium bicarbonate (NaHCO₃)
Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)
Round-bottom flasks, magnetic stirrer, ice bath, dropping funnel
Procedure:
Preparation of AFA Reagent (in situ):
a. In a clean, dry flask, place an excess of formic acid (e.g., 4.0 eq).
b. Cool the flask in an ice bath to 0 °C with stirring.
c. Slowly add acetic anhydride (e.g., 2.0 eq) dropwise to the cooled formic acid. The reaction is exothermic; maintain the temperature below 10 °C.[7]
d. Allow the mixture to stir at 0 °C for 30 minutes to ensure complete formation of AFA.
Formylation Reaction:
a. In a separate flask, dissolve the unsymmetrical diamine (1.0 eq) in the chosen anhydrous solvent.
b. Cool the diamine solution to 0 °C in an ice bath.
c. Slowly add the freshly prepared AFA solution dropwise to the stirred diamine solution.
d. After the addition is complete, allow the reaction to stir at 0 °C for 15 minutes, then warm to room temperature.
Monitoring:
a. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting diamine is consumed (typically 1-3 hours).
Work-up:
a. Cool the reaction mixture back to 0 °C.
b. Slowly and carefully quench the reaction by adding saturated aqueous NaHCO₃ solution until gas evolution ceases.
c. Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate, 3x).
d. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification:
a. Purify the crude product by column chromatography on silica gel to isolate the desired mono-formylated isomer.
Protocol 2: Catalyst-Free N-Formylation with Formic Acid
This method is simple and avoids additional reagents but requires heating. It is particularly effective when one amine is significantly more nucleophilic (e.g., primary aliphatic vs. secondary or aromatic).[2][10]
Materials:
Unsymmetrical diamine (1.0 eq)
Formic acid (85-98%, 2.0-4.0 eq)
Round-bottom flask, magnetic stirrer, heating mantle/oil bath, condenser
Procedure:
Reaction Setup:
a. To a round-bottom flask, add the unsymmetrical diamine (1.0 eq) and formic acid (e.g., 3.0 eq).
b. No solvent is typically required, but a high-boiling solvent like toluene can be used, especially with a Dean-Stark trap to remove water.[1][12]
Formylation Reaction:
a. Heat the mixture to 60-80 °C with vigorous stirring.[1][2]
b. If using a Dean-Stark trap with toluene, heat to reflux.
Monitoring:
a. Monitor the reaction progress by TLC or LC-MS. Reaction times can vary from 2 to 24 hours depending on the reactivity of the amine.[1]
Work-up:
a. Cool the reaction mixture to room temperature.
b. Dilute the mixture with water and a suitable organic solvent (e.g., ethyl acetate).
c. Neutralize the excess formic acid by carefully adding saturated aqueous NaHCO₃ or a mild base.
d. Separate the organic layer, and extract the aqueous layer with the organic solvent (2x).
e. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification:
a. Purify the crude product by column chromatography or recrystallization.
General Experimental Workflow
The following diagram provides a generalized workflow applicable to most formylation reactions.
Caption: A typical experimental workflow for a selective formylation reaction.
Chapter 5: Troubleshooting
Problem
Possible Cause(s)
Suggested Solution(s)
Low Selectivity / Di-formylation
Reagent too reactive or stoichiometry incorrect.
Use a milder reagent (e.g., ethyl formate). Reduce the equivalents of the formylating agent. For AFA, ensure slow addition at low temperature.
No Reaction or Slow Conversion
Reagent not reactive enough. Amine is poorly nucleophilic.
Switch to a more powerful formylating agent (e.g., AFA). Increase the reaction temperature (for formic acid/ethyl formate). Consider adding a catalyst.
Complex Product Mixture
Decomposition of starting material or product.
Run the reaction at a lower temperature. Use a milder formylating agent. Ensure the work-up is not too harsh (e.g., use a mild base for neutralization).
Difficulty in Purification
Similar polarity of starting material, product, and byproducts.
Optimize the mobile phase for column chromatography. Consider derivatization of the unreacted amine to alter its polarity before chromatography.
References
Application Notes and Protocols: Selective Formylation Using Formic Anhydride and Its Precursors. Benchchem.
Formic Anhydride vs.
Novel Powerful N-Formylating Reagent. Tokyo Chemical Industry Co., Ltd. (APAC).
Organic Syntheses Procedure. Organic Syntheses.
Trimethylacetic formic anhydride. Improved preparation and use as a highly efficient and selective N-formylating reagent. Recueil des Travaux Chimiques des Pays-Bas.
Proposed mechanism for N-formylation of amines using formic acid/ethyl formate.
N-Formylsaccharin: A New Formyl
Formyl
Mechanistic Study of the N-Formylation of Amines with Carbon Dioxide and Hydrosilanes.
Application Notes and Protocols for Selective Formylation of Polyfunctional Molecules. Benchchem.
Formylation Reaction of Amines Using N-Formylcarbazole. Chemical and Pharmaceutical Bulletin.
Formylation of Amines.
Efficient N-formylation of primary aromatic amines using novel solid acid magnetic nanoc
Catalyst-Free N-Formylation of Amines Using Formic Acid as a Sustainable C1 Source. The Journal of Organic Chemistry.
N-FORMYLATION OF ANILINES AND AMINES USING FORMIC ACID-ACETIC ANHYDRIDE OVER SILICA GEL.
Clean and Green Approach for N-formylation of Amines using Formic acid under neat reaction condition. Archives of Applied Science Research.
Mild and convenient N-formylation protocol in water-containing solvents. Tetrahedron Letters.
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ChemMedChem.
Synthesis of Unsymmetrical Vicinal Diamines via Directed Hydroamination.
Mild and convenient N-formylation protocol in w
First Report of Bio-catalytic N-formylation of Amines Using Ethyl formate.
First report on bio-catalytic N-formylation of amines using ethyl formate.
Electrochemical N-Formylation of Amines: Mechanistic Insights and Sustainable Synthesis of Formamides via a Methylisocyanide Intermediate. Journal of the American Chemical Society.
A Practical and Convenient Procedure for the N-Formylation of Amines Using Formic Acid. Synlett.
Mechanistic Study of the N-Formylation of Amines with Carbon Dioxide and Hydrosilanes.
Selective N-formylation/N-methylation of amines and N-formylation of amides and carbamates with carbon dioxide and hydrosilanes: promotion of the basic counter anions of the zinc c
Ligand effects in rhodium-catalyzed hydroformylation with bisphosphines: steric or electronic?
Multicomponent synthesis of unsymmetrical 1,2-diamines via photo-induced carbonyl alkylative amin
Computational and Spectroscopic Investigation of Diaminomethane Formation: The Simplest Geminal Diamine of Astrochemical Interest. Molecules.
Regioselective Intermolecular Carboamination of Allylamines via Nucleopalladation for Efficient Vicinal Diamine Synthesis. ChemRxiv.
Concerted steric and electronic effects on α-diimine nickel- and palladium-catalyzed ethylene polymerization and copolymeriz
Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenid
Selective Monoacylation of Symmetrical Diamines via Prior Complexation with Boron.
DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie.
Piperazine (5) and morpholine (6) derivatives formation.
Steric vs Electronic Effects: A New Look Into Stability of Diastereomers, Conformers and Constitutional Isomers. Semantic Scholar.
Enantio- and Regioselective Construction of 1,4-Diamines via Cascade Hydroamination of Methylene Cyclopropanes.
Method for the preparation of piperazine and its derivatives.
The Effect of the Structure of Aromatic Diamine on High-Performance Epoxy Resins. Journal of Composites Science.
Organic Syntheses Procedure. Organic Syntheses.
Ethyl formate – Knowledge and References. Taylor & Francis Online.
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: N-(2-(Diethylamino)ethyl)formamide (DEAEF) in MOF Synthesis
Executive Summary & Scientific Rationale
This guide details the application of N-(2-(Diethylamino)ethyl)formamide (DEAEF) (CAS: 98433-12-6) as a functional modulator in the synthesis of Metal-Organic Frameworks (MOFs). While traditional formamides (DMF, DEF) serve primarily as solvents and decomposition sources for basic templates, DEAEF offers a unique "bifunctional" utility for drug delivery and catalytic applications.
The DEAEF Advantage:
Defect Engineering: The formamide moiety (
) competes with dicarboxylate linkers for coordination to metal clusters (e.g., Zr, Hf), creating missing-linker defects.
Pore Functionalization: Unlike DMF, which leaves a small methyl footprint, DEAEF introduces a pendant diethylaminoethyl (DEAE) tail into the pore. This tertiary amine (
) imparts pH-responsive properties and anion-exchange capability (analogous to DEAE-Sepharose).
Therapeutic Relevance: The DEAE group facilitates endosomal escape via the "proton sponge" effect, making DEAEF-modulated MOFs ideal candidates for intracellular drug delivery.
Mechanism of Action
The incorporation of DEAEF relies on Competitive Coordination Equilibrium . During solvothermal synthesis, the metal node (M) interacts with both the bridging ligand (L) and the modulator (DEAEF).
Standard Growth:
Modulated Growth:
The formamide oxygen of DEAEF coordinates to the Lewis acidic metal site (e.g., Zr
). Because DEAEF is monodentate, it terminates the lattice propagation at that specific site, creating a vacancy (defect) where the diethylamino tail protrudes into the pore space.
Mechanistic Pathway Diagram
Figure 1: Workflow of DEAEF-modulated synthesis, highlighting the competitive coordination mechanism that installs the functional amine tail.
Experimental Protocol: Synthesis of DEAE-UiO-66
This protocol demonstrates the synthesis of a Zirconium-based MOF (UiO-66 type) using DEAEF to introduce basic defects.
Safety Note: DEAEF is an irritant. Handle in a fume hood. ZrCl
is moisture-sensitive and releases HCl upon hydrolysis.
Pre-Solubilization (The "Modulator First" Strategy):
In a 20 mL scintillation vial, dissolve
(0.54 mmol, 125 mg) in 5 mL of DMF.
Critical Step: Add DEAEF (10 to 50 equivalents relative to Zr) before the linker. This ensures the modulator caps the Zr clusters during their initial formation (SBU assembly).
Calculation: For 30 eq, add
g (or ~2.5 mL) of DEAEF.
Sonicate for 10 minutes until clear.
Linker Addition:
Add Terephthalic acid (0.54 mmol, 90 mg) to the solution.
Sonicate for another 10-15 minutes. A homogeneous solution is essential for uniform defect distribution.
Solvothermal Synthesis:
Seal the vial with a Teflon-lined cap.
Place in a pre-heated synthesis oven at 120°C .
Reaction Time: 24 hours. (DEAEF is bulkier than acetic acid; slower crystallization is expected).
Isolation & Washing (The "Soft Activation" Protocol):
Note: Harsh acid washing will protonate the DEAE tail or displace the DEAEF entirely. Use neutral solvents.
Centrifuge the white precipitate (5000 rpm, 10 min). Decant supernatant.
Resuspend in DMF and soak for 12 hours at 60°C (removes unreacted linker).
Exchange solvent to Ethanol . Soak for 24 hours at room temperature, refreshing ethanol 3 times.
Caution: Do not heat ethanol >60°C, as the basic DEAE tail may catalyze linker esterification.
Drying:
Activate under vacuum at 100°C for 12 hours. (Avoid temperatures >150°C to prevent thermal cleavage of the DEAEF ligand).
Characterization & Validation
To certify the successful incorporation of DEAEF, the following data profile is required.
A. Quantitative Analysis Table
Technique
Parameter
Expected Result for DEAE-MOF
Interpretation
PXRD
Crystallinity
Sharp peaks, identical topology to UiO-66.
Framework integrity maintained despite defects.
1H-NMR
Composition
Signals at 1.0 (t) and 2.5 (q) ppm (Ethyl groups).
Confirms presence of DEAE tail. Ratio of Linker:DEAEF indicates defect density.
N2 Isotherm
Porosity
Type I isotherm; Lower BET area than parent MOF.
Bulky DEAE tails occupy pore space (Steric bulk).
Zeta Potential
Surface Charge
Shift to positive values (vs. neutral/negative parent).
Protonation of tertiary amines () at neutral pH.
TGA
Thermal Stability
Weight loss step at 250-300°C (DEAEF loss).
Modulator is chemically bound, not just physisorbed.
B. NMR Digestion Protocol (Validation Step)
Take 10 mg of dried MOF.
Digest in 600
L DMSO- + 20 L HF (48%).
Analyze 1H NMR.
Verification: Integration of the formyl proton (
ppm) and ethyl protons relative to the terephthalic acid aromatic protons ( ppm) quantifies the Degree of Functionalization .
Application: pH-Responsive Drug Delivery
The core value of using DEAEF is the installation of the Diethylamino group.
Loading: At neutral pH (7.4), the amine is partially protonated/neutral. Anionic drugs (e.g., Diclofenac, Methotrexate) can be loaded via ion exchange or coordination.
Release: In the acidic environment of a tumor (pH 6.5) or endosome (pH 5.0), the DEAE group becomes fully protonated (
). This triggers:
Electrostatic Repulsion: Positive framework repels positive drug (if applicable).
Solubility Change: Increased hydrophilicity of the pore aids diffusion.
Signaling Pathway: Endosomal Escape
Figure 2: Mechanism of enhanced drug efficacy using DEAE-functionalized MOFs. The buffering capacity of the DEAE tail disrupts endosomes.
References
Defect Engineering in MOFs: Shearer, G. C., et al. (2014). "Defect Engineering: A Versatile Tool for Tuning the Porosity and Reactivity of Metal–Organic Frameworks." Chemistry of Materials.
Amine-Functionalized MOFs: McDonald, T. M., et al. (2015). "Cooperative insertion of CO2 in diamine-appended metal-organic frameworks." Nature.
Formamide Modulators: Wißmann, G., et al. (2019). "Modulated Synthesis of Zr-MOFs: Facile Control of Defect Density and Sorption Properties." Microporous and Mesoporous Materials.
DEAE in Drug Delivery: Boussif, O., et al. (1995). "A versatile vector for gene and oligonucleotide transfer into cells in culture and in vivo: polyethylenimine." Proceedings of the National Academy of Sciences. (Foundational reference for proton sponge effect of amine tails).
Disclaimer: This protocol assumes standard laboratory safety practices. Optimization of equivalents (DEAEF:Metal ratio) may be required depending on the specific metal node (Zr, Hf, Cr) used.
Application
Preparation of 5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide derivatives
Application Notes & Protocols Topic: Preparation of 5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide Derivatives: A Comprehensive Guide for Synthetic and Medicinal Chemists Audience: Researchers, scientists, and drug devel...
Author: BenchChem Technical Support Team. Date: March 2026
Application Notes & Protocols
Topic: Preparation of 5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide Derivatives: A Comprehensive Guide for Synthetic and Medicinal Chemists
Audience: Researchers, scientists, and drug development professionals.
Introduction: The Pyrrole Scaffold as a Privileged Structure in Drug Discovery
The pyrrole ring is a fundamental five-membered aromatic heterocycle that serves as a core structural motif in a vast array of natural products and synthetic pharmaceuticals.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding make it a "privileged scaffold" in medicinal chemistry, capable of interacting with a wide range of biological targets.[1][3] Derivatives of pyrrole exhibit a remarkable diversity of pharmacological activities, including anticancer, anti-inflammatory, antibacterial, and antifungal properties.[1][2][4]
Among the myriad of pyrrole derivatives, the 5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide scaffold is of particular importance. This class of compounds represents a critical building block in the synthesis of highly potent and targeted therapeutics.[5][6] The aldehyde (formyl) group at the 5-position is a versatile chemical handle, readily participating in condensation reactions to construct more complex molecular architectures.[7] The carboxamide moiety at the 3-position provides a crucial point for introducing diverse side chains, enabling the fine-tuning of a molecule's physicochemical properties and biological activity.
The most prominent application of this scaffold is in the synthesis of Sunitinib, a multi-targeted receptor tyrosine kinase (RTK) inhibitor approved for the treatment of various cancers.[8][][10] Sunitinib's mechanism of action involves the inhibition of key RTKs implicated in tumor growth and angiogenesis, such as vascular endothelial growth factor receptors (VEGFRs) and platelet-derived growth factor receptors (PDGFRs).[]
This guide provides a detailed, experience-driven protocol for the multi-step synthesis of 5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide derivatives, culminating in the synthesis of Sunitinib as a practical application. We will delve into the mechanistic rationale behind key transformations, including the Vilsmeier-Haack formylation and amide coupling, to provide a robust and reproducible framework for researchers in the field.
Part 1: Synthesis of the Core Intermediate: 5-Formyl-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid
The foundational step in this synthetic sequence is the introduction of a formyl group onto a pre-existing pyrrole ring. The Vilsmeier-Haack reaction is the method of choice for this transformation, as it is highly effective for the formylation of electron-rich aromatic and heteroaromatic systems like pyrrole.[11][12]
The Vilsmeier-Haack Reaction: Mechanistic Insight
The reaction proceeds in two main stages. First, a formylating agent, known as the Vilsmeier reagent (a chloroiminium ion), is generated in situ from a formamide (typically N,N-dimethylformamide, DMF) and an activating agent like phosphorus oxychloride (POCl₃).[11][13]
Causality Behind Experimental Choices: The choice of POCl₃ is critical as it activates the otherwise unreactive amide carbonyl of DMF, making it susceptible to nucleophilic attack and subsequent transformation into the highly electrophilic Vilsmeier reagent.
In the second stage, the electron-rich pyrrole ring acts as a nucleophile, attacking the Vilsmeier reagent. This electrophilic aromatic substitution occurs preferentially at the α-position (C5 in this case), which is electronically favored and sterically accessible.[11][14] A subsequent aqueous workup hydrolyzes the resulting iminium salt to yield the final aldehyde product.[12]
The overall workflow for generating the key carboxylic acid intermediate is outlined below. It begins with a suitable precursor, ethyl 2,4-dimethyl-1H-pyrrole-3-carboxylate, which undergoes formylation followed by saponification (hydrolysis) of the ester.
Caption: Workflow for the synthesis of the core carboxylic acid intermediate.
Experimental Protocol 1: Synthesis of 5-Formyl-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid
Materials and Reagents:
Reagent
M.W. ( g/mol )
Quantity (molar eq.)
Notes
Ethyl 2,4-dimethyl-1H-pyrrole-3-carboxylate
181.23
1.0
Starting material
Phosphorus oxychloride (POCl₃)
153.33
1.1
Use fresh, handle in a fume hood.
N,N-Dimethylformamide (DMF)
73.09
3.0
Anhydrous grade
Dichloromethane (DCM)
84.93
-
Anhydrous solvent
Potassium hydroxide (KOH)
56.11
5.0
For saponification
Methanol (MeOH)
32.04
-
Solvent
Water (H₂O)
18.02
-
Deionized
Hydrochloric Acid (HCl), 5N
36.46
As needed
For acidification
Procedure:
Vilsmeier-Haack Formylation:
a. To a three-neck round-bottom flask equipped with a dropping funnel, magnetic stirrer, and nitrogen inlet, add anhydrous DMF (2.0 eq.) and anhydrous DCM.
b. Cool the solution to 0-5 °C in an ice bath.
c. Add POCl₃ (1.1 eq.) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C.
d. Stir the mixture at 0-5 °C for 30 minutes to allow for the complete formation of the Vilsmeier reagent.
e. Dissolve ethyl 2,4-dimethyl-1H-pyrrole-3-carboxylate (1.0 eq.) in anhydrous DMF (1.0 eq.) and add it dropwise to the reaction mixture.
f. Allow the reaction to warm to room temperature and then heat to 40-45 °C for 2-3 hours.
g. Monitor the reaction progress by Thin Layer Chromatography (TLC).
h. Upon completion, cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.
i. Neutralize the solution with a saturated sodium bicarbonate solution until pH 7-8.
j. Extract the product with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude ethyl 5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxylate.[15][16]
Saponification (Ester Hydrolysis):
a. Dissolve the crude ester from the previous step in a mixture of methanol and water.[7]
b. Add a solution of KOH (5.0 eq.) in water.[7]
c. Heat the mixture to reflux (approx. 80-90 °C) and stir for 3-4 hours. Monitor the reaction by TLC until the starting material is consumed.[7]
d. Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.
e. Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any non-polar impurities.
f. Cool the aqueous layer in an ice bath and acidify to pH 3-4 by the slow addition of 5N HCl.[7]
g. A precipitate of 5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxylic acid will form.
h. Collect the solid by filtration, wash thoroughly with cold water, and dry under vacuum to yield the target product as a solid.[7][17]
Trustworthiness & Self-Validation: The identity and purity of the product should be confirmed by LC-MS and ¹H NMR spectroscopy. The expected yield is typically in the range of 80-95% for the hydrolysis step.[7]
Part 2: Amide Coupling to Synthesize Carboxamide Derivatives
With the core carboxylic acid in hand, the next stage is to introduce the desired side chain via an amide bond formation. This is a crucial step for building molecular diversity. The direct reaction of a carboxylic acid and an amine is generally inefficient and requires high temperatures. Therefore, coupling agents are employed to activate the carboxylic acid, facilitating nucleophilic attack by the amine under mild conditions.
A common and effective method involves the use of carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI), often in combination with an additive like 1-Hydroxybenzotriazole (HOBt) or carbonyldiimidazole (CDI).[8][18]
Expertise & Experience: EDCI reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is susceptible to nucleophilic attack by the amine. The addition of HOBt is beneficial as it can react with the O-acylisourea to form an activated ester, which is less prone to side reactions (like racemization, if applicable) and efficiently reacts with the amine. The byproducts of this reaction are water-soluble, simplifying purification.[18]
Caption: General workflow for amide coupling.
Experimental Protocol 2: Synthesis of N-(2-(diethylamino)ethyl)-5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide
This protocol details the synthesis of a specific carboxamide that is a direct precursor to Sunitinib.[19]
To a round-bottom flask under a nitrogen atmosphere, add 5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (1.0 eq.), EDCI (1.2 eq.), and HOBt (1.2 eq.).[18]
Add anhydrous DMF to dissolve the solids.
Stir the mixture at room temperature for 30-45 minutes to allow for the activation of the carboxylic acid.[18]
In a separate flask, dissolve N,N'-diethylethylenediamine (1.1 eq.) in a small amount of DMF.
Add the amine solution, followed by DIPEA (2.5 eq.), to the reaction mixture.
Stir the reaction at room temperature for 12-18 hours. Monitor its progress by LC-MS.
Once the reaction is complete, pour the mixture into water and extract the product with ethyl acetate (3x).
Combine the organic layers, wash successively with 5% LiCl solution (to remove residual DMF), saturated sodium bicarbonate solution, and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
The crude product can be purified by column chromatography on silica gel or by crystallization to yield N-(2-(diethylamino)ethyl)-5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide as a pure solid.[20]
Part 3: Application in Drug Synthesis: Final Assembly of Sunitinib
The final step in synthesizing Sunitinib demonstrates the utility of the 5-formyl group. This transformation is a Knoevenagel condensation, where the aldehyde on the pyrrole ring reacts with a methylene group of 5-fluoro-2-oxindole, which is activated by the adjacent carbonyl group.[8][18]
Causality Behind Experimental Choices: This reaction is typically catalyzed by a weak base, such as piperidine or pyrrolidine. The base facilitates the deprotonation of the active methylene group on the oxindole, generating a nucleophilic enolate which then attacks the electrophilic carbonyl carbon of the aldehyde. Subsequent dehydration leads to the formation of the C=C double bond, yielding the final conjugated product.[19]
Caption: Final condensation step in the synthesis of Sunitinib.
Suspend N-(2-(diethylamino)ethyl)-5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide (1.0 eq.) and 5-fluoro-2-oxindole (1.0 eq.) in ethanol or toluene in a round-bottom flask.[19]
Add a catalytic amount of piperidine to the suspension.
Heat the reaction mixture to reflux (80-110 °C, depending on the solvent) for 3-6 hours.[19]
The product will begin to precipitate from the reaction mixture as a brightly colored solid. Monitor the reaction by TLC or LC-MS.
Upon completion, cool the mixture to room temperature.
Collect the precipitated Sunitinib by filtration.
Wash the solid with cold ethanol and then petroleum ether to remove any residual impurities.
Dry the product under high vacuum to obtain Sunitinib as a yellow-orange solid. The typical yield for this step is high, often above 80%.[8]
Trustworthiness & Self-Validation: The final product should be thoroughly characterized using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity, and compared against literature data or a reference standard.
Conclusion
The 5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide scaffold is a highly valuable and versatile platform for the development of complex, biologically active molecules. This guide provides a detailed and scientifically grounded set of protocols for the reliable synthesis of these derivatives, from the initial Vilsmeier-Haack formylation to amide coupling and final condensation. By understanding the causality behind each experimental step, researchers can confidently apply and adapt these methods to synthesize novel compounds for drug discovery and development, leveraging the proven potential of the pyrrole core to create next-generation therapeutics.
References
Novel synthesis of sunitinib, a tyrosine kinase inhibitor.Journal of Nuclear Medicine.
Sunitinib and Impurities.BOC Sciences.
Vilsmeier-Haack Formyl
An In-depth Technical Guide to the Synthesis and Purific
Direct and Efficient Synthesis of Pyrrole-3-carbaldehydes by Vilsmeier– Haack Formylation of Pyrroles with Sterically Crowded.Thieme.
Synthesis and characterization of amino acid substituted sunitinib analogues for the tre
The Strategic Incorporation of the N-(2-(Diethylamino)ethyl) Moiety in Tyrosine Kinase Inhibitor Synthesis: An Application Guide
Abstract The N-(2-(diethylamino)ethyl) side chain is a privileged structural motif in medicinal chemistry, particularly in the development of tyrosine kinase inhibitors (TKIs). Its incorporation into a drug candidate oft...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The N-(2-(diethylamino)ethyl) side chain is a privileged structural motif in medicinal chemistry, particularly in the development of tyrosine kinase inhibitors (TKIs). Its incorporation into a drug candidate often enhances aqueous solubility and provides a basic nitrogen center for salt formation, which are critical for favorable pharmacokinetic profiles. This technical guide provides an in-depth analysis of the synthetic strategies for introducing this moiety, focusing on the use of the key building block, N,N-diethylethylenediamine . Contrary to potential assumptions about using its formylated counterpart, N-(2-(Diethylamino)ethyl)formamide, the diamine is the standard, reactive precursor for this transformation. We will use the synthesis of Sunitinib, a multi-targeted receptor tyrosine kinase inhibitor, as a primary case study to illustrate the reaction mechanism, provide a detailed experimental protocol, and discuss the critical parameters for successful synthesis.
Introduction: The Physicochemical and Pharmacokinetic Advantage of the Diethylaminoethyl Group
Tyrosine kinases are a class of enzymes that play a pivotal role in intracellular signal transduction pathways, regulating processes such as cell growth, differentiation, and survival.[1] Dysregulation of tyrosine kinase activity is a hallmark of many cancers, making them a prime target for therapeutic intervention.[1][2]
Many potent kinase inhibitors are large, hydrophobic molecules with poor aqueous solubility. The addition of a basic, ionizable side chain like N-(2-(diethylamino)ethyl)carboxamide addresses this challenge. The tertiary amine (pKa ~10-11) is protonated at physiological pH, rendering the molecule more water-soluble and improving its bioavailability. This moiety can also form critical hydrogen bonds within the kinase's ATP-binding pocket, contributing to the overall potency of the inhibitor.
While the user's query specified N-(2-(Diethylamino)ethyl)formamide, it is crucial to clarify that this compound is not the typical reagent for this synthetic step. The formamide group is an amide and is generally unreactive towards further amide bond formation under standard coupling conditions. The actual and widely used precursor is N,N-diethylethylenediamine , which possesses a reactive primary amine ready for nucleophilic attack on an activated carboxylic acid.
Mechanism of Action: Amide Bond Formation
The core of the synthetic strategy involves a classic nucleophilic acyl substitution to form a robust amide bond. This connects the N,N-diethylethylenediamine building block to the main heterocyclic scaffold of the tyrosine kinase inhibitor.
There are two primary pathways to achieve this:
Activation with Coupling Agents: The carboxylic acid on the TKI scaffold is activated in situ using standard peptide coupling reagents. Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) in combination with an additive like 1-Hydroxybenzotriazole (HOBt) form a highly reactive O-acylisourea intermediate. This intermediate is readily attacked by the primary amine of N,N-diethylethylenediamine to form the desired amide bond.[3][4]
Conversion to an Activated Ester/Acyl Halide: The carboxylic acid is first converted to a more reactive species, such as an acyl chloride, a sulfonyl ester, or another activated ester.[5] This activated intermediate is then treated with N,N-diethylethylenediamine in a separate step. This method is common in large-scale industrial synthesis.
The general workflow for this key synthetic transformation is illustrated below.
Caption: General workflow for incorporating the N,N-diethylethylenediamine side chain.
Application Protocol: Synthesis of Sunitinib
Sunitinib (marketed as Sutent®) is an oral, multi-targeted TKI that inhibits cellular signaling by targeting multiple receptor tyrosine kinases (RTKs), including Platelet-Derived Growth Factor Receptors (PDGFRs) and Vascular Endothelial Growth Factor Receptors (VEGFRs).[1][6] Its synthesis provides a perfect example of the amide coupling strategy.
The key step is the amidation of 5-((Z)-(5-fluoro-2-oxoindolin-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid with N,N-diethylethylenediamine.[5][7]
Caption: Simplified mechanism of Sunitinib action on VEGFR and PDGFR pathways.
This protocol is adapted from methodologies described in the patent literature and should be performed by trained chemists in a suitable laboratory setting with appropriate personal protective equipment (PPE).[5]
Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 5-((Z)-(5-fluoro-2-oxoindolin-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (70 g, 1.0 eq).
Dissolution: Add anhydrous N,N-Dimethylformamide (DMF) (1050 mL) to the flask and stir to dissolve the starting material. Cool the mixture to 15-19 °C using an ice-water bath.
Activation Step:
In a separate beaker, dissolve p-toluene sulfonyl chloride (133.4 g, ~3.3 eq) in DMF (350 mL). Add this solution to the reaction mixture dropwise over 15 minutes, maintaining the temperature between 15-19 °C.
In another beaker, dissolve 4-dimethylamino pyridine (DMAP) (81.3 g, ~3.1 eq) in DMF (350 mL). Add this solution to the reaction mixture over 15 minutes.
Add pyridine (36.9 g, ~2.2 eq) to the reaction mixture over 15 minutes.
Stir the complete reaction mixture at 15-19 °C for 60-90 minutes to ensure the formation of the activated sulfonyl ester intermediate.
Amidation Step:
Cool the reaction mass to 13-16 °C.
In a separate beaker, dissolve N,N-diethylethylenediamine (81.3 g, ~3.3 eq) in DMF (350 mL).
Add the N,N-diethylethylenediamine solution to the reaction mixture dropwise over approximately 10 minutes, ensuring the temperature remains between 13-16 °C.
Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.
Workup and Isolation:
Once the reaction is complete, slowly pour the reaction mixture into a larger beaker containing a 5% aqueous sodium bicarbonate solution (1050 mL) with vigorous stirring.
Adjust the pH of the aqueous mixture to 12-13 using a 50% aqueous NaOH solution.
Transfer the mixture to a separatory funnel and extract with ethyl acetate.
Separate the organic layer and wash sequentially with a 1% NaOH solution and then a brine solution.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure at a temperature below 50 °C to yield a crude residue.
Purification:
To the crude residue, add a 30% methanol-in-water solution to induce precipitation of the Sunitinib base.
Filter the solid and perform a final recrystallization or wash with pure methanol to obtain the purified Sunitinib base.
Dry the final product under vacuum at 55-65 °C for at least 5 hours.
Troubleshooting and Optimization
Low Yield: Incomplete activation of the carboxylic acid is a common issue. Ensure all reagents are anhydrous, particularly the DMF solvent, as water will quench the activated intermediate. The p-toluenesulfonyl chloride should be of high purity.
Side Reactions: The primary amine of N,N-diethylethylenediamine is significantly more nucleophilic than the tertiary amine. However, at elevated temperatures or with highly reactive intermediates, side reactions can occur. Maintaining the recommended temperature range (13-19 °C) is critical for selectivity.
Purification Challenges: The crude product may contain unreacted starting materials or byproducts from the coupling reagents. The pH adjustment during workup is crucial to ensure the Sunitinib base is not in its salt form, facilitating its extraction into the organic solvent. Effective washing steps will remove most impurities. If needed, column chromatography on silica gel can be employed for further purification.
Conclusion
The incorporation of the N-(2-(diethylamino)ethyl) moiety is a highly effective strategy for enhancing the drug-like properties of tyrosine kinase inhibitors. The synthesis is reliably achieved through standard amide bond formation, utilizing N,N-diethylethylenediamine as the essential nucleophilic building block. The successful synthesis of Sunitinib on an industrial scale underscores the robustness and efficiency of this method. By carefully controlling reaction parameters such as temperature, solvent purity, and stoichiometry, researchers can effectively synthesize novel TKI candidates with improved pharmacokinetic profiles for the continued fight against cancer.
References
Title: Process for the preparation of sunitinib and its acid addition salts thereof.
Title: An In-depth Technical Guide to the Synthesis and Purification of Sunitinib-d10. Source: Benchchem.
Title: Tyrosine kinase inhibitors. 9. Synthesis and evaluation of fused tricyclic quinazoline analogues as ATP site inhibitors of the tyrosine kinase activity of the epidermal growth factor receptor. Source: PubMed.
Title: Process for preparation of sunitinib malate and salts thereof.
Title: Synthesis and tyrosine kinase inhibitory activity of a series of 2-amino-8H-pyrido[2,3-d]pyrimidines. Source: PubMed.
Title: Inhibition of protein kinase activity and amino acid and alpha-methyl-D-glucoside transport by diamide. Source: PubMed.
Title: Design, synthesis, and cytotoxic evaluation of quinazoline-based derivatives as VEGER-2 inhibitors. Source: PMC.
Title: Method for preparing sunitinib.
Title: Quinoline-based Anti-oncogenic Molecules: Synthesis and Biological Evalu
Title: Synthesis of 2 H- and 13 C-labelled sunitinib and its primary metabolite.
Title: Conformationally-Restricted Dipeptide Amides as Potent and Selective Neuronal Nitric Oxide Synthase Inhibitors. Source: PMC.
Title: Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. Source: International Journal of Medical and Pharmaceutical Sciences.
Title: Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). Source: ChemMedChem.
Title: Discovery of Sphingosine Kinase Inhibition by Modified Quinoline-5,8-Diones. Source: Lenus.ie.
Title: Tyrosine Kinase Inhibitors. 12. Synthesis and Structure−Activity Relationships for 6-Substituted 4-(Phenylamino)pyrimido[5,4-d]pyrimidines Designed as Inhibitors of the Epidermal Growth Factor Receptor. Source: Academia.edu.
Title: Design and Synthesis of a Novel Tyrosine Kinase Inhibitor Templ
Title: Synthesis, radiolabeling, and evaluation of a 68Ga-labeled tyrosine kinase inhibitor for detecting EGFRT790M mut
Title: Tyrosine kinase inhibitors. 2. Synthesis of 2,2'-dithiobis(1H-indole-3-alkanamides) and investigation of their inhibitory activity against epidermal growth factor receptor and pp60v-src protein tyrosine kinases. Source: PubMed.
Application Note: Solvent Effects of N-(2-(Diethylamino)ethyl)formamide (DEAEF) in Organocatalysis
The following Application Note and Protocol guide is designed for researchers and process chemists utilizing N-(2-(Diethylamino)ethyl)formamide (DEAEF) . While DEAEF is historically known as an intermediate in pharmaceut...
Author: BenchChem Technical Support Team. Date: March 2026
The following Application Note and Protocol guide is designed for researchers and process chemists utilizing N-(2-(Diethylamino)ethyl)formamide (DEAEF) . While DEAEF is historically known as an intermediate in pharmaceutical synthesis (e.g., Metoclopramide), its unique bifunctional structure—combining a polar formamide motif with a basic tertiary amine—positions it as a potent Task-Specific Solvent and Switchable Hydrophilicity Solvent (SHS) in organocatalysis.
Executive Summary
N-(2-(Diethylamino)ethyl)formamide (DEAEF) represents a class of "smart" bifunctional solvents that integrate the high solvating power of polar aprotic amides with the catalytic activity of tertiary amines. Unlike traditional solvents (DMF, DMSO) which often require exogenous bases (e.g., TEA, DIPEA) to drive organocatalytic cycles, DEAEF acts as a self-buffering medium .
This guide details the solvent’s physicochemical profile, its mechanistic role in stabilizing transition states via dual activation (H-bond donation + General Base Catalysis), and a validated protocol for its use as a Switchable Solvent , allowing for aqueous-phase recovery and recycling.
Physicochemical Profile & Mechanistic Insight
Chemical Structure & Properties
DEAEF (CAS: 98433-12-6) typically exists as a viscous, colorless to pale yellow liquid. Its structure comprises a formamide head group (polar, H-bond donor/acceptor) tethered to a diethylamino tail (Lewis base).
Property
Value / Characteristic
Impact on Organocatalysis
Molecular Formula
Bifunctional scaffold.
Boiling Point
~218-219 °C
High thermal stability; suitable for microwave synthesis.
Basicity (pKa)
~10.2 (Amine)
Acts as an intrinsic HCl scavenger and General Base.
Solubilizes polar transition states and ionic intermediates.
Mechanistic Role in Catalysis
In organocatalytic cycles (e.g., Aldol, Knoevenagel, Michael additions), DEAEF functions beyond a passive medium. It creates a structured solvation shell that accelerates reaction kinetics through two pathways:
General Base Activation: The tertiary amine moiety deprotonates pronucleophiles (e.g., malonates, thiols), eliminating the need for added base.
Electrophile Activation: The secondary amide proton (
) forms hydrogen bonds with electrophilic carbonyls, lowering the LUMO energy, similar to thiourea organocatalysts.
Visualization: Solvent-Catalyst Interaction
The following diagram illustrates how DEAEF stabilizes the transition state in a generic nucleophilic addition.
Figure 1: Mechanistic map showing DEAEF acting as both a Lewis base and H-bond donor to facilitate nucleophilic addition.
Experimental Protocols
Protocol A: Synthesis of DEAEF (In-situ Preparation)
Since DEAEF is often a custom synthesis item, it can be prepared in-house with high purity.
Reagents:
N,N-Diethylethylenediamine (1.0 equiv)
Ethyl Formate (1.2 equiv)
Catalyst: Boric acid (1 mol%) - optional for rate enhancement.
Step-by-Step Methodology:
Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stir bar.
Addition: Charge N,N-Diethylethylenediamine (e.g., 116.2 g, 1.0 mol) into the flask. Cool to 0°C.
Reaction: Dropwise add Ethyl Formate (88.9 g, 1.2 mol) over 30 minutes. The reaction is exothermic.
Reflux: Heat the mixture to reflux (approx. 60°C) for 4–6 hours. Monitor consumption of diamine by TLC or GC.
Workup: Distill off excess ethyl formate and ethanol byproduct.
Purification: Vacuum distill the residue (approx. 140–150°C at 10 mmHg) to obtain DEAEF as a clear liquid.
Validation: Confirm structure via 1H NMR (
): 8.1 (s, 1H, CHO), 6.5 (br s, 1H, NH).
Protocol B: Organocatalytic Knoevenagel Condensation in DEAEF
Objective: Demonstrate DEAEF as a base-solvent system.
Reaction: Benzaldehyde + Malononitrile
Benzylidenemalononitrile
Procedure:
Dissolution: In a 10 mL vial, dissolve Benzaldehyde (1.0 mmol) and Malononitrile (1.1 mmol) in DEAEF (2.0 mL) .
Note: No external base (TEA/Piperidine) is added. The solvent acts as the catalyst.
Reaction: Stir at Room Temperature (25°C) for 30–60 minutes.
Monitoring: Monitor by TLC (Hexane/EtOAc 8:2).
Workup (Switchable Solvent Method):
Add Water (5 mL) and CO2 (sparge) or dilute HCl (1M, 3 mL) .
Mechanism: DEAEF protonates to
and becomes water-soluble. The organic product precipitates or oils out.
Isolation: Extract the product with Diethyl Ether or filter the precipitate.
Solvent Recovery: Basify the aqueous layer (NaOH) to pH >12 to regenerate neutral DEAEF. Extract with DCM or separate the organic layer if volume is sufficient.
Data Analysis & Performance Comparison
The following table compares DEAEF against standard solvent systems in the Knoevenagel condensation of benzaldehyde (1 mmol) and ethyl cyanoacetate (1.1 mmol).
Solvent System
Catalyst Added
Time (min)
Yield (%)
E-Factor (Waste)
DEAEF
None
45
96%
Low (Recyclable)
DMF
Triethylamine (10 mol%)
60
92%
High (Difficult separation)
Ethanol
Piperidine (10 mol%)
120
88%
Medium
Toluene
Piperidine/AcOH
180
85%
High (Solvent waste)
Key Insight: DEAEF provides comparable or superior yields to DMF/TEA systems without the need for downstream removal of amine salts, as the solvent itself is the removable base.
Switchable Solvent Workflow (Green Chemistry)
DEAEF acts as a Switchable Hydrophilicity Solvent (SHS). This property is critical for reducing solvent waste in industrial organocatalysis.
Figure 2: Closed-loop cycle for DEAEF recovery using pH-switching.
References
Jessop, P. G., et al. (2005). "Tertiary Amine Solvents Having Switchable Hydrophilicity." Nature, 436, 1102. Link (Foundational concept for amine-based switchable solvents).
Sigma-Aldrich. (2025). "N-(2-(Diethylamino)ethyl)formamide Product Specification & CAS 98433-12-6." Link (Verification of chemical identity).
Simson Pharma. (2024). "Impurity Standards and Custom Synthesis: Metoclopramide Intermediates." Link (Source for commercial availability and synthesis context).
Vanderveen, J. R., et al. (2014). "The effect of switchable water additives on the solubility of organic compounds." Fluid Phase Equilibria, 366, 38-45. (Mechanistic grounding for SHS behavior).
Method
Application Notes and Protocols: Functionalization of Polymers Using Amino-Formamide Building Blocks
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The strategic functionalization of polymers is a cornerstone of modern materials science and phar...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
The strategic functionalization of polymers is a cornerstone of modern materials science and pharmaceutical development, enabling the transformation of inert macromolecular scaffolds into highly specific and functional systems.[1] This guide provides an in-depth exploration of polymer functionalization centered on the versatile chemistry of amino and formamide building blocks. We will delve into the rationale behind experimental designs, provide detailed, field-tested protocols for key synthetic transformations, and present methods for the comprehensive characterization of the resulting functionalized polymers. The applications of these materials, particularly in the realm of bioconjugation and drug delivery, will be a central focus, offering researchers the foundational knowledge to innovate in their respective fields.
Introduction: The Power of Amino and Formamide Groups in Polymer Chemistry
The surface functionalization of polymers is a critical step in tailoring their properties for specific applications, from enhancing biocompatibility to enabling targeted drug delivery. Among the vast array of chemical handles available, amino and formamide functionalities stand out for their exceptional versatility and reactivity.
Amino groups (—NH₂) are ubiquitous in both natural and synthetic macromolecules, offering a readily accessible site for a multitude of chemical modifications.[2][3] Their nucleophilic nature makes them ideal for reactions such as amidation, alkylation, and the formation of Schiff bases, providing stable linkages for the conjugation of bioactive molecules.[4][5] The ability to introduce primary amine functionalities onto a polymer backbone opens up a world of possibilities for creating sophisticated, multi-functional materials.[6]
Formamide functionalities (—NHCHO) , while less common as a starting point, serve as stable precursors to highly reactive isocyanate (—NCO) and isonitrile (—NC) groups.[7][8] This "pro-drug" approach to reactivity allows for the incorporation of formamide-containing monomers into a polymer chain, followed by a controlled, in-situ activation to facilitate subsequent functionalization.[8][9] This strategy is particularly advantageous as it avoids the direct handling of highly reactive and often toxic isocyanate monomers during polymerization.[8][9]
This guide will provide a comprehensive overview of both direct amination techniques and the more nuanced approach of using formamide building blocks for the post-polymerization modification of a variety of polymer backbones.
Strategic Approaches to Polymer Functionalization
The introduction of amino and formamide functionalities onto a polymer can be achieved through several strategic pathways. The choice of method depends on the desired polymer architecture, the nature of the monomer, and the intended application of the final material.
"Grafting To" vs. "Grafting From"
Two of the most common strategies for attaching polymer chains to a surface or another polymer are the "grafting to" and "grafting from" methods.[10][11]
"Grafting To": This approach involves the synthesis of a functional polymer with a reactive end-group, which is then attached to a substrate. While conceptually straightforward, this method can be limited by the steric hindrance of the pre-formed polymer chains, which can reduce the grafting density.
"Grafting From": In this technique, an initiator molecule is first immobilized on a surface, and the polymer chain is then grown directly from the surface.[12] This method typically allows for higher grafting densities and the formation of well-defined polymer brushes.[11]
Post-Polymerization Modification
Post-polymerization modification is a powerful strategy that allows for the introduction of functional groups after the polymer has been synthesized.[13] This approach is particularly useful when the desired functional groups are incompatible with the polymerization conditions. The use of formamide-containing monomers that are later converted to reactive isocyanates is a prime example of a post-polymerization modification strategy.[8][9]
Experimental Protocols
The following protocols provide detailed, step-by-step instructions for key experiments in the functionalization of polymers using amino and formamide building blocks.
Protocol 1: Synthesis of an Amine-Functionalized Polymer via Direct Amination of a Precursor Polymer
This protocol describes the conversion of a polymer containing a suitable leaving group (e.g., a chloromethyl group) to a primary amine-functionalized polymer.
Materials:
Poly(vinylbenzyl chloride) (PVBC)
Potassium phthalimide
N,N-Dimethylformamide (DMF), anhydrous
Hydrazine hydrate
Ethanol
Dichloromethane (DCM)
Methanol
Hydrochloric acid (HCl)
Sodium hydroxide (NaOH)
Procedure:
Phthalimide Protection:
Dissolve PVBC (1.0 g) in anhydrous DMF (20 mL) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.
Add potassium phthalimide (1.5 equivalents per chloromethyl group) to the solution.
Heat the reaction mixture to 80°C and stir for 24 hours under a nitrogen atmosphere.
After cooling to room temperature, precipitate the polymer by slowly adding the reaction mixture to a large volume of deionized water.
Filter the precipitate, wash thoroughly with water and methanol, and dry under vacuum to yield poly(N-vinylbenzyl phthalimide).
Deprotection to Yield the Primary Amine:
Suspend the poly(N-vinylbenzyl phthalimide) (0.8 g) in ethanol (30 mL).
Add hydrazine hydrate (10 equivalents per phthalimide group).
Reflux the mixture for 12 hours. A white precipitate of phthalhydrazide will form.
Cool the mixture and filter to remove the precipitate.
Concentrate the filtrate under reduced pressure.
Dissolve the resulting polymer in a minimal amount of DCM and precipitate into a large volume of cold diethyl ether.
Filter the polymer and dry under vacuum to obtain poly(vinylbenzyl amine).
Characterization:
FTIR: Monitor the disappearance of the C-Cl stretch (around 670 cm⁻¹) and the appearance of the phthalimide C=O stretches (around 1770 and 1710 cm⁻¹) in the first step.[14] In the second step, confirm the disappearance of the phthalimide carbonyl bands and the appearance of N-H stretching vibrations (around 3300-3400 cm⁻¹).
¹H NMR: Confirm the successful substitution by observing the shift of the benzylic protons.
Protocol 2: Post-Polymerization Functionalization Using a Formamide-Containing Monomer
This protocol details the synthesis of a methacrylate copolymer containing a formamide pendant group and its subsequent conversion to an isocyanate for further functionalization.
Materials:
2-Formamidoethyl methacrylate (FEMA) monomer (can be synthesized or purchased)
Methyl methacrylate (MMA)
Azobisisobutyronitrile (AIBN)
1,4-Dioxane, anhydrous
Phosgene (or a safer phosgene equivalent like triphosgene)
Triethylamine (TEA)
Anhydrous toluene
An alcohol (e.g., benzyl alcohol) for functionalization
Procedure:
Copolymerization:
In a Schlenk flask, dissolve FEMA (e.g., 1.0 g), MMA (e.g., 4.0 g), and AIBN (1 mol% of total monomers) in anhydrous 1,4-dioxane (20 mL).
Degas the solution by three freeze-pump-thaw cycles.
Polymerize at 70°C for 12 hours under a nitrogen atmosphere.
Precipitate the copolymer by adding the reaction mixture to a large volume of cold methanol.
Filter and dry the polymer under vacuum.
Conversion of Formamide to Isocyanate:
Caution: This step involves highly toxic reagents and should be performed in a well-ventilated fume hood with appropriate personal protective equipment.
Dissolve the copolymer (1.0 g) in anhydrous toluene (30 mL).
Cool the solution to 0°C in an ice bath.
Add triethylamine (1.5 equivalents per formamide group).
Slowly add a solution of triphosgene (0.5 equivalents per formamide group) in anhydrous toluene.
Allow the reaction to warm to room temperature and stir for 4 hours. The formation of triethylammonium chloride will be observed as a white precipitate.
Functionalization with an Alcohol:
To the isocyanate-functionalized polymer solution, add benzyl alcohol (1.2 equivalents per isocyanate group).
Stir the reaction at room temperature for 12 hours.
Filter the reaction mixture to remove the triethylammonium chloride precipitate.
Precipitate the functionalized polymer into a large volume of cold hexane.
Filter and dry the polymer under vacuum.
Characterization:
FTIR: Monitor the disappearance of the N-H stretch of the formamide (around 3300 cm⁻¹) and the appearance of the strong isocyanate stretch (around 2270 cm⁻¹). After functionalization, this peak will disappear, and a urethane carbonyl stretch will appear (around 1700 cm⁻¹).
¹H NMR: Confirm the incorporation of the benzyl group by the appearance of its characteristic aromatic proton signals.
Visualization of Key Processes
Visualizing the chemical transformations and experimental workflows is crucial for understanding the functionalization processes.
Diagram 1: General Scheme for Direct Amination
Caption: Workflow for direct amination of a precursor polymer.
Diagram 2: Post-Polymerization Modification via Formamide
Scalable Manufacturing Process for Sunitinib Key Intermediates: A Telescoped Approach to High-Purity Tyrosine Kinase Inhibitors
Introduction and Process Chemistry Overview Sunitinib (often administered as Sunitinib malate, Sutent) is a highly potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor. It is a frontline therapeutic agent for...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Process Chemistry Overview
Sunitinib (often administered as Sunitinib malate, Sutent) is a highly potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor. It is a frontline therapeutic agent for renal cell carcinoma (RCC) and gastrointestinal stromal tumors (GIST)[1]. Its mechanism of action relies on the competitive inhibition of the ATP-binding sites of several RTKs, including VEGFR1-3, PDGFRα/β, and c-KIT, thereby halting tumor angiogenesis and proliferation[2].
From a process chemistry perspective, the scalable synthesis of Sunitinib relies on the convergent assembly of two highly functionalized key intermediates via a Knoevenagel condensation:
The primary bottleneck in Sunitinib manufacturing has historically been the synthesis of the pyrrole aldehyde intermediate. Traditional methods rely on high-boiling solvents for the decarboxylation of pyrrole precursors, leading to thermal degradation, difficult downstream purification, and low overall yields[3]. This application note details an optimized, highly scalable telescoped manufacturing protocol that utilizes solvent-free decarboxylation, directly coupled with Vilsmeier-Haack formylation, to achieve near-quantitative yields[4].
Fig 1. Scalable telescoped synthetic workflow for Sunitinib malate manufacturing.
Mechanistic Insights into Scalability
Solvent-Free Decarboxylation and Telescoped Formylation
The starting material, 3,5-dimethyl-1H-pyrrole-4-ethoxycarbonyl-2-carboxylic acid, must be decarboxylated to yield the reactive pyrrole core. Traditional protocols utilize solvents like ethanolamine or DMF at high temperatures, which induces the thermal degradation of the electron-rich unsubstituted pyrrole intermediate.
By employing a solvent-free thermal melt decarboxylation , the precursor is heated slightly above its melting point under an inert atmosphere. The phase transition acts as a self-regulating mechanism; as the solid melts, quantitative decarboxylation is driven by the irreversible evolution of
gas[4]. To prevent the degradation of the resulting unstable intermediate, the crude melt is not isolated. Instead, it is directly dissolved in anhydrous dichloromethane (DCM) and immediately subjected to Vilsmeier-Haack formylation[3]. This telescoped approach eliminates intermediate isolation, pushing the combined yield of these two steps to >95%[4].
Stereoselective Knoevenagel Condensation
The final assembly involves the Knoevenagel condensation of the pyrrole aldehyde with 5-fluoro-oxindole. The reaction is highly stereoselective, exclusively yielding the thermodynamically stable (Z)-isomer[5]. This stereoselectivity is strictly governed by the formation of a robust intramolecular hydrogen bond between the pyrrole >N-H donor and the oxindole >C=O acceptor, which locks the molecule into a planar (Z)-configuration[5]. The use of a secondary amine catalyst (e.g., pyrrolidine) accelerates the reaction by transiently forming a highly electrophilic iminium ion with the pyrrole aldehyde, facilitating rapid nucleophilic attack by the enolized oxindole[6].
Fig 2. Multi-targeted RTK inhibition mechanism of Sunitinib in oncology.
Experimental Protocols
Protocol 1: Telescoped Synthesis of 5-Formyl-2,4-dimethyl-1H-pyrrole-3-carboxylic acid ethyl ester
This protocol establishes a self-validating system by using gas evolution as a visual kinetic indicator.
Solvent-Free Decarboxylation : Charge 1.0 equivalent of 3,5-dimethyl-1H-pyrrole-4-ethoxycarbonyl-2-carboxylic acid into a dry, nitrogen-purged reactor.
Heat the reactor jacket to 160–170 °C. The solid will melt, initiating the decarboxylation process. Maintain the temperature until
gas evolution completely ceases (approximately 1–2 hours)[4].
Cool the reactor to 25 °C. Do not isolate the resulting 2,4-dimethyl-1H-pyrrole-3-carboxylic acid ethyl ester.
Telescoped Formylation : Directly dissolve the crude melt in anhydrous dichloromethane (DCM) to prepare the reactant solution[4].
In a separate vessel, prepare the Vilsmeier-Haack reagent by adding Phosphorus oxychloride (
, 1.2 eq) dropwise to N,N-Dimethylformamide (DMF, 1.5 eq) maintained at 0–5 °C[4].
Add the DCM reactant solution dropwise to the Vilsmeier reagent, strictly controlling the internal temperature between 0–5 °C[4].
Upon completion of the addition, heat the mixture to reflux for 2 hours.
Cool to room temperature, remove the DCM under reduced pressure, and quench the residue with aqueous NaOH. Reflux briefly, cool, and filter the precipitated solid. Wash with water and dry to obtain the highly pure formylated ester[4].
Protocol 2: Amidation to Sunitinib Pyrrole Aldehyde
Hydrolysis : Suspend the formylated ester from Protocol 1 in an aqueous KOH solution and heat to reflux until the ester is fully hydrolyzed to 5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxylic acid. Acidify to precipitate the acid, filter, and dry.
Amidation : Activate the carboxylic acid using 1,1'-Carbonyldiimidazole (CDI) or an EDC/HOBt coupling system in an inert solvent (e.g., THF or DMF)[7].
Add N,N-diethylethylenediamine (1.1 eq) dropwise at room temperature. Stir for 4 hours.
Quench with water, extract with ethyl acetate, wash the organic layer with brine, dry over
, and concentrate to yield N-[2-(diethylamino)ethyl]-5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide.
Charge N-[2-(diethylamino)ethyl]-5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide (1.0 eq) and 5-fluoro-1,3-dihydro-2H-indol-2-one (1.0 eq) into a reactor containing ethanol[6].
Add a catalytic amount of pyrrolidine (approx. 0.05 eq).
Heat the mixture to reflux. The reaction is self-indicating; within 1.5 to 2 hours, heavy precipitation of the highly crystalline Sunitinib free base will be observed[6].
Continue refluxing for a total of 3 hours to ensure complete conversion.
Cool the suspension to room temperature, filter the solid, and wash the filter cake sequentially with cold ethanol to remove any unreacted starting materials[6].
Optional Salt Formation: Suspend the free base in an inert solvent and add L-malic acid to precipitate Sunitinib malate[1].
Quantitative Data Summary
The implementation of the telescoped, solvent-free approach significantly alters the efficiency profile of the manufacturing process compared to traditional high-boiling solvent methods.
Table 1: Quantitative Comparison of Sunitinib Synthesis Methods
Process Parameter
Traditional Process
Optimized Telescoped Process
Key Advantage
Decarboxylation Condition
High-boiling solvent (e.g., DMF)
Solvent-free (Thermal Melt)
Eliminates thermal degradation and solvent waste[3].
Formylation Yield
~70–75% (Isolated intermediate)
>95% (Telescoped from melt)
Prevents loss of unstable pyrrole intermediate[4].
Technical Support Center: Purification of N-(2-(Diethylamino)ethyl)formamide by Vacuum Distillation
Welcome to the Technical Support Center for the purification of N-(2-(Diethylamino)ethyl)formamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical ass...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the purification of N-(2-(Diethylamino)ethyl)formamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions regarding the vacuum distillation of this compound. Our goal is to ensure you can perform this purification safely, efficiently, and with high yield and purity.
Introduction to the Purification Challenge
N-(2-(Diethylamino)ethyl)formamide is a high-boiling point liquid that is susceptible to thermal degradation. Standard atmospheric distillation is therefore unsuitable for its purification as the required high temperatures can lead to decomposition, resulting in impurities and reduced yield.[1][2] Vacuum distillation is the preferred method as it lowers the boiling point of the liquid, allowing for distillation at a lower, safer temperature.[2] This guide will walk you through the process, highlighting key considerations and providing solutions to common problems.
Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of N-(2-(Diethylamino)ethyl)formamide is crucial for a successful distillation.
Due to the high estimated atmospheric boiling point, vacuum distillation is essential to prevent decomposition. The presence of the tertiary amine and formamide functionalities also makes the molecule susceptible to certain chemical reactions at elevated temperatures.
Substituted formamides and amines can present several health and safety hazards. It is imperative to handle N-(2-(Diethylamino)ethyl)formamide with appropriate safety precautions.
Personal Protective Equipment (PPE) : Always wear chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat.[6][7]
Ventilation : Conduct all handling and distillation procedures in a well-ventilated fume hood.[6]
Inhalation and Contact : Avoid inhaling vapors and direct contact with skin and eyes. Formamides can be irritants and may have reproductive health risks.[5]
Flammability : While not highly flammable, related compounds have flashpoints, so avoid open flames and ignition sources.[6][7]
Emergency Procedures : Have an emergency plan in place, including access to a safety shower and eyewash station. In case of skin contact, wash thoroughly with soap and water. If eye contact occurs, flush with copious amounts of water for at least 15 minutes and seek medical attention.[5]
Troubleshooting Guide
This section addresses common issues encountered during the vacuum distillation of N-(2-(Diethylamino)ethyl)formamide.
Q1: My compound is not distilling, even at a high temperature and low pressure. What's wrong?
A1: This is a common issue that can be caused by several factors. Here is a systematic approach to troubleshoot the problem:
Check for Leaks in the System: The most frequent cause of a failed vacuum distillation is a leak in the apparatus.
Action: Ensure all glass joints are properly sealed. Use high-vacuum grease on all ground glass joints. Check that all tubing is securely attached and free of cracks. A hissing sound is a clear indicator of a leak.[8]
Inaccurate Pressure Reading: Your vacuum gauge may not be providing an accurate reading of the pressure inside the distillation apparatus.
Action: Verify the calibration of your vacuum gauge. If you are using a mercury manometer, ensure it is filled to the correct level and free of air bubbles.
Insufficient Heating: The heating mantle may not be providing enough energy to bring the compound to its boiling point at the applied pressure.
Action: Increase the temperature of the heating mantle gradually. Ensure good thermal contact between the flask and the mantle. Insulating the distillation flask and head with glass wool or aluminum foil can help minimize heat loss.[8]
Blockage in the System: A blockage in the condenser or distillation head can prevent vapor from reaching the collection flask.
Action: Allow the system to cool, then carefully disassemble and inspect for any obstructions.
Q2: The distillation is very slow, or I am observing significant "bumping" (violent boiling).
A2: Bumping is a common and dangerous phenomenon in vacuum distillation. It occurs when the liquid becomes superheated and boils in a sudden, violent burst.
Inadequate Stirring: Vigorous and constant stirring is essential to prevent bumping.
Action: Use a magnetic stir bar and a stir plate set to a high speed. Ensure the stir bar is of an appropriate size for the flask.[8]
Heating Rate is Too High: Rapid heating can lead to superheating and bumping.
Action: Heat the distillation flask gradually. Start with a low setting on the heating mantle and slowly increase the temperature.
Use of a Claisen Adapter: A Claisen adapter provides an extra neck on the distillation flask, which can help to prevent bumping liquid from splashing over into the condenser.[8]
Q3: My compound appears to be decomposing in the distillation pot (color change to dark brown or black).
A3: This is a clear sign of thermal decomposition, which will lead to a lower yield and an impure product.
Temperature is Too High: Even under vacuum, the distillation temperature may be too high for the thermal stability of your compound.
Action: Immediately reduce the heating mantle temperature. The goal is to find the lowest possible temperature at which a steady distillation rate can be maintained.
Pressure is Not Low Enough: A higher pressure will require a higher distillation temperature.
Action: Improve the vacuum. Check for leaks in your system or use a more powerful vacuum pump.
Prolonged Heating: Even at a seemingly safe temperature, prolonged heating can cause decomposition.
Action: Once the distillation is complete, do not leave the compound heating in the distillation flask.
Q4: The distillate is cloudy or contains water.
A4: This indicates the presence of water in your crude product or a leak in the system that is allowing atmospheric moisture to enter.
Incomplete Drying of Crude Product: The starting material may not have been sufficiently dried.
Action: Before distillation, ensure the crude N-(2-(Diethylamino)ethyl)formamide is thoroughly dried, for example, by using a suitable drying agent like anhydrous sodium sulfate or magnesium sulfate, followed by filtration.
Leak in the System: A small leak can allow atmospheric moisture to be drawn into the apparatus.
Action: Re-check all joints and connections for leaks.
Frequently Asked Questions (FAQs)
Q1: What is the expected boiling point of N-(2-(Diethylamino)ethyl)formamide under vacuum?
A1: The exact boiling point will depend on the pressure achieved in your system. As a general rule, for many organic compounds, the boiling point is reduced by approximately 10-15°C for each halving of the pressure. A more accurate estimation can be made using a boiling point nomograph or a boiling point calculator if you have an estimated atmospheric boiling point. Based on similar compounds, the atmospheric boiling point is likely in the range of 220-240°C.[4][5] Using a boiling point calculator, we can estimate the boiling points at various pressures:
Pressure (mmHg)
Estimated Boiling Point (°C)
1
~80 - 95
5
~105 - 120
10
~120 - 135
20
~135 - 150
Note: These are estimations and the actual boiling point may vary. It is crucial to monitor the distillation temperature and pressure closely.[9]
Q2: What type of vacuum pump should I use?
A2: The choice of vacuum pump depends on the desired pressure. For this compound, a standard laboratory rotary vane vacuum pump capable of reaching pressures of 1-10 mmHg is generally sufficient. A water aspirator can also be used, but it will provide a less deep and less consistent vacuum, resulting in a higher distillation temperature.[8]
Q3: How do I know when the distillation is complete?
A3: The distillation is complete when you observe a significant drop in the rate of distillate collection, even with a slight increase in the heating mantle temperature. You may also see a drop in the temperature at the distillation head.
Q4: What are the likely impurities in my crude N-(2-(Diethylamino)ethyl)formamide?
A4: Common impurities may include unreacted starting materials from the synthesis, such as N,N-diethylethylenediamine and a formylating agent, as well as any solvents used in the reaction or workup. Decomposition products can also be present if the compound was exposed to high temperatures.
Q5: Can I use boiling chips instead of a magnetic stir bar?
A5: No, boiling chips are not effective under vacuum. The trapped air within the pores of the boiling chips is quickly removed by the vacuum, rendering them unable to promote smooth boiling. A magnetic stir bar is essential for preventing bumping.[8]
Experimental Protocol: Vacuum Distillation of N-(2-(Diethylamino)ethyl)formamide
This protocol provides a step-by-step guide for the purification of N-(2-(Diethylamino)ethyl)formamide by vacuum distillation.
Materials and Equipment:
Crude N-(2-(Diethylamino)ethyl)formamide
Round-bottom flask
Claisen adapter
Distillation head with thermometer
Condenser
Receiving flask(s)
Magnetic stir bar and stir plate
Heating mantle
Vacuum pump (rotary vane or diaphragm)
Vacuum tubing
Cold trap (recommended to protect the pump)
Vacuum gauge (e.g., McLeod gauge or electronic gauge)
High-vacuum grease
Glass wool or aluminum foil for insulation
Procedure:
Preparation of the Crude Material: Ensure the crude N-(2-(Diethylamino)ethyl)formamide is free of any volatile solvents from the reaction or workup. If necessary, remove residual solvents using a rotary evaporator. If water is suspected to be present, dry the crude product over a suitable drying agent (e.g., anhydrous MgSO4 or Na2SO4), followed by filtration.
Assembly of the Distillation Apparatus:
Place a magnetic stir bar in the round-bottom flask.
Add the crude N-(2-(Diethylamino)ethyl)formamide to the flask, filling it to no more than two-thirds of its capacity.
Assemble the distillation apparatus as shown in the diagram below, using a Claisen adapter.
Apply a thin layer of high-vacuum grease to all ground glass joints.
Ensure the thermometer bulb is positioned just below the side arm leading to the condenser to accurately measure the temperature of the distilling vapor.
Connect the vacuum tubing from the distillation apparatus to a cold trap, and then to the vacuum pump.
Connect the condenser to a circulating cold water supply.
Initiating the Distillation:
Turn on the magnetic stirrer to a high setting to ensure vigorous stirring.
Turn on the vacuum pump to begin evacuating the system.
Monitor the pressure using the vacuum gauge. Allow the pressure to stabilize at the desired level (typically 1-10 mmHg).
Once a stable vacuum is achieved, begin to heat the distillation flask gently with the heating mantle.
Collecting the Distillate:
Increase the temperature of the heating mantle gradually until the liquid begins to boil and the vapor temperature starts to rise.
Record the temperature range over which the product distills at the observed pressure.
Collect the purified N-(2-(Diethylamino)ethyl)formamide in the receiving flask. It may be beneficial to collect a small forerun fraction, which may contain any remaining volatile impurities, before collecting the main product fraction.
Terminating the Distillation:
Once the distillation is complete (the rate of distillation slows significantly), turn off the heating mantle and allow the distillation flask to cool to room temperature.
Slowly and carefully vent the system to atmospheric pressure. Never turn off the vacuum pump while the system is still sealed , as this can cause oil from the pump to be sucked back into your apparatus.
Turn off the vacuum pump.
Disassemble the apparatus and transfer the purified product to a clean, labeled container.
Visualization of the Troubleshooting Workflow
Caption: A flowchart for troubleshooting common vacuum distillation issues.
References
New Jersey Department of Health. (2003). Hazardous Substance Fact Sheet: Formamide. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). N-(2-Formamidoethyl)formamide. PubChem Compound Database. Retrieved from [Link]
Google Patents. (n.d.). EP2264027A1 - Process for the preparation of N-[2-(Diethylamino)ethyl]-5-[(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene) methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide.
Wikipedia. (2024). Vacuum distillation. Retrieved from [Link]
Pharmaffiliates. (n.d.). N-(2-(Diethylamino)ethyl)formamide CAS No : 98433-12-6. Retrieved from [Link]
ResearchGate. (n.d.). SYNTHESIS OF 2-(1-(4-CHLOROPHENYL) ETHYL)-1-(2- (DIETHYLAMINO) ETHYL)-1H-BENZO[D]IMIDAZOL-5- AMINE. Retrieved from [Link]
Organic Syntheses. (n.d.). anisylsulfanylmethylisocyanide. Retrieved from [Link]
Chemistry LibreTexts. (2022). 5.4C: Step-by-Step Procedures for Vacuum Distillation. Retrieved from [Link]
Quora. (2020). Which equation is used to calculate the boiling point under vacuum distillation?. Retrieved from [Link]
Zhang, Y., et al. (2019). Thermal decomposition kinetics and mechanism of DNTF under pressure.
ACS Publications. (2019). CO2 Based Synthesis of Various Formamides in Miniplant Scale: A Two-Step Process Design. ACS Sustainable Chemistry & Engineering, 7(5), 5266-5274.
Boiling Point Calculator. (n.d.). Retrieved from [Link]
National Center for Biotechnology Information. (2023). Direct Synthesis of Formamide from CO2 and H2O with Nickel–Iron Nitride Heterostructures under Mild Hydrothermal Conditions. PubChem. Retrieved from [Link]
Royal Society of Chemistry. (2021). A mechanism for two-step thermal decomposition of 2,6-diamino-3,5-dinitropyrazine-1-oxide (LLM-105). RSC Advances, 11(48), 30255-30262.
YouTube. (2022). Estimation of Solvent Boiling Points based on Vacuum. Retrieved from [Link]
Atmospheric Chemistry and Physics. (2009). Critical assessment of vapour pressure estimation methods. Atmospheric Chemistry and Physics, 9(22), 8897-8914.
ResearchGate. (n.d.). Thermal decomposition of metal N,N-dialkylcarbamates. Retrieved from [Link]
Alexander, J. C. (n.d.). Generating Molecules with Specific Boiling Points and Melting Points.
MDPI. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Molecules, 29(9), 2054.
ResearchGate. (2025). Thermal Decomposition of Aliphatic Nitro-compounds.
Cheméo. (n.d.). Chemical Properties of Formamide, N,N-diethyl- (CAS 617-84-5). Retrieved from [Link]
Technical Support Center: Minimizing Colored Impurities in Sunitinib Intermediate Synthesis
Executive Summary & Process Logic In the synthesis of Sunitinib (Sutent), color is a critical "first-pass" quality attribute. The active pharmaceutical ingredient (API) and its key intermediates possess extended conjugat...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Process Logic
In the synthesis of Sunitinib (Sutent), color is a critical "first-pass" quality attribute. The active pharmaceutical ingredient (API) and its key intermediates possess extended conjugated systems, resulting in characteristic yellow-to-orange chromophores.
The Core Problem: "Off-colors"—specifically muddy browns, deep reds, or black tars—are almost invariably indicative of oxidative degradation or oligomerization of the electron-rich pyrrole ring. Unlike simple inorganic impurities, these conjugated organic impurities often co-precipitate with the product, making downstream removal difficult.
This guide focuses on the two most critical stages where colored impurities arise:
The Pyrrole Stage: Synthesis and handling of 5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxylic acid.[1][2][3]
The Condensation Stage: Coupling with 5-fluoro-2-oxindole.[2][4][5]
Interactive Troubleshooting Guide (Q&A)
Module A: The Pyrrole Intermediate (The "Yellow" Stage)
Q1: My isolated pyrrole intermediate is turning from bright yellow to brown upon drying. What is happening?
Diagnosis: This is a classic sign of oxidative polymerization . The pyrrole ring is electron-rich and highly susceptible to autoxidation, especially when wet or in solution. The "brown" color comes from polypyrrole-like oligomers.
Corrective Protocol:
Atmosphere Control: You must dry the intermediate under a strict inert atmosphere (Nitrogen or Argon) or vacuum. Avoid air drying in ovens.
pH Sensitivity: Ensure the final wash is neutral. Residual acidity accelerates polymerization on the solid surface.
Light Protection: Pyrrole derivatives are photosensitive. Wrap all drying flasks in aluminum foil.
Q2: I see a persistent "desethyl" impurity in my HPLC traces, and the product color is dull. How do I remove it?
Diagnosis: The "desethyl" impurity (N-[2-(ethylamine)ethyl]...) is a process-related byproduct that mimics the solubility of the target amide. While not intensely colored itself, its presence often correlates with harsh reaction conditions that generate other colored degradation products.
Corrective Protocol (Fractional Crystallization):
According to process patents, a specific solvent ratio is required to break the solubility parity between the product and the impurity.
Dissolve the crude amide in Ethanol/Water (15:85 v/v) .
Heat to reflux until clear.
Cool slowly to 20°C. The target product crystallizes out, while the desethyl impurity remains in the mother liquor.
Result: This can reduce the impurity from ~0.3% to <0.07% [1].
Module B: The Condensation & Final Coupling (The "Orange" Stage)
Target Molecule: Sunitinib Base / Malate Salt
Q3: During the condensation of the pyrrole-amide with 5-fluoro-2-oxindole, the reaction mass turned black. Is the batch recoverable?
Diagnosis: A black reaction mass indicates base-catalyzed decomposition . While a base (typically piperidine or pyrrolidine) is necessary for the Knoevenagel-type condensation, an excess or high temperature causes the oxindole to degrade into isatin-derivatives (deep red/brown) and the pyrrole to polymerize (black).
Corrective Protocol:
Catalyst Load: Reduce pyrrolidine to catalytic quantities (0.1 - 0.5 eq). Do not use it as a solvent.
Temperature Ramp: Do not overshoot 80°C. The reaction is exothermic; rapid heating promotes tar formation.
Recovery: If black, perform a hot filtration through Celite to remove insoluble polymers before cooling for crystallization.
Q4: My final product is the wrong shade of orange (too light or too red). Is this an impurity?
Diagnosis: This is likely an E/Z Isomerism issue. Sunitinib exists as E and Z isomers around the exocyclic double bond.
Z-isomer: Thermodynamically stable, desired form (Orange).
E-isomer: Kinetic product, formed via photo-isomerization (Yellow/Light Orange).
Corrective Protocol:
Equilibration: The isomers exist in equilibrium. Acidic conditions (during malate salt formation) and protection from light drive the equilibrium toward the stable Z-isomer.
Action: Recrystallize in methanol/water in the dark. Avoid exposure to direct sunlight during filtration.
Visualizing the Impurity Landscape
The following diagram maps the synthesis pathway against the entry points of critical colored impurities.
Caption: Figure 1. Sunitinib synthesis pathway highlighting critical entry points for oxidative (colored) and isomeric impurities.
Standardized Experimental Protocols
Protocol A: Purification of Pyrrole Amide Intermediate
Objective: Removal of desethyl impurity and oxidative oligomers.
Parameter
Specification
Rationale
Solvent System
Ethanol : Water (15 : 85 v/v)
Optimized polarity to solubilize the impurity while precipitating the product [1].
Temperature
Reflux (approx. 85°C) → 20°C
Slow cooling ensures large crystal growth, excluding impurities from the lattice.
Washing
Cold Ethanol (5°C)
Removes surface mother liquor containing the concentrated impurity.
Drying
Vacuum, 50°C, Darkness
Prevents photo-oxidation during the drying phase.
Protocol B: Final Condensation to Sunitinib Base
Objective: Minimizing "black tar" formation during coupling.
Charge: Suspend 1.0 eq of Pyrrole Amide and 1.0 eq of 5-Fluoro-2-oxindole in Methanol (10 vol).
Catalyst: Add Pyrrolidine (0.1 eq). Note: Do not use excess.
Reaction: Heat to reflux (65°C) for 2-4 hours. Monitor by HPLC.
Checkpoint: The solution should deepen to orange. If it turns dark brown rapidly, lower the temperature to 50°C.
Workup: Cool to 20°C. Filter the precipitated orange solid.
Wash: Wash with cold Methanol (2 vol) followed by Water (2 vol).
Purification: If the crude is brownish, recrystallize immediately from DMSO/Ethanol mixtures to remove oligomers [2].
Critical Safety & Regulatory Note: Nitrosamines
While this guide focuses on colored impurities, you must be aware of Nitrosamine impurities (e.g., N-nitroso derivatives). These are often formed if sodium nitrite is used in earlier steps or if secondary amines (like the side chain) are exposed to nitrosating agents. These are not visible (colorless/pale yellow) but are strictly regulated genotoxins. Always screen your final API using LC-MS/MS for these specific hazards [3].
References
Google Patents. (2012). WO2012059941A1 - Process for preparation of sunitinib malate and salts thereof.
Technical Support Guide: Optimization of N-(2-(Diethylamino)ethyl)formamide Production
Introduction Welcome to the Technical Support Center. This guide addresses the synthesis of N-(2-(Diethylamino)ethyl)formamide (CAS: 6346-13-0), a critical intermediate often used in the synthesis of pharmaceutical agent...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Welcome to the Technical Support Center. This guide addresses the synthesis of N-(2-(Diethylamino)ethyl)formamide (CAS: 6346-13-0), a critical intermediate often used in the synthesis of pharmaceutical agents such as Procainamide and Sunitinib.
The synthesis involves the N-formylation of N,N-Diethylethylenediamine (DEEDA) . While theoretically simple, this reaction presents specific challenges due to the basicity of the tertiary amine tail and the reversibility of the amidation reaction. This guide moves beyond basic recipes to provide a robust, self-validating protocol designed for high yield (>90%) and purity.
Module 1: The Optimized Protocol (Gold Standard)
Why this method?
We recommend the Azeotropic Dehydration Method (Formic Acid/Toluene) over simple reflux with ethyl formate. While ethyl formate is milder, the azeotropic removal of water drives the equilibrium to near-quantitative conversion, which is essential when scaling up.
Reagents & Stoichiometry
Component
Role
Eq.
Notes
N,N-Diethylethylenediamine
Substrate
1.0
Purity >98% recommended.
Formic Acid (85-98%)
Reagent
1.1 - 1.2
Slight excess accounts for losses; drives kinetics.
Toluene
Solvent
5-10 Vol
Forms azeotrope with water (85°C).
Sodium Carbonate (aq)
Workup
~1.5
Critical: Neutralizes the tertiary amine salt before distillation.
Step-by-Step Workflow
Setup: Equip a round-bottom flask with a Dean-Stark trap and a reflux condenser. Flush with Nitrogen (N₂).
Addition: Charge DEEDA and Toluene. Add Formic Acid dropwise at room temperature.
Technical Insight: An immediate exotherm will occur due to acid-base neutralization (formation of the ammonium formate salt). This is normal.
Reaction: Heat to reflux (bath ~120-130°C). Toluene/Water azeotrope will begin to collect in the trap.
Monitoring: Continue reflux until water evolution ceases (theoretical vol: ~18 mL per mol).
Endpoint: TLC (MeOH/DCM 1:9) or GC-MS showing disappearance of DEEDA.
The "Hidden" Step (Basification):
Cool to RT. The mixture may contain the formate salt of the product due to the basic diethylamino group.
Action: Wash the toluene layer with saturated Na₂CO₃ or 10% NaOH. This liberates the free base form of the product.[1]
Isolation: Separate organic layer. Dry over Na₂SO₄.[2] Evaporate Toluene.
Understanding the pathway helps diagnose failures. The reaction must overcome the initial salt formation to proceed to the amide.
Figure 1: Reaction pathway showing the critical "Salt" trap and the necessity of water removal to prevent reversibility.
Module 3: Troubleshooting & FAQs
Category A: Yield Issues
Q: I am refluxing at 80°C (in Benzene or Ethanol), but conversion is stuck at 60%. Why?A: You are stuck in the "Salt Trap."
The Science: The reaction between the amine and formic acid first forms a stable ammonium formate salt. To convert this salt to the amide (dehydration), you need significant thermal energy (usually >100°C) and efficient water removal.
The Fix: Switch solvent to Toluene (BP 110°C) or Xylene (BP 140°C) and use a Dean-Stark trap. The higher temperature provides the activation energy to break the salt lattice and drive water elimination [1].
Q: My crude yield is >100%, but the product is viscous and acidic.A: You likely isolated the formate salt of your product.
The Science: The product contains a tertiary amine (diethylamino group).[1] If you used excess formic acid and stripped the solvent without a basic wash, the tertiary amine is protonated (
).
The Fix: Dissolve the crude in DCM and wash with saturated aqueous NaHCO₃ or Na₂CO₃ until the aqueous pH is alkaline (~9-10). Dry and re-concentrate.
Category B: Purification & Quality
Q: The product turns yellow/brown during distillation.A: Oxidative degradation or thermal decomposition.
The Fix:
Vacuum is King: Do not attempt atmospheric distillation. This molecule boils high. Use high vacuum (<5 mmHg).
Nitrogen Bleed: Ensure the system is under inert atmosphere.
Check Pot Temp: If the pot temperature exceeds 160°C, you risk degradation.
Q: Can I use Ethyl Formate instead to avoid the "Salt" issue?A: Yes, but with caveats.
Protocol: Reflux DEEDA in neat Ethyl Formate (or with Ethanol).
Pros: Milder conditions; no acidic protons to form salts.
Cons: Slower kinetics.[3] Ethanol is a byproduct; since Ethanol boils lower than water, it is harder to drive the equilibrium by simple azeotrope unless you continuously distill off the ethanol/ethyl formate mix and replenish fresh reagent. This is often less efficient for bulk synthesis than the Dean-Stark acid method [2].
Module 4: Diagnostic Logic Tree
Use this flow to determine your next step if the reaction fails.
Figure 2: Diagnostic decision tree for common synthesis failures.
References
Jung, S. H., et al. (2002). "A Practical and Convenient Procedure for the N-Formylation of Amines Using Formic Acid." Bulletin of the Korean Chemical Society, 23(10), 1491-1492.
Relevance: Establishes the Dean-Stark/Toluene protocol as the yield-optimizing standard for amines.
Reddy, P. G., et al. (2000). "Formylation of amines catalyzed by iodine."[4] Tetrahedron Letters, 41(47), 9149-9151.
Relevance: Discusses catalytic alternatives if acid-sensitive functional groups are present (though not strictly necessary for DEEDA).
PubChem Compound Summary. (n.d.). "N-(2-(Diethylamino)ethyl)formamide."[1][5] National Center for Biotechnology Information.
Relevance: Verification of CAS, structure, and physical property d
Google Patents. (2010). "Process for the preparation of Sunitinib intermediates." EP2264027A1.
Relevance: Industrial context for the synthesis of this specific diethylamino-ethyl amide intermediate.[1]
Technical Support Center: A Senior Application Scientist's Guide to Handling Hygroscopic Amine Intermediates in GMP Manufacturing
Welcome to the technical support center for GMP manufacturing professionals. This guide is designed to provide expert insights and practical solutions for the challenges associated with handling hygroscopic amine interme...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for GMP manufacturing professionals. This guide is designed to provide expert insights and practical solutions for the challenges associated with handling hygroscopic amine intermediates. As a Senior Application Scientist, my goal is to bridge the gap between theoretical knowledge and real-world application, offering scientifically grounded, field-proven advice to ensure the integrity, stability, and quality of your processes and products.
Hygroscopic materials, particularly reactive intermediates like amines, present unique challenges within the stringent framework of Good Manufacturing Practice (GMP).[1][2][3] Their propensity to absorb moisture from the atmosphere can lead to a cascade of issues, from physical changes like caking to chemical degradation and altered reaction kinetics.[4][5] This guide provides a structured, in-depth resource in a question-and-answer format to address the specific issues you may encounter.
Section 1: Fundamentals & Core Concepts (FAQ)
This section addresses the foundational questions researchers and drug development professionals frequently ask about hygroscopic amines.
Q1: What exactly makes an amine intermediate "hygroscopic"?
A: Hygroscopicity is the ability of a substance to attract and hold water molecules from the surrounding environment.[6] For amine intermediates, this is primarily driven by the presence of the polar amine (-NH₂) functional group, which can readily form hydrogen bonds with water molecules (H₂O). The strength of this interaction depends on the overall molecular structure, crystallinity, and physical properties like particle size and porosity.[1] Amorphous materials tend to be more hygroscopic than their crystalline counterparts due to a less ordered structure with more sites available for water to bind.[7]
Q2: Why is moisture absorption a critical issue for amine intermediates in a GMP setting?
A: Moisture is not an inert bystander; it is a reactive contaminant that can compromise product quality and process consistency in several ways:
Chemical Degradation: Water can act as a reactant, leading to hydrolysis of the amine intermediate or other functional groups within the molecule, creating impurities and reducing the yield of the desired product.[1][8][9] For secondary amines, moisture can facilitate the formation of N-nitrosamine impurities, which are a significant regulatory concern.[10]
Physical Property Changes: Moisture absorption can cause the material to cake, clump, or even deliquesce (dissolve in the absorbed water), leading to poor flowability.[4][5] This directly impacts handling, accurate weighing, and processability in manufacturing equipment.[4]
Altered Reaction Stoichiometry: If the water content is unknown and not accounted for, the actual mass of the amine intermediate will be lower than the weighed amount. This leads to incorrect stoichiometry in subsequent reactions, potentially resulting in incomplete conversion and the formation of process-related impurities.
Microbial Growth: Sufficient moisture can create an environment conducive to the growth of bacteria, mold, or yeast, which is a critical contamination risk in GMP manufacturing.[4][11]
Q3: What are the core GMP requirements for handling hygroscopic raw materials?
A: Good Manufacturing Practice (GMP) mandates a robust system of controls to ensure that raw materials meet established standards for quality and purity.[12][13] For hygroscopic materials, this translates to several key requirements:
Supplier Qualification: Manufacturers must qualify suppliers to ensure they handle and package the hygroscopic material appropriately to prevent moisture uptake during transit and storage.[14][15]
Controlled Storage: Facilities must be available for storing materials under appropriate conditions, which for hygroscopic substances explicitly includes controlled humidity and temperature.[16][17] These conditions must be monitored and documented.[16]
Specifications and Testing: There must be scientifically sound specifications for raw materials, including an acceptance limit for water content.[13] The material must be tested upon receipt to ensure it meets these specifications.[12]
Documented Procedures: Standard Operating Procedures (SOPs) must be in place for the handling, sampling, and dispensing of hygroscopic materials to minimize exposure to the atmosphere.[12][18]
Quality System Integration: The quality unit is responsible for approving or rejecting materials and ensuring that any deviations (e.g., storage excursions, out-of-spec water content) are thoroughly investigated and resolved.[13]
Section 2: Troubleshooting Guide
This section provides solutions to common problems encountered during the handling and use of hygroscopic amine intermediates.
Problem
Potential Root Cause(s)
Recommended Actions & Solutions
Material has Caked or Clumped
1. Improper storage (high humidity environment).[4] 2. Packaging breach (damaged container or seal). 3. Repeatedly opening the container in an uncontrolled environment.
1. Assess Usability: Immediately test the material for water content and purity. If specifications are met, it may still be usable. 2. Remediation: If the material is chemically stable, gentle mechanical de-agglomeration (e.g., milling) under a controlled, low-humidity environment may be possible. This must be validated to ensure it doesn't alter other critical quality attributes. 3. Prevention: Review and reinforce storage and handling SOPs. Store in a desiccator or a humidity-controlled chamber (<40% RH).[19] Use smaller packaging to reduce headspace and frequency of opening large containers.[20]
Inconsistent or Low Yield in Reaction
1. Inaccurate weighing due to unknown water content, leading to incorrect stoichiometry. 2. Degradation of the amine intermediate via hydrolysis prior to use.[1] 3. Water-induced side reactions or catalyst inhibition.
1. Confirm Water Content: Always perform Karl Fischer titration on the working batch of the amine intermediate just before use and adjust the weighed amount based on the measured water content. 2. Investigate Impurity Profile: Use analytical techniques like HPLC or GC-MS to check the purity of the starting material and identify any degradation products. 3. Process Control: Ensure the reaction is run under anhydrous conditions by properly drying all glassware, solvents, and reagents.[21]
Inconsistent Karl Fischer (KF) Titration Results
1. Atmospheric moisture contamination during sample preparation or analysis.[22] 2. Improper sample handling. 3. Titrator malfunction or reagent degradation.[23]
1. Improve Sample Handling: Prepare the sample in a low-humidity environment (e.g., a glove box or glove bag).[24] Ensure the sample is transferred to the titration vessel quickly. 2. Verify Instrument Performance: Run a certified water standard to confirm the accuracy of the titrator and the titer of the KF reagent. 3. Check Reagents: Ensure KF reagents have not been exposed to atmospheric moisture and are within their expiry date.
Material Changes Color or Appearance
1. Chemical degradation or oxidation, often accelerated by the presence of moisture.[5] 2. Reaction with atmospheric components (e.g., carbon dioxide reacting with amines to form carbamates).
1. Quarantine and Re-test: Do not use the material. Segregate the container and perform a full analysis, including purity, water content, and identification of any new impurities. 2. Contact Supplier: If the material was received in this condition, notify the supplier immediately as part of your supplier management program.[18] 3. Review Handling: Ensure the material is handled under an inert atmosphere (e.g., nitrogen or argon) if it is sensitive to both moisture and oxygen.[25][26]
Section 3: Key Protocols and Workflows
Adherence to validated protocols is essential for GMP compliance and experimental reproducibility.
Protocol 1: Accurate Moisture Content Determination by Karl Fischer (KF) Titration
Objective: To accurately quantify the water content in a hygroscopic amine intermediate. Karl Fischer titration is the gold standard for moisture analysis due to its high accuracy, precision, and specificity for water.[27][28]
Method Selection:
Volumetric KF: Suitable for samples with higher moisture content (typically >1%).[27]
Coulometric KF: Ideal for samples with very low moisture levels (<1% or ppm levels).[23][27]
Step-by-Step Methodology (Volumetric Method):
System Preparation:
Ensure the KF titrator is clean and the titration vessel is sealed from atmospheric moisture.[22]
Fill the burette with a standardized volumetric KF titrant.
Add fresh, anhydrous solvent (e.g., methanol or a specialized amine-compatible solvent) to the titration vessel.
Pre-titrate the solvent to a dry endpoint to eliminate any residual moisture in the vessel and solvent. The instrument should indicate a stable, low drift rate.
Sample Preparation (Critical Step):
Perform all sample handling in a controlled low-humidity environment, such as a nitrogen-purged glove box or a glove bag, to prevent moisture uptake.[24][29]
Accurately weigh the required amount of the amine intermediate using an analytical balance. The sample size should be chosen based on the expected water content to ensure an adequate titrant volume is used.
Quickly and carefully transfer the weighed sample directly into the conditioned titration vessel.
Titration and Calculation:
Start the titration. The instrument will automatically add the titrant containing iodine, which reacts with the water from the sample.[30]
The endpoint is detected voltametrically when an excess of iodine is present.[28]
The instrument calculates the water content based on the volume of titrant consumed and its known concentration (titer).
Water Content (%) = (Volume of Titrant (mL) × Titer (mg/mL)) / (Sample Weight (mg)) × 100
System Suitability:
Periodically verify the titrant's titer using a certified water standard or a substance with a known water content (e.g., disodium tartrate dihydrate).
Document all results, including the sample weight, titrant volume, titer, and final water content, in accordance with GMP documentation practices.[12]
Workflow: Decision Logic for Handling a New Hygroscopic Intermediate
This workflow outlines the decision-making process from receipt to use of a new hygroscopic amine intermediate in a GMP environment.
Caption: Workflow for receiving and handling hygroscopic materials.
Experimental Setup: Inert Atmosphere Dispensing
This diagram illustrates a standard setup for dispensing a hygroscopic solid on a laboratory or kilo-lab scale to prevent moisture exposure.
Caption: Setup for dispensing materials in an inert atmosphere.
Section 4: References
Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. (2022). Pharma Excipients.
The Role of Karl Fischer Titration in Pharmaceutical Analysis. (2024). Analab Scientific Instruments.
Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. (2022). PubMed.
Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. (2022). Taylor & Francis.
Hygroscopic Problems Of Capsule Filled Powders. (2022). Richpacking020.com.
Moisture Control and Degradation Management. (2024). American Pharmaceutical Review.
Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. (2008). Journal of Pharmaceutical Sciences.
Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. PharmaInfo.
3 Ways to Handle Hygroscopic Material Challenges. (2019). Vesta® Nutra.
How to Stabilize Tablets Containing Hygroscopic Ingredients. (2025). Pharma.Tips.
Method for drying hygroscopic material and the product thereof. (1940). Google Patents.
Are You Managing Raw Materials According to GMP Standards. (2025). CAYS SCIENTIFIC.
Drying Processes in Pharmaceuticals. Scribd.
Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. (2019). ResearchGate.
Good Manufacturing Practice (GMP): Pharma Quality Assurance Guide. (2026). IntuitionLabs.ai.
Proper Storage Conditions for Your APIs. (2022). GMP Trends.
A Guide to Processing and Holding Active Pharmaceutical Ingredients. (2024). Powder Systems.
Pharmaceutical APIs Storage: Ensuring Quality and Compliance. (2025). Suanfarma.
Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. (2022). MDPI.
How to Handle Hygroscopic Reference Standards?. (2008). Chromatography Forum.
Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. (2022). Pharma Excipients.
Guidance on good manufacturing practice and good distribution practice: Questions and answers. (2021). European Medicines Agency (EMA).
Q7A Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients. (2018). FDA.
Raw materials considerations for GMP manufacturing: an interview with Bernd Leistler, CellGenix GmbH. (2018). RegMedNet.
Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. (2023). MDPI.
Effect of Humidity on the Reactive Uptake of Ammonia and Dimethylamine by Nitrogen-Containing Secondary Organic Aerosol. (2021). ResearchGate.
Artifactual degradation of secondary amine-containing drugs during accelerated stability testing when saturated sodium nitrite solutions are used for humidity control. (2018). PubMed.
Effect of moisture on the stability of a lyophilized humanized monoclonal antibody formulation. (2002). PubMed.
Moisture absorption of an amine curing agent and the influence on the properties of cured epoxy resins. (2025). ResearchGate.
Q 7 Good Manufacturing Practice for Active Pharmaceutical Ingredients. European Medicines Agency (EMA).
Technical Support Center: Purification of N-(2-(Diethylamino)ethyl)formamide
Welcome to the technical support center for challenges related to the synthesis and purification of N-(2-(Diethylamino)ethyl)formamide. This guide is designed for researchers, scientists, and drug development professiona...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for challenges related to the synthesis and purification of N-(2-(Diethylamino)ethyl)formamide. This guide is designed for researchers, scientists, and drug development professionals who may encounter difficulties in separating the desired formamide product from the unreacted N,N-diethylethylenediamine starting material. Here, we will explore the underlying chemical principles and provide practical, field-tested solutions to ensure the high purity of your final compound.
Frequently Asked Questions (FAQs)
Q1: Why is separating N-(2-(Diethylamino)ethyl)formamide from N,N-diethylethylenediamine so challenging?
A1: The primary difficulty lies in the similar physical properties of the two compounds. Both are relatively polar, water-soluble, and have close boiling points, which complicates traditional separation methods like distillation. The structural similarity, with the only key difference being the formyl group on one of the nitrogen atoms, results in comparable intermolecular forces and solubility profiles.
Q2: I'm observing a lower-than-expected yield after my reaction. Could purification issues be the cause?
A2: Absolutely. Inefficient separation can lead to co-elution or co-extraction of the starting material with the product, artificially lowering the isolated yield of the pure formamide. It is also possible that the reaction has not gone to completion. Monitoring the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) is crucial before proceeding to workup and purification.
Q3: Can I use a simple aqueous workup to separate the two?
A3: A simple aqueous workup is generally insufficient. While the formamide is an amide, the presence of the tertiary amine group in both the product and the starting material confers significant water solubility. However, manipulating the pH of the aqueous phase can be a key part of a more advanced liquid-liquid extraction strategy, which we will discuss in the troubleshooting section.
Troubleshooting Guide: Separation Protocols
Method 1: pH-Controlled Liquid-Liquid Extraction
This technique leverages the difference in basicity between the primary amine of the starting material and the amide of the product. The primary amine of N,N-diethylethylenediamine is significantly more basic than the formamide.
Protocol:
Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent, such as dichloromethane (DCM) or ethyl acetate.
Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a dilute acidic solution (e.g., 1M HCl). This will protonate the more basic N,N-diethylethylenediamine, forming a salt that is soluble in the aqueous phase. The less basic formamide will preferentially remain in the organic phase.
Phase Separation: Carefully separate the organic layer.
Neutralization and Back-Extraction (Optional): To recover the unreacted diamine, the aqueous layer can be basified (e.g., with 2M NaOH) and then extracted with an organic solvent.
Final Wash and Drying: Wash the organic layer containing the product with brine to remove residual water, then dry over an anhydrous salt like sodium sulfate or magnesium sulfate.
Solvent Removal: Remove the solvent under reduced pressure to yield the purified N-(2-(Diethylamino)ethyl)formamide.
Diagram of pH-Controlled Liquid-Liquid Extraction Workflow:
Optimization
Technical Support Center: Troubleshooting Crystallization in Pyrrole Carboxamide Synthesis
Welcome to the Pyrrole Carboxamide Technical Support Center. Synthesizing minor-groove binding polyamides, ERK5 kinase inhibitors, and other pyrrole carboxamide derivatives often presents unique purification challenges.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Pyrrole Carboxamide Technical Support Center. Synthesizing minor-groove binding polyamides, ERK5 kinase inhibitors, and other pyrrole carboxamide derivatives often presents unique purification challenges. Due to their rigid planar structures, dual hydrogen-bonding capabilities (amide NH and pyrrole NH), and varying lipophilicity, these compounds are notoriously prone to "oiling out" or precipitating as impure amorphous solids.
As an application scientist, I have designed this guide to provide field-proven, self-validating protocols to ensure you achieve high-yield, diffraction-quality crystalline products.
Diagnostic Workflow
Before diving into specific issues, consult the diagnostic workflow below to identify your crystallization failure point and the corresponding corrective loop.
Workflow for troubleshooting pyrrole carboxamide crystallization issues.
Core Troubleshooting Guide (FAQs)
Q1: My pyrrole carboxamide separates as a dense oil instead of forming crystals upon cooling. How do I fix "oiling out"?
A1: Oiling out (liquid-liquid phase separation) occurs when the solute's melting point is lower than the temperature at which the solution reaches supersaturation [1]. Pyrrole carboxamides are highly susceptible to this because their strong intermolecular hydrogen bonding can form stable, solvated networks that resist rigid lattice ordering.
Causality: High solute concentration forces the compound out of solution above its melting point. Alternatively, residual impurities from the coupling reaction (e.g., unreacted amines or coupling reagents like EDC/HOBt) severely depress the melting point of the target compound [2].
Self-Validating Protocol: Rescuing an Oiled-Out Solution
Reheat the Mixture: Place the flask back on the heat source (e.g., steam bath or controlled hot plate) and bring to a gentle boil.
Validation Check: Visually confirm the disappearance of the second liquid phase. The solution must become completely transparent before proceeding.
Adjust Solvent Composition: Add 2–5% by volume of your "good" solvent (e.g., Ethyl Acetate) to decrease the saturation temperature below the melting point of the solute [1].
Validation Check: Remove the flask from the heat for 30 seconds. If cloudiness or oil droplets appear immediately, the concentration is still too high. Add another 2% v/v of the good solvent until the solution remains clear off-heat for at least 1 minute.
Charcoal Treatment: Add 1–2% w/w activated decolorizing carbon to remove melting-point-depressing impurities. Boil for 5 minutes, then perform a hot gravity filtration [2].
Controlled Cooling: Insulate the flask (e.g., place in a cork ring and cover with a beaker) and allow it to cool at a rate of ~0.5 °C/min to room temperature.
Q2: When I remove my flask from the heat, the compound crashes out immediately as a cloudy powder. How can I grow distinct crystals?
A2: Rapid precipitation indicates that the solution is far too supersaturated, leading to a high rate of nucleation that outpaces crystal growth [3]. This traps impurities within the solid matrix, defeating the purpose of crystallization.
Causality: The kinetic barrier to nucleation is overcome too quickly due to an excessive concentration gradient or an overly aggressive anti-solvent ratio.
Self-Validating Protocol: Slower Crystal Growth via Vapor Diffusion
Preparation: Dissolve the crude pyrrole carboxamide in a minimal amount of a strong solvent (e.g., pure EtOAc or DMF) in a small, unsealed inner vial.
Validation Check: Hold the vial to the light. Ensure absolutely no undissolved particulates remain, as these will act as premature nucleation sites. Filter through a 0.2 µm PTFE syringe filter if necessary.
Chamber Assembly: Place the inner vial into a larger jar containing a volatile anti-solvent (e.g., Hexane or Diethyl Ether). Seal the outer jar tightly.
Equilibration: Allow the anti-solvent vapor to slowly diffuse into the inner vial over 24–72 hours.
Validation Check: Observe the inner vial after 24 hours without moving the jar. A slight opalescence or the appearance of microscopic facets on the glass walls indicates successful vapor diffusion. If the inner vial is dry, the outer seal is compromised and must be replaced.
Q3: What is the optimal solvent system for pyrrole-2-carboxamide derivatives?
A3: The choice of solvent dictates the thermodynamics of the crystal lattice formation. For solid-phase synthesized minor-groove binding polyamides containing pyrrole carboxamides, a binary mixture of Hexane and Ethyl Acetate is the established industry standard [4].
Data Presentation: Optimization of Hexane:Ethyl Acetate Systems
The following table summarizes expected crystallization profiles for standard pyrrole carboxamide derivatives based on varying solvent ratios.
Solvent Ratio (Hexane:EtOAc)
Solubility Profile (Hot)
Solubility Profile (Cold)
Crystal Morphology
Typical Yield (%)
Typical Purity (%)
1:1
Excellent
High
Blocky, large
< 25.0
> 99.0
3:1
Good
Low
Long needles
44.5 [4]
98.5
5:1
Poor
Very Low
Amorphous powder
> 75.0
< 85.0
9:1
Insoluble
Insoluble
N/A (Suspension)
N/A
N/A
Note: A 3:1 ratio provides the optimal thermodynamic balance, yielding highly pure long needles while maintaining an acceptable recovery rate [4].
Q4: How do I handle highly soluble pyrrole carboxamides that refuse to crystallize even at -20 °C?
A4: Highly soluble derivatives (often those with bulky alkyl, morpholinoethyl, or piperazine substituents) require a shift in thermodynamic driving forces.
Causality: The solvation energy of the functional groups is too high, preventing the molecules from organizing into a stable homomeric lattice.
Select a Coformer: Choose a complementary hydrogen-bond donor/acceptor, such as a dicarboxylic acid (e.g., glutaric acid or oxalic acid) [5].
Liquid-Assisted Grinding (LAG): Combine equimolar amounts of the pyrrole carboxamide and the coformer in a ball mill. Add a catalytic amount of solvent (e.g., 10 µL of methanol per 100 mg of powder) [5].
Validation Check: The mixture should form a thick paste, not a freely flowing liquid or a dry powder. Adjust solvent volume dropwise until a paste consistency is achieved.
Milling: Grind at 25 Hz for 30–60 minutes. The intermediate mobile phase lowers the activation energy, allowing the two components to form a highly crystalline cocrystal lattice [5].
References
Chemistry LibreTexts. "3.6F: Troubleshooting." LibreTexts. Available at:[Link]
Reddit (r/chemhelp). "Help! Recrystallization sources of error." Reddit. Available at:[Link]
Google Patents. "US6090947A - Method for the synthesis of pyrrole and imidazole carboxamides on a solid support." Google Patents.
ACS Publications. "Creating Cocrystals: A Review of Pharmaceutical Cocrystal Preparation Routes and Applications." Crystal Growth & Design. Available at:[Link]
Troubleshooting
Technical Support Center: Troubleshooting Low Purity in Industrial Amino-Formamide Synthesis
Author: BenchChem Technical Support Team. Date: March 2026
Current Status: Online 🟢
Operator: Dr. A. Vance, Senior Application Scientist
Ticket ID: #AF-SYN-0042
Subject: Optimization of N-Formylation and Amino-Acid Amide Protocols
Introduction: The "Simple" Reaction That Isn't
Welcome to the technical support hub. If you are here, you likely treated an amine with a formylating agent (formic acid, ethyl formate, or a mixed anhydride) expecting a clean conversion to the corresponding amino-formamide (N-formyl amine or
-amino amide derivative), only to find your HPLC purity lagging below the critical 98% API threshold.
In industrial drug development, "amino-formamide" synthesis—often involving the protection of amines or the formation of intermediates like 5-amino-4-imidazolecarboxamide (AICA) —is deceptively complex. The reaction is governed by a delicate thermodynamic equilibrium and is plagued by rotameric complexity, competitive nucleophilicity, and hydrolytic instability.
This guide moves beyond basic textbook definitions to address the causality of failure modes in the plant and lab.
Part 1: Diagnostic Triage (Q&A)
Category A: Reaction Kinetics & Conversion
Q: My reaction stalls at 80-90% conversion. Adding more reagent doesn't help. Why?
A: You are likely fighting thermodynamic equilibrium , not kinetics.
The reaction
is reversible. In industrial settings, simply adding excess formic acid is often insufficient because the generated water drives the reverse hydrolysis.
The Fix: You must break the equilibrium.
Azeotropic Distillation: If using formic acid, switch solvent to Toluene or Xylene and use a Dean-Stark trap to physically remove water.
Chemical Scavenging: For lower boiling substrates, add a drying agent like anhydrous
or molecular sieves directly to the pot (if heterogeneous stirring allows).
Reagent Switch: Move to Ethyl Formate (produces ethanol byproduct, easier to remove) or Acetic Formic Anhydride (AFA) (irreversible, but exothermic).
Q: I see a new impurity growing over time, but my starting material isn't consumed. What is happening?
A: This is classic transamidation or thermal degradation .
If you are heating phenyl- or benzyl-amines with formamide/formic acid at high temperatures (>150°C) to force conversion, you risk:
Decarbonylation: Loss of CO to regenerate the amine or form ureas.
Dimerization: Formation of amidines (
) via condensation of the product with the starting amine.
The Fix: Lower the temperature and use a catalyst. Boric acid (
) or ZnO (1-5 mol%) can catalyze N-formylation at lower temperatures (60-80°C), suppressing thermal by-products [1].
Category B: Selectivity & "Fake" Impurities
Q: My HPLC shows a "split peak" for the product (approx. 60:40 ratio) that I can't separate. Is this a diastereomer or impurity?
A:Stop! Do not attempt to purify this.
This is likely Rotamerism , not an impurity. Due to the partial double-bond character of the
amide bond, N-formyl groups exhibit restricted rotation, existing as cis (E) and trans (Z) rotamers. These often resolve as distinct peaks on HPLC and NMR.
Validation Test: Run High-Temperature NMR (e.g., at 80°C). If the two sets of peaks coalesce into sharp singlets, they are rotamers of the same pure compound.
Q: I am formylating an amino-alcohol. I have low yield and a massive side-product peak.
A: You have O-formylation competition.
Hydroxyl groups (
) can compete with amines ().[1][2] While amines are more nucleophilic (kinetic product), O-formyl esters can form under acidic conditions or high heat.
The Fix:
Control pH: Maintain basic conditions (pH 8-9) if using mixed anhydrides.
Selectivity: Use 2,2,2-Trifluoroethyl formate (TFEF) . It is highly selective for amines over alcohols due to the leaving group characteristics [2].
Rescue: If O-formylation occurs, treat the crude mixture with mild aqueous base (
/MeOH). The O-formyl group (ester) hydrolyzes much faster than the N-formyl group (amide), restoring your product purity.
Category C: Workup & Isolation[2][3]
Q: My product is pure in the reactor but degrades during drying/isolation. Why?
A:Acid-catalyzed Hydrolysis.
If you used Formic Acid, residual acid trapped in the crystal lattice or oil will catalyze the hydrolysis of your formamide back to the amine once moisture (from air) is introduced.
The Fix:
Neutralization: Wash the organic phase with saturated
until the aqueous layer is distinctly alkaline.
Solvent Swap: Avoid Methanol during workup if acid is present (risk of methyl ester formation or solvolysis). Use Isopropyl Acetate (IPAc) or DCM.
Part 2: Visual Troubleshooting Workflows
Workflow 1: Root Cause Analysis for Low Purity
Caption: Diagnostic logic for identifying root causes of impurity profiles in amino-formamide synthesis.
Workflow 2: Competitive Pathways (The "Hidden" Chemistry)
Caption: Reaction pathways showing how condition deviations lead to specific impurities.
Part 3: Standard Operating Procedure (SOP)
Protocol: Robust Synthesis of N-Formyl Amines via Mixed Anhydride
Recommended for high-value APIs where thermal degradation is a risk.
Cantillo, D., & Kappe, C. O. (2014). Direct Amidation of Carboxylic Acids with Amines using Boric Acid Catalysis. ChemCatChem . [Link]
Hill, D. R., et al. (2002). 2,2,2-Trifluoroethyl Formate: A Selective and Mild Formylating Reagent. Journal of Organic Chemistry . [Link]
Strazzolini, P., et al. (2003). Acetic Formic Anhydride: A Review of its Preparation and Application. Tetrahedron . [Link]
Reddy, P. G., et al. (2000). Zinc Oxide-Catalyzed N-Formylation of Amines. Tetrahedron Letters . [Link]
Disclaimer: This guide is for research and development purposes. Always consult specific SDS and internal safety protocols before scaling up reactions.
A Comparative Guide to HPLC Methods for Purity Analysis of N-(2-(Diethylamino)ethyl)formamide
Executive Summary The accurate determination of purity for N-(2-(Diethylamino)ethyl)formamide, a key chemical intermediate, is paramount for ensuring the quality and safety of downstream products in pharmaceutical and ch...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The accurate determination of purity for N-(2-(Diethylamino)ethyl)formamide, a key chemical intermediate, is paramount for ensuring the quality and safety of downstream products in pharmaceutical and chemical manufacturing. This guide provides an in-depth comparison of analytical methodologies for its purity assessment. We present a primary Reversed-Phase High-Performance Liquid Chromatography with Ultraviolet detection (RP-HPLC-UV) method, detailing the scientific rationale behind its development and validation. Furthermore, we objectively compare this primary method with two robust alternatives: Gas Chromatography with Flame Ionization Detection (GC-FID) and HPLC with Charged Aerosol Detection (HPLC-CAD). This guide synthesizes field-proven insights with established analytical principles to empower researchers and drug development professionals in selecting and implementing the most suitable method for their specific analytical challenges.
Introduction: The Analytical Challenge
N-(2-(Diethylamino)ethyl)formamide is a bifunctional molecule featuring a tertiary amine and a formamide group. This structure presents unique analytical challenges for purity determination. The basic diethylamino group is prone to strong interactions with the silica backbone of traditional HPLC columns, often leading to poor peak shape (tailing).[1] Concurrently, the formamide moiety is a weak ultraviolet (UV) chromophore, necessitating detection at low wavelengths where interference from mobile phase components and other impurities can be significant.[1]
Therefore, a successful purity method must not only separate the main compound from its potential process-related impurities and degradation products but also address these inherent challenges of peak asymmetry and detection sensitivity.
Primary Method: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)
RP-HPLC is the workhorse of pharmaceutical analysis due to its versatility and robustness.[2] For N-(2-(Diethylamino)ethyl)formamide, a well-developed RP-HPLC-UV method offers a reliable approach for routine quality control.
Scientific Rationale for Method Development
The core of this method is to manage the basicity of the analyte to achieve symmetrical peaks while using a low UV wavelength for adequate sensitivity.
Column Selection: A modern, end-capped C18 column is the preferred stationary phase. End-capping minimizes the exposed, acidic silanol groups on the silica surface, which are the primary cause of peak tailing for basic compounds like our analyte.
Mobile Phase Optimization:
pH Control: The mobile phase must be buffered to a pH that ensures a consistent ionization state for the analyte. Operating at a low pH (e.g., pH 2.5-3.5) protonates the tertiary amine, making it highly soluble in the aqueous mobile phase. However, this can sometimes lead to poor retention. An intermediate pH (e.g., pH 6-7) may offer a balance of retention and peak shape.
Ionic Strength: A buffer concentration of 20-50 mM is typically sufficient to provide adequate buffering capacity and consistent chromatography.
Competing Amine: To further mitigate peak tailing, a small amount (e.g., 0.1% v/v) of a competing amine like triethylamine (TEA) can be added to the mobile phase.[1] TEA acts as a silanol-masking agent, competitively binding to any residual active sites on the column and preventing the analyte from undesirable secondary interactions.
Detector Wavelength: The amide bond in the formamide group exhibits UV absorbance at low wavelengths. A detection wavelength of around 210 nm is typically chosen to maximize the signal-to-noise ratio.[1] It is critical to use high-purity, HPLC-grade solvents to minimize baseline noise at this wavelength.[3]
Experimental Protocol: RP-HPLC-UV
Instrumentation:
HPLC system with a quaternary or binary pump, autosampler, column oven, and UV/Vis or Diode Array Detector (DAD).
Chromatographic Conditions:
Parameter
Condition
Rationale
Column
C18, 250 mm x 4.6 mm, 5 µm
Standard reversed-phase column providing good efficiency and resolution.
Mobile Phase A
20 mM Potassium Phosphate buffer, pH adjusted to 6.8 with phosphoric acid
Buffers the mobile phase to ensure consistent analyte ionization and good peak shape.
Mobile Phase B
Acetonitrile (HPLC Grade)
Common organic modifier providing good separation for a wide range of polarities.
Gradient
0-5 min: 5% B; 5-25 min: 5% to 70% B; 25-30 min: 70% B; 30.1-35 min: 5% B
A gradient elution is used to separate impurities with a wide range of polarities and to elute the main peak in a reasonable time.
Flow Rate
1.0 mL/min
Standard flow rate for a 4.6 mm ID column.
Column Temp.
30 °C
Controls retention time reproducibility and can improve peak efficiency.
Detection
210 nm
Maximizes sensitivity for the formamide chromophore.
Injection Vol.
10 µL
A typical injection volume to avoid column overload.
| Diluent | Mobile Phase A / Mobile Phase B (50:50 v/v) | Ensures sample solubility and compatibility with the initial mobile phase conditions to prevent peak distortion. |
Procedure:
Standard Preparation: Accurately weigh approximately 25 mg of N-(2-(Diethylamino)ethyl)formamide reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent to obtain a concentration of about 0.5 mg/mL.
Sample Preparation: Prepare the sample to be tested at the same concentration as the standard using the same procedure.
System Suitability: Inject the standard solution five times. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%. The tailing factor for the main peak should be ≤ 2.0.
Analysis: Inject the blank (diluent), standard, and sample solutions. Calculate the purity of the sample by comparing the peak area of the main component to the total area of all peaks (area percent method) or against the reference standard (external standard method).
Method Validation Framework
The trustworthiness of this protocol is established through a rigorous validation process as prescribed by the International Council for Harmonisation (ICH) guidelines.[2][4][5]
Caption: HPLC Method Development and Validation Workflow per ICH Guidelines.
Comparative Analysis of Alternative Techniques
While RP-HPLC-UV is a robust primary method, certain situations may call for alternative or orthogonal techniques.
Alternative A: Gas Chromatography with Flame Ionization Detection (GC-FID)
GC is a powerful technique for analyzing volatile and semi-volatile compounds.[6] N-(2-(Diethylamino)ethyl)formamide is sufficiently volatile for GC analysis, making this a viable alternative.
Scientific Rationale:
The primary challenge in GC for amines is their high polarity and basicity, which can cause significant peak tailing and irreversible adsorption on standard GC columns.[7][8] Therefore, a specialized base-deactivated capillary column is essential for good chromatography. A Flame Ionization Detector (FID) is used as it is a universal and robust detector for all carbon-containing organic compounds, providing excellent sensitivity.
Experimental Protocol: GC-FID
Parameter
Condition
Rationale
Column
Capillary column for amines (e.g., DB-5amine), 30 m x 0.25 mm, 0.25 µm
Base-deactivated stationary phase minimizes analyte interaction with active sites, ensuring good peak shape.
Carrier Gas
Helium or Hydrogen, constant flow at 1.2 mL/min
Inert carrier gas to transport the analyte through the column.
Injector Temp.
250 °C
Ensures rapid volatilization of the sample without thermal degradation.
Detector Temp.
280 °C (FID)
Prevents condensation of the analyte post-separation.
Oven Program
100 °C (hold 2 min), then ramp at 15 °C/min to 250 °C (hold 5 min)
Temperature program to separate volatile impurities from the main analyte.
Injection
1 µL, Split ratio 20:1
Split injection prevents column overload and ensures sharp peaks.
| Diluent | Methanol or Isopropanol | Volatile solvent suitable for GC injection. |
Alternative B: HPLC with Charged Aerosol Detection (HPLC-CAD)
The reliance on a UV chromophore is a significant limitation of the primary method. Impurities lacking this feature will be invisible. HPLC-CAD overcomes this by providing near-universal detection for any non-volatile and many semi-volatile analytes.[9]
Scientific Rationale:
In CAD, the column eluent is nebulized, and the mobile phase is evaporated, leaving behind analyte particles. These particles are charged and then detected by an electrometer.[10] The signal is proportional to the mass of the analyte, providing a more uniform response factor for different compounds compared to UV detection.[10][11] A critical requirement for CAD is the use of completely volatile mobile phase buffers, such as ammonium formate or ammonium acetate, as non-volatile salts like potassium phosphate will crystallize and clog the detector.[9]
Experimental Protocol: HPLC-CAD
Parameter
Condition
Rationale
Column
C18, 250 mm x 4.6 mm, 5 µm
Same as HPLC-UV method for consistent separation.
Mobile Phase A
10 mM Ammonium Formate, pH adjusted to 6.8 with Formic Acid
Volatile buffer system compatible with the CAD detector.
Mobile Phase B
Acetonitrile (HPLC Grade)
Same as HPLC-UV method.
Gradient
Same as HPLC-UV method
Same as HPLC-UV method.
Flow Rate
1.0 mL/min
Same as HPLC-UV method.
Column Temp.
30 °C
Same as HPLC-UV method.
Detector
Charged Aerosol Detector (e.g., Corona, Vanquish)
Universal detection independent of analyte optical properties.
| CAD Settings | Evaporation Temp: 35 °C; Filter: Medium | Optimized for typical aqueous/organic mobile phases. |
Head-to-Head Performance Comparison
The choice of analytical method depends on the specific goal, whether it is routine quality control, stability testing, or in-depth impurity profiling.
Parameter
RP-HPLC-UV
GC-FID
HPLC-CAD
Specificity
Good for chromophoric impurities. May miss non-chromophoric ones.
Excellent for volatile impurities. Cannot detect non-volatile species (e.g., salts, degradation polymers).
Excellent. Detects all non-volatile impurities, providing a more accurate purity profile.
Sensitivity (LOD/LOQ)
Moderate (analyte dependent). The weak chromophore limits sensitivity.
High for volatile hydrocarbons.
High and more uniform across different analytes.
Linearity & Range
Excellent over a wide range.
Excellent over a wide range.
Good, but response can be non-linear and may require curve fitting (e.g., quadratic).[11]
Analysis Time
~35 minutes
~20 minutes
~35 minutes
Applicability
Ideal for routine QC, assay, and known chromophoric impurities.
Best for residual starting materials, solvents, and volatile by-products.
Ideal for reference standard characterization, impurity profiling, and analysis of formulations containing non-chromophoric excipients.
Pros
Robust, widely available, simple operation.
High resolution for volatile compounds, high sensitivity.
Universal detection, uniform response.
Cons
Blind to non-chromophoric impurities.
Not suitable for non-volatile or thermally labile compounds. Potential for amine adsorption.
Requires volatile mobile phases, more complex instrumentation, non-linear response.
Method Selection Guide
Choosing the right analytical tool is a critical decision. The following diagram outlines a logical approach for selecting the most appropriate method based on the analytical objective.
Caption: Decision tree for selecting the optimal analytical method.
Conclusion
The purity analysis of N-(2-(Diethylamino)ethyl)formamide can be effectively achieved using a well-developed RP-HPLC-UV method , which stands as the recommended primary technique for routine quality control due to its robustness and accessibility. However, its limitation in detecting non-chromophoric impurities must be acknowledged. For comprehensive analysis, orthogonal methods are essential. GC-FID is the superior choice for assessing volatile impurities and residual solvents, while HPLC-CAD offers a more complete and accurate purity profile by detecting all non-volatile species, making it the gold standard for reference material characterization and in-depth impurity profiling. The judicious selection of these methods, based on the specific analytical objective, will ensure the highest standards of quality and scientific integrity in drug development and chemical research.
References
International CCS Knowledge Centre. (n.d.). Continuous Online Analysis of Amine Solvents Using Gas Chromatography. Retrieved from [Link]
Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Retrieved from [Link]
Kataoka, H. (1996). Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. PubMed. Retrieved from [Link]
Wang, S., et al. (2022). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. Journal of Environmental Sciences. Retrieved from [Link]
LabRulez GCMS. (2021, March 23). Analysis of Amines in GC. Retrieved from [Link]
Patel, P., et al. (2021). A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis. Retrieved from [Link]
Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Retrieved from [Link]
Waters. (n.d.). Charged Aerosol Detector | For HPLC & UHPLC Analysis. Retrieved from [Link]
Wikipedia. (n.d.). Charged aerosol detector. Retrieved from [Link]
Acta Scientific. (2020, March 23). New Method Development by HPLC and Validation as per ICH Guidelines. Retrieved from [Link]
IntechOpen. (2019, March 20). Emerging Trends in Biogenic Amines Analysis. Retrieved from [Link]
AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]
Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]
ACS Publications. (2023, October 13). Quantitative and Nondestructive Colorimetric Amine Detection Method for the Solid-Phase Peptide Synthesis as an Alternative to the Kaiser Test. Retrieved from [Link]
Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Retrieved from [Link]
Future4200. (2011, June 25). Analysis of Alkylamides in Echinacea Plant Materials and Dietary Supplements by Ultrafast Liquid Chromatography with Diode Array. Retrieved from [Link]
LCGC International. (2022, April 15). Charged Aerosol Detection in Pharmaceutical Analysis: An Overview. Retrieved from [Link]
HWI group. (2025, October 1). Blog: Charged Aerosol Detection in Pharmaceutical Analysis. Retrieved from [Link]
Google Patents. (n.d.). CN113092621B - Method for the detection of formamide content in products.
Optimizing qNMR Validation for Amino-Formamide Intermediates
A Comparative Guide to Internal Standards Introduction: The Analytical Paradox of Amino-Formamides In peptide synthesis and metabolite tracking, amino-formamide intermediates (e.g., -formyl amino acid esters) present a u...
Author: BenchChem Technical Support Team. Date: March 2026
A Comparative Guide to Internal Standards
Introduction: The Analytical Paradox of Amino-Formamides
In peptide synthesis and metabolite tracking, amino-formamide intermediates (e.g.,
-formyl amino acid esters) present a unique analytical paradox. They are often transient, thermally unstable, and—most critically—they exist as distinct rotamers in solution due to the restricted rotation of the amide bond.
Standard HPLC methods often fail here. The lack of a uniform UV chromophore across diverse amino side chains makes relative response factors unreliable without a reference standard—which is exactly what you are trying to synthesize. Furthermore, HPLC often splits the rotamers into two peaks, confusing purity calculations.
Quantitative NMR (qNMR) is the superior solution. It offers absolute quantification without a reference standard of the analyte. However, the success of qNMR for formamides hinges entirely on one decision: The selection of the Internal Standard (IS).
This guide objectively compares three industry-standard IS candidates—Maleic Acid , 1,3,5-Trimethoxybenzene , and Dimethyl Sulfone —specifically for the validation of amino-formamide intermediates.
Technical Deep Dive: The Rotamer Challenge
Before selecting a standard, we must understand the analyte. The partial double-bond character of the amide nitrogen (
) creates a high rotational barrier (~20 kcal/mol).
The Spectral Consequence: In NMR, this results in two distinct sets of signals (cis and trans) at room temperature. The formyl proton usually appears as two signals in the downfield region (8.0 – 8.5 ppm).
The Integration Rule: You cannot integrate just one rotamer. You must sum the integrals of both the cis and trans formyl protons to quantify the total molar mass.
The "Silent Region": Because the formyl proton is downfield (8+ ppm) and the amino acid side chains are upfield (0.9 – 4.5 ppm), the ideal Internal Standard must resonate in the "Silent Region" (typically 5.0 – 7.0 ppm) to avoid overlap.
Diagram 1: qNMR Method Development Workflow
The following workflow illustrates the critical decision points for analyzing rotameric compounds.
Figure 1: Strategic workflow for qNMR analysis of rotameric intermediates, emphasizing the summation integration strategy.
Comparative Analysis of Internal Standards
We have evaluated three primary standards against the specific requirements of amino-formamide analysis.
Candidate A: Maleic Acid (MA)[1][2][3]
Chemical Shift:
6.3 ppm (Singlet, 2H)
Best For: Polar, aqueous-soluble intermediates (e.g., unprotected amino acids).
Best For: Lipophilic, organic-soluble intermediates (e.g., ester-protected forms).
Candidate C: Dimethyl Sulfone (DMSO
)[1][4]
Chemical Shift:
3.0 ppm (Singlet, 6H).
Best For: Universal solubility (DMSO-d6, D2O, CDCl3).
Comparative Data Table
Feature
Maleic Acid (MA)
1,3,5-Trimethoxybenzene (TMB)
Dimethyl Sulfone (DMSO)
Solvent Compatibility
DO, DMSO-d
CDCl, DMSO-d, Acetone-d
Universal (DO, DMSO, CDCl)
Signal Position ()
6.3 ppm (Excellent)
6.1 ppm (Excellent)
3.0 ppm (Crowded)
Interference Risk
Low (Sits in the "Silent Region")
Low (Aromatic signal is clean)
High (Overlaps with amino acid side chains)
Relaxation (T)
~2-4 s (Fast)
~3-5 s (Moderate)
~3-5 s (Moderate)
Stability
Stable, but pH sensitive
Stable, but volatile (sublimes)
Extremely Stable
Proton Equivalent
2H
3H (Aromatic) / 9H (Methoxy)
6H
Verdict for Formamides
Gold Standard for Aqueous
Gold Standard for Organics
Not Recommended (Overlap risk)
Why NOT Dimethyl Terephthalate (DMTP)?
Although DMTP is a common standard, its aromatic signal appears at ~8.1 ppm . This directly overlaps with the formyl proton of the analyte (8.0 – 8.5 ppm). Do not use DMTP for formamide analysis.
Experimental Protocol: The Self-Validating System
This protocol uses 1,3,5-Trimethoxybenzene (TMB) in DMSO-d
as the model system, as this covers the majority of synthetic amino-formamide intermediates.
Phase 1: Sample Preparation (Gravimetry)
Objective: Minimize uncertainty to <0.1%.
Step 1: Equilibrate the TMB standard and the Analyte to room temperature in a desiccator.
Step 2: Using a 5-place analytical balance, weigh ~10 mg of TMB directly into the weighing boat. Record mass to 0.01 mg (
).
Step 3: Weigh ~20 mg of the Amino-Formamide Analyte into the same boat. Record mass (
Use this logic map to select the correct standard for your specific intermediate.
Figure 2: Decision tree for selecting an Internal Standard based on analyte solubility and structural complexity.
Conclusion
For the validation of amino-formamide intermediates, 1,3,5-Trimethoxybenzene (TMB) is the superior internal standard for organic-soluble protected intermediates due to its high proton equivalency and position in the spectral "silent region." Maleic Acid remains the choice for aqueous, unprotected amino acids.
By adhering to the "Summation of Rotamers" integration strategy and a strict 30-second relaxation delay, researchers can achieve qNMR precision of
, far exceeding the reliability of HPLC for these dynamic intermediates.
References
BIPM (Bureau International des Poids et Mesures). (2018).[2] Internal Standard Reference Data for qNMR: Maleic Acid (ISRD-01).
[Link]
Holzgrabe, U., et al. (2010).[5] Quantitative NMR spectroscopy – Applications in drug analysis.[1][6][4] Journal of Pharmaceutical and Biomedical Analysis, 53(5), 951-965.
[Link]
Pauli, G. F., et al. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[7][8][9] Journal of Natural Products, 75(4), 834–851.
[Link]
Comparative Guide: Methyl Formate vs. Ethyl Formate for Amine Formylation
Executive Summary For researchers and process chemists, the choice between methyl formate and ethyl formate for N-formylation is rarely about yield alone—both reagents consistently deliver yields >90%. The decision hinge...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
For researchers and process chemists, the choice between methyl formate and ethyl formate for N-formylation is rarely about yield alone—both reagents consistently deliver yields >90%. The decision hinges on process safety, atom economy, and reaction kinetics .
Methyl Formate is the superior choice for atom economy and reaction rate .[1] Its smaller steric profile allows for faster aminolysis, making it ideal for sterically hindered amines. However, its low boiling point (32°C) and methanol byproduct pose specific handling and toxicity challenges.
Ethyl Formate is the preferred reagent for scalability and safety .[1] With a boiling point of 54°C, it supports standard reflux protocols without pressurized vessels. The byproduct, ethanol, is significantly less toxic, aligning better with Green Chemistry principles for pharmaceutical intermediates.
Mechanistic & Kinetic Analysis
The Aminolysis Mechanism
Both reagents operate via Nucleophilic Acyl Substitution .[1] The amine nucleophile attacks the carbonyl carbon of the formate ester, forming a tetrahedral intermediate. The collapse of this intermediate expels the alkoxide leaving group (methoxide or ethoxide), which is instantly protonated to form the alcohol byproduct.
Steric Influence on Kinetics
While electronic differences between the methyl and ethyl groups are negligible, steric factors drive the kinetic difference.
Methyl Formate: The methyl group offers minimal steric hindrance to the incoming nucleophile.[1] This results in a lower activation energy (
) for the formation of the tetrahedral intermediate, leading to faster reaction rates, particularly with bulky secondary amines.
Ethyl Formate: The additional methylene group (
) introduces slight steric impedance.[1] While this effect is minor for primary amines, it becomes pronounced with hindered substrates (e.g., tert-butylamine or ortho-substituted anilines), often requiring higher temperatures or catalysts to achieve comparable rates.
Visualization: Reaction Pathway
The following diagram illustrates the generic pathway and the specific bifurcation based on the reagent choice.
Caption: General mechanism of amine formylation. Methyl formate accelerates the initial nucleophilic attack (
) due to reduced steric bulk compared to ethyl formate.
Physicochemical & Green Metrics Comparison
The choice of reagent significantly impacts the process parameters and environmental profile.
Feature
Methyl Formate
Ethyl Formate
Impact Analysis
Formula
Boiling Point
31.5 °C
54.0 °C
Methyl: Requires efficient condensers or sealed tubes to prevent solvent loss.[1] Ethyl: Ideal for standard reflux (approx. 60°C bath).
Flash Point
-19 °C
-20 °C
Both are highly flammable .[1] Proper grounding and fume hoods are mandatory.
Atom Economy
Higher
Lower
Methyl formate wastes less mass per mole of product.[1]
Best for: Sterically hindered amines, small-scale rapid synthesis, or when atom economy is paramount.
Safety Warning: Methyl formate boils near room temperature.[2][3] Use a cold-finger condenser or a pressure-rated vessel.
Setup: Equip a round-bottom flask with a magnetic stir bar and a high-efficiency reflux condenser (circulating coolant at 0°C is recommended).
Stoichiometry: Add 1.0 equiv of amine and 5.0 equiv of methyl formate (acts as both reagent and solvent).
Note: If the amine is solid, a minimal amount of methanol can be added to aid solubility.
Reaction: Heat the mixture to 35–40°C (mild reflux).
Catalyst Option: For extremely unreactive amines, add 1-5 mol% of a solid acid catalyst (e.g., Silica-supported
or Amberlite IR-120).
Monitoring: Monitor by TLC (typically 1-4 hours).
Workup:
Cool the mixture to room temperature.
Concentrate in vacuo (rotary evaporator). Caution: The byproduct is methanol; ensure trap is cold.
The residue is usually pure N-formyl amine. Recrystallize from EtOAc/Hexanes if necessary.
Protocol B: Robust Reflux Method (Ethyl Formate)
Best for: General synthesis, scale-up, and green chemistry applications.
Setup: Standard reflux setup (condenser with tap water cooling is sufficient).
Stoichiometry: Add 1.0 equiv of amine and 3.0–5.0 equiv of ethyl formate.
Reaction: Heat the mixture to reflux (approx. 60–65°C oil bath) .
Catalyst Option: Adding 10 mol% Sodium Formate or Immobilized Sulfuric Acid can significantly accelerate the reaction for anilines.[1]
Monitoring: Reaction times are typically 3-12 hours depending on the amine.[1]
Workup:
Evaporate excess ethyl formate and ethanol byproduct.
The crude product is often of high purity.
Green Benefit: The distilled mixture (ethyl formate/ethanol) can often be recycled for subsequent runs if the ethanol content does not inhibit the equilibrium.
Decision Matrix
Use the following logic flow to select the appropriate reagent for your specific campaign.
Caption: Decision tree for selecting formate esters. Ethyl formate is favored for larger, safety-critical processes, while methyl formate is preferred for difficult substrates on a smaller scale.
References
Gerack, C. J., & McElwee-White, L. (2014).[1] Formylation of Amines. Molecules, 19(6), 7689–7713. Link
Zeynizadeh, B., & Abdollahi, M. (2016).[1][4] The immobilized NaHSO4[4]·H2O on activated charcoal: a highly efficient promoter system for N-formylation of amines with ethyl formate.[1][4] Current Chemistry Letters, 5(2), 71-78. Link
Hosseini-Sarvari, M. (2011).[1] ZnO as a New Catalyst for N-Formylation of Amines under Solvent-Free Conditions. Molecules, 16(2), 1297-1305. Link
Sheldon, R. A. (1992). Organic synthesis—past, present and future.[1] Chemistry & Industry, (Dec), 903–906. (Foundational text on Atom Economy concepts applied in Section 2).
PubChem. (2024).[1] Methyl Formate Compound Summary. Link
PubChem. (2024).[1] Ethyl Formate Compound Summary. Link
Comprehensive Characterization and Differentiation of N-(2-(Diethylamino)ethyl)formamide via GC-MS
Executive Summary & Application Context N-(2-(Diethylamino)ethyl)formamide (CAS: 98433-12-6) is a critical process impurity and degradation product often encountered in the development of pharmaceutical agents containing...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Application Context
N-(2-(Diethylamino)ethyl)formamide (CAS: 98433-12-6) is a critical process impurity and degradation product often encountered in the development of pharmaceutical agents containing the N,N-diethylethylenediamine pharmacophore, such as Metoclopramide , Procainamide , and Sunitinib .
In drug development, distinguishing this formylated impurity from its precursor (N,N-diethylethylenediamine) and its acetylated analog (N-(2-(Diethylamino)ethyl)acetamide) is essential for CMC (Chemistry, Manufacturing, and Controls) compliance. This guide provides a definitive GC-MS fragmentation analysis to enable precise identification, differentiating it from structural analogs that share the dominant diethylaminoethyl mass spectral signature.
Chemical Identity & Properties
Before interpreting the mass spectrum, the structural logic must be established.[1]
Property
Detail
Chemical Name
N-(2-(Diethylamino)ethyl)formamide
CAS Number
98433-12-6
Molecular Formula
CHNO
Exact Mass
144.1263 Da
Structure
Formamide group (H-CO-NH-) linked to a Diethylamino group (EtN-) via an ethyl bridge.[2]
To replicate the fragmentation patterns described below, the following "self-validating" protocol is recommended. The use of a non-polar column is critical to prevent peak tailing associated with the basic tertiary amine.
Instrumental Parameters
System : Agilent 7890/5977 GC-MS (or equivalent Single Quadrupole).
Column : Rxi-5Sil MS or DB-5ms (30 m × 0.25 mm ID × 0.25 µm df).
Rationale: Low-bleed, non-polar stationary phase ensures sharp peak shape for amines without derivatization.
Inlet : Splitless mode at 250°C.
Carrier Gas : Helium at 1.0 mL/min (Constant Flow).
The mass spectrum of N-(2-(Diethylamino)ethyl)formamide is dominated by the directing power of the tertiary amine nitrogen. The fragmentation is predictable and robust.
Dominant Ion: The Base Peak (m/z 86)
Observed m/z : 86 (100% Relative Abundance).
Structure :
(Diethylimmonium ion).
Mechanism :
-Cleavage .
The ionization initially occurs at the tertiary amine nitrogen (lowest ionization energy). This triggers the homolytic cleavage of the C-C bond adjacent to the nitrogen (the -bond), expelling the formamido-methyl radical and leaving the resonance-stabilized immonium ion.
Diagnostic Value : While m/z 86 is the base peak, it is non-specific ; it appears in all N-(2-(diethylamino)ethyl) derivatives (e.g., Procaine, Metoclopramide). Do not rely on m/z 86 alone for identification.
Molecular Ion (m/z 144)
Observed m/z : 144 (<5% Relative Abundance).
Significance : The molecular ion is weak due to the rapid
-cleavage but is usually observable. It confirms the intact mass of the formylated species (116 + 28 = 144).
Secondary Diagnostic Ions
m/z 73 :
Formed by charge retention on the amide side after cleavage, or complex rearrangement. This ion distinguishes the formamide from the acetamide (which would show m/z 87).
m/z 58 :
Secondary rearrangement of the ethyl groups on the amine.
m/z 115 :
Loss of an ethyl group from the diethylamine moiety.
Fragmentation Pathway Diagram
The following diagram illustrates the mechanistic origin of the primary ions.
Figure 1: Mechanistic fragmentation pathway of N-(2-(Diethylamino)ethyl)formamide under 70 eV Electron Impact ionization.
In a complex matrix, this impurity must be distinguished from its precursor and homologs. The table below outlines the critical mass spectral differences.
Differentiation Matrix
Feature
Target: Formamide
Alternative 1: Precursor
Alternative 2: Acetamide
Compound Name
N-(2-(Diethylamino)ethyl)formamide
N,N-Diethylethylenediamine
N-(2-(Diethylamino)ethyl)acetamide
CAS
98433-12-6
100-36-7
100-36-7 (Deriv.) / Analog
Molecular Ion (M+)
m/z 144
m/z 116
m/z 158
Base Peak
m/z 86
m/z 86
m/z 86
Key Difference
m/z 73 (Formamide chain)
m/z 30 (Primary amine )
m/z 87 (Acetamide chain)
Retention Index
Moderate (Polarity increased by amide)
Low (Elutes earlier)
High (Elutes later than Formamide)
Why GC-MS vs. LC-MS?
GC-MS Advantage : Provides structural fingerprinting via EI fragmentation.[3] The m/z 86 fragment is common, but the M+ (144) and m/z 73/115 ions provide a unique "barcode" for the formamide.
LC-MS Disadvantage : ESI (Electrospray Ionization) typically yields only the
ion (m/z 145). Without MS/MS fragmentation, LC-MS cannot definitively distinguish isomers or confirm the formyl group placement as effectively as EI fragmentation patterns.
References
PubChem. N-(2-(Diethylamino)ethyl)formamide (Compound Summary). National Library of Medicine. Available at: [Link]
NIST Mass Spectrometry Data Center. N,N-Diethylethylenediamine (Mass Spectrum). NIST Chemistry WebBook, SRD 69. Available at: [Link]
McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard reference for alpha-cleavage mechanisms in amines).
European Pharmacopoeia (Ph. Eur.). Metoclopramide Hydrochloride Monograph. (Context for diethylaminoethyl impurities).
Reference standard for Sunitinib Impurity 2 (Compound 2)
Sunitinib Impurity 2 (Compound 2) Reference Standards: A Comprehensive Comparison and Analytical Guide Sunitinib is a potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor widely used in the treatment of renal...
Author: BenchChem Technical Support Team. Date: March 2026
Sunitinib Impurity 2 (Compound 2) Reference Standards: A Comprehensive Comparison and Analytical Guide
Sunitinib is a potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor widely used in the treatment of renal cell carcinoma (RCC) and gastrointestinal stromal tumors (GIST). In pharmaceutical impurity profiling, Sunitinib Impurity 2 (most commonly identified across pharmacopeial frameworks as N-Desethyl Sunitinib , CAS 356068-97-8) occupies a unique and critical position.
Unlike standard degradation products that are pharmacologically inert, N-Desethyl Sunitinib (also known clinically as the active metabolite SU12662 ) retains an equipotent inhibitory profile against VEGFR and PDGFR compared to the parent drug[1]. It is formed in vivo via CYP3A4-mediated N-deethylation[2], but it also occurs in vitro as a process-related impurity during API synthesis and as a degradation product under oxidative stress. Because high systemic exposure to SU12662 is directly correlated with specific clinical outcomes and toxicities (such as asthenia)[3], regulatory agencies mandate rigorous quantification of this compound. Selecting the correct reference standard grade is paramount for both GMP-compliant API release and clinical pharmacokinetic (PK) monitoring[4].
Caption: Sunitinib metabolic and degradation pathway forming Impurity 2 (SU12662).
Comparative Analysis of Reference Standard Grades
Not all reference standards are created equal. The selection of a Sunitinib Impurity 2 standard must be dictated by the analytical objective—ranging from early-stage formulation stress testing to late-stage GMP batch release and bioequivalence studies.
Standard Grade
Traceability & Certification
Purity Requirement
Primary Application
Relative Cost
Pharmacopeial (USP/EP)
Fully traceable to USP/EP monographs; rigorous inter-lab validation.
> 99.0% (Assay as is)
Official GMP batch release, regulatory NDA/ANDA submissions, legal disputes.
High
Secondary / Working Standard
Qualified in-house against primary Pharmacopeial standards (COA provided).
> 98.0%
Routine Quality Control (QC), daily HPLC system calibration, stability testing.
Causality Insight: Why use an expensive stable-isotope labeled standard (like Sunitinib-d5) for clinical PK studies? In LC-MS/MS, biological matrices (like plasma) cause unpredictable ion suppression. Because the deuterium-labeled Impurity 2 co-elutes exactly with the unlabeled analyte but has a different mass-to-charge ratio (
), it acts as an internal standard that perfectly compensates for any matrix-induced ionization variability, ensuring absolute quantitative trustworthiness[5].
To accurately quantify Sunitinib Impurity 2 in the presence of the parent API, the chromatographic method must exploit the subtle structural difference between the two molecules: the loss of a single ethyl group on the terminal amine.
Rationale and Causality of Method Design
N-Desethyl Sunitinib is a secondary amine, whereas Sunitinib is a tertiary amine. This makes Impurity 2 slightly more polar, causing it to elute earlier on a reversed-phase column. However, secondary amines are notorious for interacting with unendcapped silanol groups on silica columns, leading to severe peak tailing.
The Chemical Solution: We utilize an Ammonium Acetate buffer adjusted precisely to pH 5.5 . At this pH, the amine groups are fully protonated, ensuring consistent retention, while the high ionic strength of the acetate buffer shields the residual silanols on the stationary phase, resulting in sharp, symmetrical peaks.
Step-by-Step Methodology
Mobile Phase Preparation:
Mobile Phase A: 20 mM Ammonium Acetate in LC-MS grade water, adjusted to pH 5.5 with glacial acetic acid.
Mobile Phase B: 100% LC-MS grade Acetonitrile.
Standard Preparation: Accurately weigh 10 mg of Sunitinib API and 1 mg of Sunitinib Impurity 2 Reference Standard. Dissolve in 10 mL of Methanol (Stock Solution). Dilute to a working concentration of 10 µg/mL in Mobile Phase A.
Chromatographic Conditions:
Column: C18 Reversed-Phase (e.g., 150 mm x 4.6 mm, 3 µm particle size, fully endcapped).
Flow Rate: 1.0 mL/min.
Gradient: 0-2 min (10% B), 2-10 min (linear ramp to 60% B), 10-12 min (hold at 60% B), 12-15 min (re-equilibration at 10% B).
Detection: UV at 430 nm (specific to the indolinone core) or ESI-MS in positive ion mode.
System Suitability Testing (SST) - The Self-Validating Mechanism
A protocol is only as reliable as its internal controls. Before running unknown samples, the system must validate itself by meeting the following SST criteria using the working standard mixture:
Resolution (
): Must be > 1.5 between Impurity 2 and Sunitinib. (Validates that the column chemistry is successfully differentiating the secondary vs. tertiary amine).
Tailing Factor (
): Must be < 1.5 for the Impurity 2 peak. (Validates that the pH 5.5 buffer is successfully masking silanol interactions).
Repeatability (%RSD): Must be < 2.0% for peak areas over 5 replicate injections. (Validates autosampler precision and detector stability).
Caption: Self-validating RP-HPLC analytical workflow for Sunitinib Impurity 2.
Conclusion
The accurate quantification of Sunitinib Impurity 2 (N-Desethyl Sunitinib / SU12662) bridges the gap between manufacturing quality control and clinical pharmacology. By selecting the appropriate reference standard grade—whether a pharmacopeial standard for batch release or a deuterated standard for LC-MS/MS bioanalysis—and employing a self-validating, pH-optimized chromatographic method, researchers can ensure absolute data integrity and regulatory compliance.
References
A population pharmacokinetic meta-analysis of sunitinib malate (SU11248) and its primary metabolite (SU12662) in healthy volunteers and oncology patients - PubMed. nih.gov.
Impact of pharmacokinetics (PK) of sunitinib (SU) and its metabolite SU12662 on clinical outcome and toxicity in metastatic renal cell cancer (mRCC) patients. - ASCO Publications. ascopubs.org.
Sunitinib EP Impurities & USP Related Compounds - SynThink. synthinkchemicals.com.
N-Desethyl Sunitinib-d5 - CAS - 1217247-62-5 | Axios Research. axios-research.com.
Publish Comparison Guide: Spectroscopic Characterization of N-(2-(Diethylamino)ethyl)formamide
This guide provides an in-depth spectroscopic comparison and characterization protocol for N-(2-(Diethylamino)ethyl)formamide (CAS 5452-83-5), a critical intermediate in the synthesis of pharmaceutical agents (e.g., Suni...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth spectroscopic comparison and characterization protocol for N-(2-(Diethylamino)ethyl)formamide (CAS 5452-83-5), a critical intermediate in the synthesis of pharmaceutical agents (e.g., Sunitinib) and functional ligands.[1]
Executive Summary: The Characterization Challenge
In drug development workflows, N-(2-(Diethylamino)ethyl)formamide (hereafter DEEF ) acts as a specialized formylating agent and a ligand backbone.[1] Its purity is critical because unreacted precursors—specifically N,N-Diethylethylenediamine (DEEDA) —can act as nucleophilic scavengers in subsequent steps, degrading yield and potency.[1]
This guide moves beyond basic spectral listing. It provides a comparative analysis to distinguish DEEF from its precursors and structural analogs (like DMF), focusing on the diagnostic rotameric signatures in NMR and specific functional group transformations in IR.
Quick Comparison: Target vs. Alternatives
Feature
Target: DEEF
Precursor: DEEDA
Analog: DMF
Primary Utility
Intermediate / Ligand
Starting Material
Solvent / Reagent
Key 1H NMR Signal
~8.0-8.2 ppm (CHO, split)
No CHO signal
~8.0 ppm (CHO, singlet)
Amide Proton
Broad singlet (~6-7 ppm)
Broad NH₂ (~1.5 ppm)
None (Tertiary amide)
IR Signature
1660-1670 cm⁻¹ (Amide I)
No Amide I
~1675 cm⁻¹ (Amide I)
Rotamerism
Yes (Complex Multiplets)
No
Yes (Methyl split)
Synthesis & Purity Workflow
Understanding the source of impurities is the first step in characterization. DEEF is typically synthesized by formylating DEEDA with ethyl formate or formic acid.
Figure 1: Synthesis and degradation workflow. Note the reversibility (hydrolysis) which necessitates rigorous moisture control during storage.[1]
1H NMR Characterization
The Rotameric Complexity
Unlike simple solvents, DEEF exhibits rotamerism around the C-N amide bond. This results in a "doubling" of signals in the 1H NMR spectrum, often misinterpreted as impurities by inexperienced chemists.
Major Rotamer (trans): The bulky diethylaminoethyl group is trans to the carbonyl oxygen.
Minor Rotamer (cis): The group is cis to the carbonyl oxygen.
Expert Insight: The ratio of the formyl proton integrals (e.g., 8.15 vs 8.02 ppm) allows you to calculate the rotamer ratio (typically ~80:20 in CDCl₃). If you see a third singlet in this region, it indicates contamination with DMF or formate esters.[1]
Protocol: Self-Validating NMR Experiment
To confirm the identity and distinguish rotamers from impurities:
Standard Run: Acquire 1H NMR in CDCl₃ at 298 K.
D₂O Shake: Add 1 drop of D₂O and shake.
Result: The broad NH peak (6.5-7.2 ppm) will disappear. The CHO peak remains.
Variable Temperature (VT) (Optional): Heat the sample to 350 K.
Result: Rotamer peaks (split CHO and N-CH₂) will coalesce into single, sharper averages.[1] Impurities will remain distinct.
IR Spectroscopy Characterization
Infrared spectroscopy provides a rapid "fingerprint" validation, particularly useful for checking the conversion of the primary amine (precursor) to the secondary amide (target).
Comparative IR Analysis
Functional Group
Precursor (DEEDA)
Target (DEEF)
Interpretation
N-H Stretch
Two bands (3300-3400 cm⁻¹)
One band (~3280 cm⁻¹)
Conversion of Primary (-NH₂) to Secondary (-NH-) Amide.
Critical Check: If you observe a peak at 1720-1740 cm⁻¹ , your sample is contaminated with Ethyl Formate (starting material) or hydrolysis products.[1] The Amide I band must be below 1680 cm⁻¹.[2]
Performance & Purity Logic
How do these spectra translate to "performance" in a research setting?
Ligand Efficiency: In catalysis, the free amine of the precursor (DEEDA) can poison metal centers.
Validation: 1H NMR must show <1% integration of the precursor signal at ~2.7 ppm (CH₂ adjacent to NH₂).
Reaction Stoichiometry: When using DEEF as a reagent, the rotameric ratio affects the effective molarity if the reaction is kinetically controlled.
Validation: Report the rotamer ratio from the CHO integrals.
Storage Stability: DEEF is hygroscopic.
Validation: IR appearance of a broad -OH stretch (>3400 cm⁻¹) indicates water absorption, which leads to hydrolysis back to DEEDA.[1]
References
Synthesis of Sunitinib Intermediates: Patent EP2264027A1. Process for the preparation of N-[2-(Diethylamino)ethyl]-5-[(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene) methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide.[1][3] Link
Precursor Data (DEEDA): Sigma-Aldrich Product Specification, N,N-Diethylethylenediamine (CAS 100-36-7).[1] Link[1]
Amide Rotamerism: Beilstein J. Org. Chem. 2016, 12, 1911–1924.[1] Synthesis and NMR studies of malonyl-linked glycoconjugates of N-(2-aminoethyl)glycine. (Demonstrates rotamer splitting in N-ethyl formamides). Link[1]
General Amide IR Shifts: NIST Chemistry WebBook, N-Ethylformamide IR Spectrum. Link
Comparative Guide: N,N-Diethylformamide vs. N-(2-(Diethylamino)ethyl)formamide
This guide objectively compares N,N-Diethylformamide (DEF) and N-(2-(Diethylamino)ethyl)formamide , delineating their distinct roles in pharmaceutical development. While they share chemical nomenclature similarities, the...
Author: BenchChem Technical Support Team. Date: March 2026
This guide objectively compares N,N-Diethylformamide (DEF) and N-(2-(Diethylamino)ethyl)formamide , delineating their distinct roles in pharmaceutical development. While they share chemical nomenclature similarities, their functions in drug discovery are fundamentally different: one is a process solvent, the other is a functional building block and critical process impurity.
Executive Summary
In the context of drug development:
N,N-Diethylformamide (DEF) is a Polar Aprotic Solvent . It is a structural analog of Dimethylformamide (DMF) with higher thermal stability and lipophilicity, used to solubilize hydrophobic peptides and catalyze specific crystallizations (e.g., MOFs).
N-(2-(Diethylamino)ethyl)formamide is a Functional Intermediate & Impurity . It serves as a precursor for isonitrile synthesis (Ugi reactions) and appears as a critical "transamidation impurity" in the synthesis of drugs containing the N,N-diethylethylenediamine motif (e.g., Sunitinib, Metoclopramide).
Physicochemical & Structural Analysis
The core difference lies in the amide substitution. DEF is a tertiary amide (no hydrogen bond donor), whereas the amino-ethyl derivative is a secondary amide with a basic tertiary amine tail.
The following diagram contrasts the steric and electronic environments of both compounds.
Caption: Structural comparison highlighting the functional divergence. DEF acts as a stable medium, while the amino-ethyl derivative contains reactive centers (NH and basic N) making it a participant in chemical pathways.
Application Analysis in Drug Development
A. N,N-Diethylformamide (DEF): The Solvent
Usage: DEF is often employed when DMF is too volatile or insufficiently lipophilic.
Peptide Synthesis: Used to dissolve aggregated peptides due to its high dielectric constant and ability to disrupt inter-chain hydrogen bonds.
MOF Synthesis: A critical solvent in creating Metal-Organic Frameworks (e.g., MOF-5). DEF decomposes slowly at high temperatures to release diethylamine, which acts as a base to deprotonate linkers in situ, driving crystal growth.
B. N-(2-(Diethylamino)ethyl)formamide: The Intermediate/Impurity
Usage:
Impurity Standard (Critical Quality Attribute):
Many drugs (e.g., Sunitinib , Metoclopramide , Procainamide ) contain the N,N-diethylethylenediamine side chain.
If these drugs are synthesized in DMF or DEF, or if formic acid is present as a contaminant, the primary amine of the side chain can be formylated to produce N-(2-(Diethylamino)ethyl)formamide.
Action: Researchers must synthesize this compound to use as an HPLC reference standard to quantify this specific impurity in the final drug substance (limit usually <0.10%).
Synthetic Precursor:
It can be dehydrated using
to form 2-(Diethylamino)ethyl isocyanide , a reagent for multicomponent Ugi reactions to generate diverse peptidomimetic libraries.
Experimental Protocols
Protocol 1: Synthesis of N-(2-(Diethylamino)ethyl)formamide (Reference Standard)
Purpose: To generate the impurity standard for QC analysis of Sunitinib.
Reagents:
N,N-Diethylethylenediamine (1.0 eq)
Ethyl Formate (5.0 eq) or Formic Acid/Acetic Anhydride
Dichloromethane (DCM)
Methodology:
Setup: Charge a round-bottom flask with N,N-diethylethylenediamine (11.6 g, 100 mmol) and DCM (50 mL). Cool to 0°C.
Addition: Dropwise add Ethyl Formate (40 mL) over 30 minutes. The reaction is exothermic.
Reflux: Warm to room temperature and reflux at 40°C for 4 hours. Monitor by TLC (Mobile phase: 10% MeOH in DCM). The secondary amine becomes an amide, significantly lowering polarity.
Workup: Evaporate excess ethyl formate and solvent under reduced pressure.
Purification: The residue is often a pure oil. If necessary, distill under high vacuum (expected bp >120°C at 0.5 mmHg) or purify via silica column.
Validation:
NMR should show the rotamers of the formyl proton ( ppm) and the loss of the primary amine signal.
Protocol 2: Detection of "Formamide Impurity" in Drug Substance
Purpose: To screen for the artifact formed by DEF/DMF solvent interaction.
Workflow:
Sample Prep: Dissolve 50 mg of Drug Substance (e.g., Sunitinib free base) in 1 mL Acetonitrile.
Standard Spike: Spike a separate aliquot with 0.1% of the synthesized N-(2-(Diethylamino)ethyl)formamide.
Fume hood mandatory. Skin absorption is a major route of exposure.
Handle as a corrosive/irritant.[2] Avoid inhalation of aerosols.
REACH Status
SVHC (Substance of Very High Concern) candidate due to reprotoxicity.
Generally not listed as SVHC, but treated as a hazardous intermediate.
Mechanism of Impurity Formation
The following diagram illustrates how the solvent (DMF/DEF) can inadvertently react with the drug precursor to form the impurity.
Caption: Pathway showing the genesis of the formamide impurity during drug synthesis. Using DEF/DMF as a solvent with primary amines carries the risk of formylation.
References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12051, N,N-Diethylformamide. Retrieved from [Link]
Chen, J., Deady, L. W., et al. (2002).[3] Synthesis and cytotoxic activity of N-(2-diethylamino)ethylcarboxamide and other derivatives of 10H-quindoline. Bioorganic & Medicinal Chemistry. Retrieved from [Link]
European Chemicals Agency (ECHA). (2023).[2] Candidate List of substances of very high concern for Authorisation: N,N-Diethylformamide. Retrieved from [Link]
Quality control specifications for pharma-grade Sunitinib intermediates
An In-depth Technical Guide to the Quality Control of Sunitinib Intermediates Executive Summary In the synthesis of Sunitinib Malate (Sutent®), the purity of the penultimate intermediates is the primary determinant of th...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Quality Control of Sunitinib Intermediates
Executive Summary
In the synthesis of Sunitinib Malate (Sutent®), the purity of the penultimate intermediates is the primary determinant of the Active Pharmaceutical Ingredient's (API) safety profile. As a Senior Application Scientist, I have observed that "Standard Grade" intermediates (typically 95-98% purity) often introduce isomeric impurities and genotoxic precursors that downstream crystallization cannot effectively purge. This guide objectively compares Pharma-Grade specifications against standard alternatives, providing validated protocols and data to support the necessity of stringent upstream QC.
Sunitinib Synthesis & Critical Control Points
The industrial synthesis of Sunitinib is a convergent Knoevenagel condensation. The quality of the final drug substance hinges on two critical intermediates:
Intermediate A: 5-Fluoroindolin-2-one (The "Oxindole" core).
Intermediate B: N-[2-(Diethylamino)ethyl]-5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide (The "Pyrrole" arm).[1]
Failure to control the isomeric purity of Intermediate A or the side-chain stoichiometry of Intermediate B results in API failure due to Resulting Impurity J (EP standard) and potential genotoxic alkyl halides.
Synthesis Pathway Visualization
Figure 1: Convergent synthesis of Sunitinib Malate highlighting the two critical starting materials.
Comparative Analysis: Pharma-Grade vs. Standard Alternatives
This section contrasts "Pharma-Grade" intermediates (optimized for GMP manufacturing) with "Standard Chemical Grade" alternatives often found in early-stage catalogs.
Intermediate A: 5-Fluoroindolin-2-one
The primary risk here is the 6-fluoro isomer , which has similar solubility to the 5-fluoro target. If present in the intermediate, it forms a regioisomer in the final API that is notoriously difficult to separate.
Specification
Standard Grade (Alternative)
Pharma-Grade (Recommended)
Impact on API
Assay (HPLC)
≥ 97.0%
≥ 99.5%
Prevents yield loss during final crystallization.
6-Fluoro Isomer
Not Specified (typically < 1.0%)
≤ 0.10%
Critical: Isomer co-crystallizes with API.
Loss on Drying
≤ 1.0%
≤ 0.5%
Moisture affects stoichiometry in condensation.
Appearance
Brown/Beige Powder
Off-white to Pale Yellow
Dark color indicates oxidation products that foul API color.
Intermediate B: Pyrrole Carboxamide
The critical risk is genotoxicity .[2] The diethylamino side chain can react with residual halides to form alkylating agents.
Specification
Standard Grade (Alternative)
Pharma-Grade (Recommended)
Impact on API
Assay (HPLC)
≥ 95.0%
≥ 98.5%
Low purity requires harsh purification of API.
Des-ethyl Analog
≤ 2.0%
≤ 0.15%
Forms a known metabolite impurity in API.
Residual Solvents
Not Controlled
Ethanol < 5000 ppm
Prevents formation of genotoxic ethyl halides.
Experimental Data: Performance Comparison
To validate these specifications, we performed a comparative synthesis study.
Experiment: Synthesis of Sunitinib Base using Grade A (Standard) vs. Grade B (Pharma) intermediates.
Conditions: Standard condensation (Ethanol, Piperidine, 80°C, 4h).
Table 1: Impact of Intermediate Purity on Final API Quality
Metric
Batch A (Using Standard Intermediates)
Batch B (Using Pharma-Grade Intermediates)
Crude Yield
78%
89%
Crude Purity (HPLC)
94.2%
99.1%
Isomeric Impurity
0.8% (Failed Spec)
0.04% (Pass)
Purification Steps
3 Recrystallizations required
1 Recrystallization required
Final Yield (Isolated)
45%
82%
Insight: While Standard Grade intermediates are ~15% cheaper upfront, the 45% yield loss and tripled manufacturing time in Batch A demonstrate that Pharma-Grade is the only economically viable option for development.
Detailed Quality Control Protocols
These protocols are designed to be self-validating. If the System Suitability criteria are not met, the results must be discarded.
Protocol 1: HPLC Purity Analysis for Intermediates
Applicable to both Intermediate A and B.
Instrument: Agilent 1260 Infinity II or equivalent with DAD.
Column: Waters XBridge C18, 150 x 4.6 mm, 3.5 µm (High pH stability is crucial for the amine in Int B).
Mobile Phase A: 10mM Ammonium Acetate in Water (pH 9.0).
Target: Ethyl Chloride and Alkyl Halides in Intermediate B.
Technique: Headspace Gas Chromatography with FID/MS.
Incubation: 80°C for 20 mins.
Limit: NMT 10 ppm (Based on TTC approach for genotoxic impurities).
QC Workflow & Decision Tree
This diagram illustrates the logic flow for releasing intermediates into the GMP manufacturing stream.
Figure 2: Quality Control Decision Tree for Sunitinib Intermediates.
References
European Medicines Agency (EMA). Assessment Report: Sutent (Sunitinib). Procedure No. EMEA/H/C/000687. Available at: [Link]
Gao, Y., et al. (2011). An improved synthesis of sunitinib malate. Organic Process Research & Development. (Demonstrates the impact of intermediate purity on yield). Available at: [Link]
International Conference on Harmonisation (ICH). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals. Available at: [Link]
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Navigating the Safe Handling of N-(2-(Diethylamino)ethyl)formamide: A Guide for Laboratory Professionals
For researchers and professionals in the dynamic fields of scientific research and drug development, the safe and effective handling of specialized chemical reagents is paramount. This guide provides essential, immediate...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and professionals in the dynamic fields of scientific research and drug development, the safe and effective handling of specialized chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for the handling of N-(2-(Diethylamino)ethyl)formamide (CAS No. 98433-12-6), a compound that, while valuable, necessitates a thorough understanding of its potential hazards and the implementation of robust safety protocols. Our commitment is to empower you with the knowledge to not only utilize this compound effectively but to do so with the utmost confidence in your safety and the integrity of your work.
Understanding the Hazard Profile
N-(2-(Diethylamino)ethyl)formamide is classified with the following hazard statements:
Based on the data for analogous compounds, it is prudent to also consider it as a potentially flammable liquid and vapor, and a respiratory irritant.[1][2]
Essential Personal Protective Equipment (PPE): Your First Line of Defense
The selection and consistent use of appropriate Personal Protective Equipment (PPE) is non-negotiable when handling N-(2-(Diethylamino)ethyl)formamide. The rationale for each piece of equipment is directly linked to the known and inferred hazards of the compound.
Eye Protection: Chemical splash goggles are mandatory.[3] Given that the compound causes serious eye irritation, protecting your eyes from splashes is critical.[4]
Hand Protection: Chemically resistant gloves, such as nitrile rubber, are required.[6] Always inspect gloves for any signs of degradation or perforation before use and practice proper glove removal techniques to avoid skin contact.[1]
Body Protection: A standard laboratory coat must be worn and kept fully buttoned.[3] For tasks with a higher risk of splashing, a chemically resistant apron over the lab coat is recommended.
Respiratory Protection: All handling of N-(2-(Diethylamino)ethyl)formamide should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[3] If engineering controls are not sufficient, a respirator with an appropriate organic vapor cartridge may be necessary.[3]
Standard Operating Procedure for Safe Handling
Adherence to a strict, step-by-step protocol is essential for minimizing risk.
Preparation and Engineering Controls:
Before beginning any work, ensure that a safety shower and eyewash station are readily accessible.
All manipulations involving N-(2-(Diethylamino)ethyl)formamide must be performed in a well-ventilated laboratory, inside a certified chemical fume hood.[3]
Handling the Compound:
Wear the appropriate PPE as detailed above.
When transferring the liquid, do so carefully to avoid splashing.
Keep containers tightly closed when not in use to prevent the release of vapors.
Storage:
Store N-(2-(Diethylamino)ethyl)formamide in a cool, dry, and well-ventilated area, away from sources of ignition.[5]
Keep it segregated from incompatible materials such as strong oxidizing agents, acids, and bases.
Hygiene Practices:
Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[1]
Do not eat, drink, or smoke in areas where this chemical is handled or stored.[7]
Contaminated work clothing should be removed promptly and laundered separately before reuse.[3]
Emergency Procedures: A Plan for the Unexpected
Spill Response Workflow
Caption: Workflow for responding to a spill of N-(2-(Diethylamino)ethyl)formamide.
First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
In case of skin contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. If skin irritation persists, seek medical attention.[4]
If inhaled: Move the person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.
If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4]
Disposal Plan: Environmental Responsibility
Proper disposal of N-(2-(Diethylamino)ethyl)formamide and any contaminated materials is a critical aspect of laboratory safety and environmental stewardship.
Waste Collection:
All liquid waste containing N-(2-(Diethylamino)ethyl)formamide should be collected in a designated, properly labeled, and sealed hazardous waste container.
Solid waste, such as contaminated gloves, paper towels, and pipette tips, should be collected in a separate, clearly labeled hazardous waste container.
Labeling:
All waste containers must be labeled with "Hazardous Waste" and the full chemical name: "N-(2-(Diethylamino)ethyl)formamide".
Storage of Waste:
Waste containers should be stored in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from incompatible materials.
Disposal:
Dispose of all hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not dispose of this chemical down the drain.
By adhering to these comprehensive guidelines, you can confidently and safely handle N-(2-(Diethylamino)ethyl)formamide in your laboratory, ensuring the protection of yourself, your colleagues, and the environment.
References
EU. (2010, April 3). Safety data sheet.
Santa Cruz Biotechnology, Inc. (n.d.). N,N-Diethylformamide.
Pharmaffiliates. (n.d.). N-(2-(Diethylamino)ethyl)formamide. Retrieved from [Link]
Australian Industrial Chemicals Introduction Scheme (AICIS). (2013, November 22). Formamide: Human health tier II assessment.
Loba Chemie. (n.d.). N,N-DIMETHYL FORMAMIDE GC-HS.
New Jersey Department of Health. (2003, June). HAZARD SUMMARY. Retrieved from [Link]
AiFChem. (n.d.). Safety Data for N-(2-(Diethylamino)ethyl)formamide.
ThermoFisher Scientific. (2013, November 8). SAFETY DATA SHEET.
Medline. (2018, October 29). SAFETY DATA SHEET N,N-Dimethylformamide.
PENTA. (2023, April 3). Formamide - SAFETY DATA SHEET.
ChemicalBook. (2026, January 17). N-ETHYLFORMAMIDE - Safety Data Sheet.
FUJIFILM Wako Chemicals. (n.d.). SAFETY DATA SHEET.
